Tin(II) chloride dihydrate

• CAS: 1370709-86-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Tin(II) Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate, is a white crystalline solid with significant applications across various scientific and industrial fields. It is a versatile inorganic compound, widely recognized for its role as a potent reducing agent and as a precursor in the synthesis of other tin compounds. Its utility extends to diverse areas such as tin plating, catalysis in organic synthesis, and as a mordant in textile dyeing. This technical guide provides a comprehensive overview of the physical and chemical properties of Tin(II) chloride dihydrate, complete with detailed experimental protocols and visual representations of its chemical behavior and applications.

Physical Properties

Tin(II) chloride dihydrate presents as a white, crystalline solid. The key physical properties are summarized in the table below for easy reference.

Property	Value	Reference(s)
Molecular Formula	SnCl₂·2H₂O	[1]
Molecular Weight	225.63 g/mol	[1]
Appearance	White monoclinic crystals	[1]
Melting Point	37-38 °C	[1]
Boiling Point	652 °C (decomposes)	[1]
Density	2.71 g/cm³	[1]
Solubility in Water	1187 g/L (20°C)	[2]
Crystal Structure	Monoclinic	[3]

Chemical Properties

The chemical behavior of Tin(II) chloride dihydrate is largely dictated by the +2 oxidation state of tin, making it a strong reducing agent. It is also susceptible to hydrolysis and oxidation in aqueous solutions.

Hydrolysis and Oxidation in Aqueous Solution

In aqueous solutions, Tin(II) chloride dihydrate is prone to hydrolysis, forming an insoluble basic salt, tin(II) hydroxychloride (Sn(OH)Cl). This reaction can be reversed by the addition of hydrochloric acid.

SnCl₂ (aq) + H₂O (l) ⇌ Sn(OH)Cl (s) + HCl (aq)

Furthermore, solutions of Tin(II) chloride are unstable in the presence of atmospheric oxygen, which oxidizes Sn(II) to Sn(IV).

6 SnCl₂ (aq) + O₂ (g) + 2 H₂O (l) → 2 SnCl₄ (aq) + 4 Sn(OH)Cl (s)

To prevent this oxidation, solutions are often stored with metallic tin, which will reduce any Sn(IV) back to Sn(II).

Hydrolysis and oxidation of aqueous Tin(II) chloride.

Reducing Agent

Tin(II) chloride is a widely used reducing agent in various chemical transformations. A notable example is the Stephen reduction, where a nitrile is reduced to an aldehyde.

Experimental Protocols

Preparation of a Standard Aqueous Solution

Objective: To prepare a stable aqueous solution of Tin(II) chloride dihydrate, minimizing hydrolysis and oxidation.

Materials:

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Deionized water

• Granular tin metal

• Volumetric flask

• Beaker

• Glass stirring rod

Procedure:

• For a 0.1 M solution, weigh out 22.56 g of Tin(II) chloride dihydrate.

• In a beaker, dissolve the weighed Tin(II) chloride dihydrate in approximately 50 mL of concentrated hydrochloric acid. The acid is necessary to prevent the hydrolysis of the tin salt.[4]

• Once the solid is fully dissolved, transfer the solution to a 1 L volumetric flask.

• Carefully add deionized water to the flask, bringing the volume up to the 1 L mark.

• Add a few pieces of granular tin metal to the solution. This will prevent the oxidation of Sn(II) to Sn(IV).

• Stopper the flask and invert it several times to ensure a homogenous solution.

• Store the solution in a tightly sealed container.

Determination of Melting Point (Capillary Method)

Objective: To determine the melting point of Tin(II) chloride dihydrate using a standard melting point apparatus. This method is adapted from ASTM E324.[5][6]

Materials:

• Tin(II) chloride dihydrate, finely powdered

• Capillary tubes, sealed at one end

• Melting point apparatus

• Mortar and pestle

Procedure:

• Ensure the Tin(II) chloride dihydrate sample is dry and finely powdered. If necessary, gently grind the crystals in a mortar and pestle.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

• Place the packed capillary tube into the heating block of the melting point apparatus.

• Set the apparatus to heat at a rate of approximately 1-2 °C per minute.

• Observe the sample through the magnifying lens.

• Record the temperature at which the first drop of liquid appears (the initial melting point).

• Continue heating and record the temperature at which the last solid particle melts (the final melting point). The melting range for a pure substance should be narrow.

X-ray Crystallography for Structure Determination

Objective: To determine the crystal structure of Tin(II) chloride dihydrate using single-crystal X-ray diffraction.

Methodology: A suitable single crystal of Tin(II) chloride dihydrate is mounted on a goniometer. The crystal is then placed in an X-ray diffractometer. A monochromatic beam of X-rays is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a diffraction pattern of spots of varying intensity. The positions and intensities of these diffracted spots are collected by a detector. This data is then processed using specialized software to calculate the electron density map of the crystal, which allows for the determination of the positions of the atoms within the unit cell and thus the overall crystal structure. For Tin(II) chloride dihydrate, the crystal system is monoclinic with the space group P2₁/c.[3]

Applications in Organic Synthesis: The Stephen Reduction

The Stephen reduction is a classic organic reaction that utilizes Tin(II) chloride to reduce a nitrile to an aldehyde. The reaction proceeds via an iminium salt intermediate which is subsequently hydrolyzed.[7][8]

The Stephen reduction of a nitrile to an aldehyde.

Experimental Protocol for the Stephen Reduction of Benzonitrile (B105546)

Objective: To synthesize benzaldehyde (B42025) from benzonitrile using the Stephen reduction.

Materials:

• Benzonitrile

• Anhydrous Tin(II) chloride

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether (anhydrous)

• Water

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• In a dry round-bottom flask, dissolve anhydrous Tin(II) chloride in anhydrous diethyl ether.

• Cool the mixture in an ice bath and bubble dry hydrogen chloride gas through the solution until it is saturated.

• Slowly add a solution of benzonitrile in anhydrous diethyl ether to the reaction mixture with constant stirring.

• A white precipitate of the iminium salt complex will form. Allow the reaction to proceed for several hours at room temperature.

• After the reaction is complete, add water to the mixture to hydrolyze the iminium salt.

• The mixture will separate into two layers. Separate the ether layer using a separatory funnel.

• Wash the ether layer with a saturated sodium bicarbonate solution and then with water.

• Dry the ether layer over anhydrous magnesium sulfate.

• Remove the diethyl ether by distillation.

• The resulting crude benzaldehyde can be purified by fractional distillation.

Application in Electrochemistry: Tin Plating

Tin(II) chloride is a key component in electrolytic baths for tin plating, a process used to coat a conductive surface with a thin layer of tin.[2][9]

A generalized workflow for tin plating.

Experimental Protocol for Tin Plating

Objective: To electroplate a copper substrate with a layer of tin using a Tin(II) chloride bath.

Materials:

• Tin(II) chloride dihydrate

• Hydrochloric acid

• Deionized water

• Copper substrate (e.g., a small copper sheet)

• Tin anode

• DC power supply

• Beaker

• Alligator clips and wires

Procedure:

• Prepare the Plating Bath: Create an acidic tin plating bath by dissolving Tin(II) chloride dihydrate in deionized water containing a small amount of hydrochloric acid to prevent hydrolysis. A typical concentration might be 50 g/L of SnCl₂·2H₂O.

• Prepare the Substrate: Thoroughly clean the copper substrate to remove any oxides or grease. This can be done by sanding, followed by degreasing with an appropriate solvent, and then a brief dip in dilute acid.

• Set up the Electrolytic Cell: Place the tin anode and the copper cathode (the substrate) into the beaker containing the plating bath. Ensure they do not touch.

• Connect the Circuit: Connect the positive terminal of the DC power supply to the tin anode and the negative terminal to the copper cathode.

• Electrodeposition: Apply a low voltage DC current. The exact voltage and current density will depend on the size of the substrate and the desired plating thickness. A current density in the range of 10-20 mA/cm² is a reasonable starting point.

• Plating: Allow the electrodeposition to proceed for a set amount of time. A visible layer of tin will form on the copper substrate.

• Finishing: Once the desired thickness is achieved, turn off the power supply, remove the plated substrate, and rinse it thoroughly with deionized water. Dry the plated part carefully.

Conclusion

Tin(II) chloride dihydrate is a cornerstone chemical with a rich profile of physical and chemical properties that make it indispensable in both research and industrial applications. Its utility as a reducing agent and in electroplating is well-established, and a thorough understanding of its characteristics, as detailed in this guide, is crucial for its effective and safe application. The provided experimental protocols offer a practical framework for the preparation and use of this versatile compound.

References

• 1. Preparation of SnCl2 solution [periodni.com]
• 2. The Tin Plating Process: A Step-By-Step Guide - Sharretts Plating [sharrettsplating.com]
• 3. gtzworld.com [gtzworld.com]
• 4. Determination of the solubility of inorganic salts by headspace gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. store.astm.org [store.astm.org]
• 6. infinitalab.com [infinitalab.com]
• 7. scienceinfo.com [scienceinfo.com]
• 8. Stephen Reaction Mechanism Explained: Steps & Example for Class 12 [vedantu.com]
• 9. nbinno.com [nbinno.com]

A Comprehensive Technical Guide to the Synthesis of Anhydrous Tin(II) Chloride from Tin(II) Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical guide on the synthesis and preparation of anhydrous tin(II) chloride (SnCl₂) from its dihydrate form (SnCl₂·2H₂O). The successful dehydration of tin(II) chloride dihydrate is crucial for various applications in research and development, including organic synthesis, catalysis, and the preparation of pharmaceutical intermediates, where the presence of water can be detrimental to reaction outcomes. This guide details two primary, effective methods for the preparation of anhydrous tin(II) chloride: chemical dehydration using acetic anhydride (B1165640) and a controlled two-stage thermal dehydration process.

Introduction

Tin(II) chloride, also known as stannous chloride, is a versatile reducing agent and Lewis acid used in a multitude of chemical transformations.[1][2][3] While the dihydrate form is stable and commercially available, many applications necessitate the use of the anhydrous salt to prevent hydrolysis and other water-induced side reactions.[1][2][3] Simple thermal dehydration in the presence of air is often incomplete and can lead to the formation of tin oxychloride impurities.[4] Therefore, more sophisticated methods are required to obtain pure, anhydrous tin(II) chloride.

This guide presents detailed experimental protocols, quantitative data, and a logical workflow for two proven methods of dehydration.

Dehydration Methodologies

Two principal methods for the preparation of anhydrous tin(II) chloride from the dihydrate are presented below:

• Method 1: Chemical Dehydration with Acetic Anhydride. This is a rapid and highly effective method that utilizes the reaction of acetic anhydride with water to drive the dehydration process.[1][5][6]

• Method 2: Two-Stage Thermal Dehydration. This method involves a carefully controlled heating process, initially under atmospheric pressure and subsequently under vacuum, to remove the water of crystallization.[7][8]

The following sections provide detailed experimental protocols for each method.

Experimental Protocol: Chemical Dehydration with Acetic Anhydride

This method is based on the instantaneous reaction between acetic anhydride and the water of hydration in tin(II) chloride dihydrate.

Materials and Equipment:

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Acetic anhydride, freshly distilled

• Anhydrous ether

• 400 ml beaker

• Stirring apparatus

• Filtration apparatus (e.g., Buchner funnel)

• Vacuum desiccator

Procedure:

• In a 400 ml beaker, place 102 grams (89.5 ml) of freshly distilled acetic anhydride.[5]

• While stirring the acetic anhydride, gradually add 123 grams of pure tin(II) chloride dihydrate. The dehydration reaction is almost instantaneous.[5]

• Continue stirring the mixture for approximately one hour to ensure the completion of the reaction.[5]

• Filter the resulting anhydrous tin(II) chloride using a filtration apparatus.[5]

• Wash the filtered solid with two 30 ml portions of anhydrous ether to remove any residual acetic acid.[5]

• Dry the final product overnight in a vacuum desiccator to remove any remaining ether.[5]

• Store the anhydrous tin(II) chloride in a tightly sealed container to prevent rehydration.

Experimental Protocol: Two-Stage Thermal Dehydration

This method, adapted from patent literature, provides a controlled thermal route to anhydrous tin(II) chloride, minimizing the risk of oxidation.[7][8]

Materials and Equipment:

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Organic dispersant (e.g., H-3 type aluminate coupling agent, as specified in the patent)

• Heating and concentration apparatus

• Vacuum drying oven

Procedure:

Stage 1: Atmospheric Pressure Heating and Concentration

• Place the tin(II) chloride dihydrate into a suitable reaction vessel.

• Add an organic dispersant.[7][8]

• Heat the mixture under normal atmospheric pressure, controlling the temperature to not exceed 130°C.[7][8] This initial stage is for concentrating the material.

Stage 2: Vacuum Drying

• Transfer the concentrated material to a vacuum drying oven.

• Dry the material at a temperature between 90°C and 110°C.[7][8]

• Maintain a vacuum level below 0.075 MPa during the drying process.[7][8]

• Continue drying until a constant weight is achieved, indicating the complete removal of water.

• Cool the anhydrous tin(II) chloride under vacuum before transferring it to a tightly sealed container for storage.

Data Presentation

The quantitative data for the described experimental protocols are summarized in the tables below for easy reference and comparison.

Table 1: Quantitative Data for Chemical Dehydration with Acetic Anhydride

Reactant/Product	Chemical Formula	Molar Mass ( g/mol )	Quantity
Tin(II) Chloride Dihydrate	SnCl₂·2H₂O	225.63	123 g
Acetic Anhydride	(CH₃CO)₂O	102.09	102 g (89.5 ml)
Anhydrous Ether	(C₂H₅)₂O	74.12	2 x 30 ml (for washing)
Anhydrous Tin(II) Chloride	SnCl₂	189.60	Theoretical Yield: ~103.5 g

Table 2: Process Parameters for Two-Stage Thermal Dehydration

Parameter	Stage 1: Atmospheric Heating	Stage 2: Vacuum Drying
Pressure	Normal Atmospheric Pressure	< 0.075 MPa
Temperature	< 130°C	90 - 110°C
Additive	Organic Dispersant	-

Visualization of Experimental Workflows

The logical progression of the two dehydration methods is illustrated in the following diagrams generated using Graphviz.

Caption: Workflow for the synthesis of anhydrous Tin(II) chloride.

Conclusion

The synthesis of anhydrous tin(II) chloride from its dihydrate can be reliably achieved through either chemical dehydration with acetic anhydride or a controlled two-stage thermal dehydration process. The choice of method may depend on the available equipment, scale of the reaction, and desired purity of the final product. The protocols and data presented in this guide offer a solid foundation for researchers and professionals in the successful preparation of this critical reagent. Proper handling and storage of the anhydrous product are essential to prevent rehydration and maintain its chemical integrity.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Tin (II) Chloride Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 3. Tin(II)_chloride [chemeurope.com]
• 4. researchgate.net [researchgate.net]
• 5. prepchem.com [prepchem.com]
• 6. chemical-supermarket.com - Stannous Chloride, 100 grams [chemical-supermarket.com]
• 7. CN101665267B - Preparation method of anhydrous stannous chloride - Google Patents [patents.google.com]
• 8. CN101665267A - Preparation method of anhydrous stannous chloride - Google Patents [patents.google.com]

Solubility of Tin(II) Chloride Dihydrate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tin(II) chloride dihydrate (SnCl₂·2H₂O) in various organic solvents. This information is critical for professionals in research and development who utilize this versatile reagent in organic synthesis, catalysis, and the formulation of pharmaceutical compounds.

Quantitative Solubility Data

The solubility of tin(II) chloride dihydrate in organic solvents is a key parameter for its effective use in various applications. The following table summarizes the available quantitative solubility data. It is important to note that the solubility can be influenced by factors such as temperature, the presence of impurities, and the water content of the solvent.

Solvent	Chemical Formula	Solubility ( g/100 g of solvent)	Temperature (°C)
Ethyl Alcohol	C₂H₅OH	54.4	23
Acetone	CH₃COCH₃	42.7	23
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	40	25

Qualitative Solubility Information

Tin(II) chloride dihydrate exhibits varying degrees of solubility in other common organic solvents. This qualitative information can be valuable for initial solvent screening in experimental design.

• Soluble in: Methanol, Ethanol, Acetone, Diethyl ether, Tetrahydrofuran (THF), Ethyl acetate, Glacial acetic acid, Pyridine.[1][2][3]

• Insoluble in: Xylene, Petroleum naphtha.[3]

It is important to note that tin(II) chloride solutions can be susceptible to hydrolysis and oxidation. The presence of a small amount of hydrochloric acid can often improve solubility and stability in protic solvents by suppressing hydrolysis.

Experimental Protocol: Determination of Solubility by Gravimetric Method

This section provides a detailed methodology for determining the solubility of tin(II) chloride dihydrate in an organic solvent of interest using the gravimetric method.

3.1. Materials and Equipment

• Tin(II) chloride dihydrate (SnCl₂·2H₂O), analytical grade

• Organic solvent of interest, anhydrous grade

• Thermostatically controlled shaker or magnetic stirrer with heating capabilities

• Analytical balance (readable to ±0.0001 g)

• Glass vials with airtight caps

• Syringe filters (chemically compatible with the solvent)

• Syringes

• Pre-weighed, dry glass weighing dishes

• Drying oven

• Desiccator

• Personal Protective Equipment (PPE): safety goggles, lab coat, and chemically resistant gloves.

3.2. Safety Precautions

• Tin(II) chloride dihydrate is corrosive and can cause severe skin burns and eye damage.[4][5] It is also harmful if swallowed.[5]

• Always handle tin(II) chloride dihydrate in a well-ventilated area or a fume hood.[1][6]

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.[6][7]

• Consult the Safety Data Sheet (SDS) for tin(II) chloride dihydrate and the chosen organic solvent before starting any experimental work.[1][4][6]

3.3. Step-by-Step Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of tin(II) chloride dihydrate to a glass vial containing a known volume of the organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatically controlled shaker or on a magnetic stirrer set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous agitation to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle.

  • Carefully draw a known volume of the supernatant (the clear liquid phase) into a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed, dry glass weighing dish. This step is critical to remove any undissolved solid particles.

• Solvent Evaporation:

  • Record the mass of the weighing dish containing the filtered solution.

  • Place the weighing dish in a drying oven set to a temperature appropriate for the solvent's boiling point, ensuring it is below the decomposition temperature of tin(II) chloride dihydrate. A gentle stream of inert gas (e.g., nitrogen) can facilitate drying and prevent oxidation.

  • Continue heating until all the solvent has evaporated and a constant weight of the solid residue is achieved.

• Data Analysis:

  • After cooling the weighing dish to room temperature in a desiccator, record the final mass.

  • Calculate the mass of the dissolved tin(II) chloride dihydrate by subtracting the initial mass of the empty weighing dish from the final mass.

  • Calculate the mass of the solvent by subtracting the mass of the dissolved solid from the mass of the solution.

  • Express the solubility in grams of solute per 100 grams of solvent.

Visualization of a Key Application: The Stephen Reduction

Tin(II) chloride is a widely used reducing agent in organic synthesis. One notable application is the Stephen reduction, which converts a nitrile to an aldehyde. The following diagram illustrates the workflow of this reaction.

Caption: Workflow of the Stephen Reduction Reaction.

This in-depth guide provides essential information on the solubility of tin(II) chloride dihydrate in organic solvents, a detailed experimental protocol for its determination, and a visual representation of one of its key applications in organic synthesis. This knowledge is fundamental for researchers and professionals working with this important chemical reagent.

References

• 1. gelest.com [gelest.com]
• 2. noahchemicals.com [noahchemicals.com]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.com [fishersci.com]
• 5. Tin (II) Chloride Dihydrate SnCl2 For Organic Synthesis ( Stannous Chloride ) - 10g - SYNTHETIKA [synthetikaeu.com]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. datasheets.scbt.com [datasheets.scbt.com]

An In-depth Technical Guide to the Lewis Acid Character of Stannous Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stannous chloride dihydrate (SnCl₂·2H₂O), a versatile and cost-effective inorganic salt, exhibits significant Lewis acidic properties that have established it as a valuable catalyst and reagent in a multitude of organic transformations. This technical guide provides a comprehensive examination of the Lewis acid character of stannous chloride dihydrate, detailing its structural basis, catalytic applications, and the experimental methodologies used to characterize and employ its acidic nature. The content herein is intended to serve as a detailed resource for researchers, chemists, and professionals in the field of drug development and fine chemical synthesis, offering insights into the practical application and theoretical underpinnings of this important chemical entity.

Introduction: The Basis of Lewis Acidity in Stannous Chloride Dihydrate

The Lewis definition of an acid describes a chemical species that can accept a pair of electrons. In stannous chloride (SnCl₂), the tin atom is in the +2 oxidation state and possesses a vacant p-orbital and accessible d-orbitals, rendering it electron-deficient and capable of acting as an electron pair acceptor.[1] The presence of two electronegative chlorine atoms further withdraws electron density from the tin center, enhancing its electrophilic character.[1]

In the dihydrate form, SnCl₂·2H₂O, the tin atom is coordinated with two water molecules in addition to the two chloride ions. This coordination does not completely saturate the electron-accepting capacity of the tin center, allowing it to still function as a weak Lewis acid.[2] It can form complexes with various Lewis bases, such as carbonyls, amines, and halides, thereby activating these functional groups towards nucleophilic attack or other transformations.

Quantitative Assessment of Lewis Acidity

It is generally considered a mild Lewis acid, which can be advantageous in reactions requiring gentle conditions and high selectivity. For instance, in certain perovskite material applications, the higher Lewis acidity of Sn²⁺ compared to Pb²⁺ leads to faster and less controllable crystallization.[3] Comparative studies on alkyl-tin chlorides in multicomponent reactions have also been conducted to understand the relative Lewis acidities.[4]

Compound	Relative Lewis Acidity	Notes
Stannous Chloride (SnCl₂)	Mild	Possesses an electron-deficient tin center.
Stannic Chloride (SnCl₄)	Strong	Higher oxidation state and more electronegative chlorines increase Lewis acidity.
Aluminum Chloride (AlCl₃)	Very Strong	Commonly used as a benchmark for strong Lewis acidity in reactions like Friedel-Crafts.[5]
Boron Trifluoride (BF₃)	Strong	A widely used Lewis acid catalyst.

Applications in Organic Synthesis: A Showcase of Lewis Acid Catalysis

The Lewis acidic nature of stannous chloride dihydrate is harnessed in a variety of important organic reactions. Its ability to activate substrates, often under mild conditions, makes it an attractive catalyst in complex molecule synthesis.

Carbonyl Group Activation

One of the most common applications of SnCl₂·2H₂O as a Lewis acid is the activation of carbonyl compounds. By coordinating to the carbonyl oxygen, the tin center withdraws electron density, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack. This principle is fundamental to several carbon-carbon bond-forming reactions.

Figure 1. Activation of a carbonyl group by stannous chloride dihydrate.

Biginelli Reaction

Stannous chloride dihydrate has been effectively employed as a catalyst in the Biginelli reaction, a one-pot multicomponent synthesis of 3,4-dihydropyrimidin-2(1H)-ones.[6][7] In this reaction, SnCl₂·2H₂O acts as a Lewis acid to activate the aldehyde component, facilitating the initial condensation with urea.[8][9]

Figure 2. Proposed role of SnCl₂·2H₂O in the Biginelli reaction.

Allylation of Aldehydes

The allylation of aldehydes to form homoallylic alcohols is another reaction where stannous chloride plays a crucial role, often in conjunction with a palladium catalyst.[10] While SnCl₂ can act as a reducing agent in these reactions, its Lewis acidic character is also proposed to be important for activating the aldehyde towards the allylic nucleophile.[11]

Experimental Protocols

The following sections provide generalized experimental protocols for reactions where stannous chloride dihydrate can be utilized as a Lewis acid catalyst. Researchers should optimize these procedures for their specific substrates and desired outcomes.

General Procedure for a Stannous Chloride Dihydrate Catalyzed Aldol (B89426) Condensation

This protocol is adapted from general aldol condensation procedures.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aldehyde (1.0 mmol), the ketone (1.2 mmol), and a suitable solvent (e.g., ethanol, 5 mL).

• Catalyst Addition: Add stannous chloride dihydrate (0.1 mmol, 10 mol%) to the stirred solution.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium bicarbonate. Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[12]

General Procedure for a Stannous Chloride Dihydrate Catalyzed Friedel-Crafts Acylation

This protocol is a conceptual adaptation of the Friedel-Crafts acylation.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), place the aromatic substrate (1.0 mmol) and a dry, non-polar solvent (e.g., dichloromethane, 10 mL).

• Catalyst Suspension: Add stannous chloride dihydrate (1.2 mmol, 1.2 equivalents) to the solution and stir to form a suspension.

• Acylating Agent Addition: Cool the mixture in an ice bath and add the acylating agent (e.g., acetyl chloride, 1.1 mmol) dropwise via a syringe.

• Reaction: Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction by TLC.

• Work-up: Carefully pour the reaction mixture into a beaker containing ice and a small amount of dilute hydrochloric acid.[13] Separate the organic layer and extract the aqueous layer with the reaction solvent.

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate. Purify the product by distillation or column chromatography.[14]

Conclusion

Stannous chloride dihydrate is a readily available, inexpensive, and effective mild Lewis acid catalyst for a range of organic transformations. Its utility in promoting reactions such as the Biginelli condensation and carbonyl additions highlights its importance in synthetic chemistry. While more potent Lewis acids are available, the moderate reactivity of SnCl₂·2H₂O offers advantages in terms of selectivity and functional group tolerance. The experimental protocols and mechanistic insights provided in this guide are intended to facilitate its broader application in research and development, particularly in the synthesis of complex organic molecules and pharmaceutical intermediates. Further quantitative studies, such as the determination of its Gutmann-Beckett acceptor number, would be beneficial for a more precise understanding and prediction of its catalytic behavior.

References

• 1. quora.com [quora.com]
• 2. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 3. pqe.uni-stuttgart.de [pqe.uni-stuttgart.de]
• 4. researchgate.net [researchgate.net]
• 5. echemi.com [echemi.com]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 9. Biginelli Reaction [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. amherst.edu [amherst.edu]
• 13. websites.umich.edu [websites.umich.edu]
• 14. Friedel-Crafts Acylation [organic-chemistry.org]

In-Depth Technical Guide: Material Safety Data Sheet for Tin(II) Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate. The information is compiled and presented to meet the needs of laboratory and research professionals, with a focus on clear data presentation, detailed procedural outlines, and visual safety workflows.

Chemical Identification and Properties

Tin(II) chloride dihydrate is a white crystalline solid that is highly soluble in water and alcohols.[1] It is a strong reducing agent and is sensitive to moisture and air.[2][3]

Physical and Chemical Properties

The key physical and chemical properties of Tin(II) chloride dihydrate are summarized in the table below for easy reference.

Property	Value	References
Chemical Formula	SnCl₂·2H₂O	[4]
Molar Mass	225.65 g/mol	[4]
Appearance	White crystalline solid/powder and chunks	[4][5]
Odor	Slight chlorine odor	[4]
Melting Point	37.7 °C (decomposes)	[3]
Boiling Point	623 °C (decomposes)	[6]
Density	2.71 g/cm³	[3]
Solubility in Water	83.9 g/100 mL (0 °C)	[6]
pH	Acidic (in solution)	[1]

Toxicological Information

Tin(II) chloride dihydrate is harmful if swallowed and causes severe skin burns and eye damage.[4][7] It is also suspected of causing genetic defects and of damaging fertility or the unborn child.[5]

Acute Toxicity Data

The following table summarizes the available quantitative data on the acute toxicity of Tin(II) chloride dihydrate.

Test	Species	Route	Value	References
LD50	Rat	Oral	700 mg/kg	[5]
LD50	Rat	Oral	1200 mg/kg	[5]
LD50	Rat	Oral	2274.6 mg/kg	[5]
LC50	Rat	Inhalation	Not Available	[4]
LD50	Rabbit	Dermal	Not Available	[4]

Experimental Protocols

While the specific experimental reports for the LD50 values cited above are not publicly available, the methodologies would have followed standardized guidelines from organizations such as the Organisation for Economic Co-operation and Development (OECD) or the Environmental Protection Agency (EPA). The following is a detailed, representative protocol for an acute oral toxicity study based on the OECD Test Guideline 423 (Acute Toxic Class Method).

Protocol: Acute Oral Toxicity (OECD 423)

Objective: To determine the acute oral toxicity of a substance, classifying it into a hazard category based on mortality.

Test Principle: A stepwise procedure is used where a small group of animals is dosed at a defined level. The outcome of this first step (mortality or no mortality) determines the next step: either dosing at a lower or higher fixed dose level, or stopping the test.

Materials and Methods:

• Test Substance: Tin(II) chloride dihydrate.

• Test Animals: Healthy, young adult rats of a standard laboratory strain are used.[7] Typically, females are used as they are generally slightly more sensitive. Animals are acclimatized to the laboratory conditions for at least 5 days before the test.

• Housing and Feeding: Animals are housed in standard cages with appropriate temperature and humidity controls and a 12-hour light/dark cycle.[7] Standard laboratory diet and drinking water are provided ad libitum.

• Dose Preparation: The test substance is typically dissolved or suspended in a suitable vehicle, such as water or a saline solution. The concentration is prepared such that the required dose can be administered in a volume that does not exceed 2 mL per 100 g of body weight for aqueous solutions.[7]

• Administration of Doses: The substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula. Animals are fasted prior to dosing (e.g., overnight for rats).

• Procedure:

  • A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

  • Initially, a group of three animals is dosed at the selected starting level.

  • The animals are observed for mortality and clinical signs of toxicity for a defined period, typically 14 days.

• Observations:

  • Animals are observed frequently on the day of dosing and at least once daily thereafter for 14 days.

  • Observations include changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern.

  • Individual animal weights are recorded shortly before the test substance is administered, weekly thereafter, and at death.

• Pathology: All animals (those that die during the test and survivors at the end of the observation period) are subjected to a gross necropsy.[4]

• Data Analysis: The number of animals that die within a defined period after dosing at a particular dose level is used to classify the substance according to a predefined scheme.

Safety and Handling

Proper handling and storage procedures are critical to minimize the risks associated with Tin(II) chloride dihydrate.

Personal Protective Equipment (PPE)

When handling Tin(II) chloride dihydrate, the following PPE should be worn:

• Eye Protection: Chemical safety goggles or a face shield.[5]

• Skin Protection: Chemical-resistant gloves (e.g., neoprene or nitrile rubber) and protective clothing to prevent skin contact.[5]

• Respiratory Protection: In case of dust formation, a NIOSH-approved respirator for dust and mist should be used.[5]

Handling and Storage

• Handling: Use in a well-ventilated area. Avoid creating dust. Do not breathe dust. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[5]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[5] It is deliquescent (absorbs moisture from the air) and should be protected from moisture.[4] Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Emergency Procedures

First Aid Measures

The following diagram outlines the immediate first aid steps to be taken in case of exposure to Tin(II) chloride dihydrate.

First Aid Procedures for Tin(II) Chloride Dihydrate Exposure

Spill Response

In the event of a spill, the following workflow should be followed to ensure safe cleanup and containment.

Workflow for Responding to a Tin(II) Chloride Dihydrate Spill

Fire Fighting Measures

Tin(II) chloride dihydrate is a non-flammable solid.[4] In case of a fire in the surrounding area, use a fire extinguisher appropriate for the surrounding materials.[2] When heated to decomposition, it may emit toxic fumes.[4] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

Stability and Reactivity

• Chemical Stability: Stable under normal conditions.[5]

• Incompatible Materials: Strong oxidizing agents, strong bases, sodium, potassium, and hydrogen peroxide.[4]

• Hazardous Decomposition Products: When heated to decomposition, may emit toxic fumes, including tin oxides and hydrogen chloride.[5]

This guide is intended for informational purposes for trained professionals. Always refer to the most current and complete Safety Data Sheet (SDS) from your supplier before handling this chemical.

References

• 1. Acute oral toxicity | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 2. oecd.org [oecd.org]
• 3. oecd.org [oecd.org]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. fda.gov [fda.gov]
• 7. researchgate.net [researchgate.net]

Tin(II) Chloride Dihydrate: Physicochemical Properties

Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate, is a white crystalline solid.[1] It is a crucial reagent in various chemical syntheses and analytical procedures. This technical guide provides key physicochemical data for researchers, scientists, and professionals in drug development.

Physicochemical Data

A summary of the key identifiers and properties of tin(II) chloride dihydrate is presented in the table below for easy reference.

Property	Value
CAS Number	10025-69-1[1][2][3][4][5][6][7][8][9][10]
Molecular Formula	SnCl₂·2H₂O[1][2][3][4][5][6][8][9][10][11]
Molecular Weight	225.65 g/mol [2][5][6][8][11]
Synonyms	Stannous chloride dihydrate[2][4][6], Tin dichloride dihydrate[12]
Appearance	White crystalline solid[1][13]
Melting Point	37-38 °C[4][13]
Boiling Point	652 °C[4][13]
Density	2.71 g/cm³[1][13]
Solubility	Soluble in water, ethanol, and sodium hydroxide; very soluble in hydrochloric acid.[13]

Experimental Protocols

Detailed experimental methodologies for determining the properties listed above can be found in standard analytical chemistry compendia such as the ACS Reagent Chemicals specifications and the United States Pharmacopeia (USP). These resources provide standardized protocols for assays, identification, and determination of impurities.

Logical Relationship Diagram

The following diagram illustrates the relationship between the different identifiers and properties of tin(II) chloride dihydrate.

Caption: Chemical Identity of Tin(II) Chloride Dihydrate.

References

• 1. buy Tin(II) chloride dihydrate Crystalline manufacturers - FUNCMATER [funcmater.com]
• 2. Tin(II) chloride dihydrate - Stannous chloride dihydrate, Tin(II) chloride dihydrate [sigmaaldrich.com]
• 3. CAS RN 10025-69-1 | Fisher Scientific [fishersci.com]
• 4. Tin(II) chloride dihydrate ACS reagent, 98 Stannous chloride dihydrate [sigmaaldrich.com]
• 5. Stannous Chloride, dihydrate | Stannous chloride dihydrate | SnCl2 · 2H2O - Ereztech [ereztech.com]
• 6. 二水氯化亚锡（II） - 二水氯化亚锡（II）, 二水合氯化亚锡（II） [sigmaaldrich.com]
• 7. noahchemicals.com [noahchemicals.com]
• 8. 10025-69-1・Tin(II) Chloride Dihydrate, 99.9%・201-09872[Detail Information] | [Synthesis & Materials]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 9. strem.com [strem.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Tin dichloride dihydrate | Cl2H2OSn | CID 43835034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. americanelements.com [americanelements.com]

An In-depth Technical Guide to the Hydrolysis of Tin(II) Chloride Dihydrate in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis of tin(II) chloride dihydrate (SnCl₂·2H₂O) in aqueous solutions. Tin(II) chloride is a versatile reagent with applications in various fields, including its use as a reducing agent in pharmaceutical manufacturing and as a component in radiopharmaceutical kits. However, its utility in aqueous media is often complicated by hydrolysis, which can lead to the formation of insoluble precipitates and a decrease in the concentration of the active Sn(II) species. A thorough understanding of the hydrolysis process is therefore critical for optimizing reaction conditions, ensuring product quality, and developing stable formulations.

The Chemistry of Tin(II) Chloride Dihydrate Hydrolysis

Tin(II) chloride dihydrate is a white crystalline solid that is readily soluble in water.[1][2] However, upon dissolution, the Sn²⁺ ion, a Lewis acid, reacts with water molecules in a process known as hydrolysis. This reaction leads to the formation of various hydroxo complexes and, ultimately, insoluble basic salts.[1][3]

The primary hydrolysis reaction is a reversible equilibrium:

SnCl₂(aq) + H₂O(l) ⇌ Sn(OH)Cl(s) + HCl(aq) [1][3]

The formation of the white precipitate, tin(II) hydroxychloride (Sn(OH)Cl), is a key indicator of hydrolysis.[3] The production of hydrochloric acid during this process leads to a decrease in the pH of the solution.

Several factors influence the extent of hydrolysis:

• Concentration: More dilute solutions of tin(II) chloride are more prone to hydrolysis.[1]

• Temperature: The hydrolysis reaction is more favorable at higher temperatures.[1][2]

• pH: The equilibrium of the hydrolysis reaction is highly dependent on the pH of the solution.

In addition to hydrolysis, aqueous solutions of tin(II) chloride are also susceptible to oxidation by atmospheric oxygen, particularly in neutral or alkaline conditions. This reaction yields tin(IV) species, further complicating the solution chemistry:

6 SnCl₂(aq) + O₂(g) + 2 H₂O(l) → 2 SnCl₄(aq) + 4 Sn(OH)Cl(s) [1][2]

To prevent both hydrolysis and oxidation, tin(II) chloride solutions are typically prepared in the presence of excess hydrochloric acid and may be stored over metallic tin.[1] The excess acid shifts the hydrolysis equilibrium to the left, favoring the soluble SnCl₂ species, while the metallic tin acts as a reducing agent to prevent the oxidation of Sn(II) to Sn(IV).

Quantitative Data on Hydrolysis and Solubility

The following tables summarize key quantitative data related to the solubility and hydrolysis of tin(II) chloride.

Table 1: Solubility of Tin(II) Chloride Dihydrate in Water at Various Temperatures

Temperature (°C)	Solubility ( g/100 mL)
0	83.9[1]
20	90[4]
103	118[4]

Table 2: Equilibrium Constants for Tin(II) Hydrolysis Reactions

Reaction	Equilibrium Constant (log K)
Sn²⁺ + H₂O ⇌ SnOH⁺ + H⁺	-3.9
Sn²⁺ + 2H₂O ⇌ Sn(OH)₂ + 2H⁺	-9.1
2Sn²⁺ + 2H₂O ⇌ Sn₂(OH)₂²⁺ + 2H⁺	-6.5
3Sn²⁺ + 4H₂O ⇌ Sn₃(OH)₄²⁺ + 4H⁺	-10.7

Note: These values are approximate and can vary with ionic strength and temperature.

Experimental Protocols for Studying Hydrolysis

This section provides detailed methodologies for key experiments used to investigate the hydrolysis of tin(II) chloride dihydrate.

Preparation of a Standard Tin(II) Chloride Solution

Objective: To prepare a stable, stock solution of tin(II) chloride with minimal initial hydrolysis.

Materials:

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Deionized water

• Metallic tin granules

• Volumetric flask

• Analytical balance

Procedure:

• Accurately weigh the desired amount of SnCl₂·2H₂O.

• In a fume hood, add a small volume of concentrated HCl to a volumetric flask.

• Carefully dissolve the weighed SnCl₂·2H₂O in the concentrated HCl. The use of acid is crucial to prevent immediate hydrolysis.

• Once dissolved, dilute the solution to the final volume with deionized water.

• Add a few granules of metallic tin to the solution to prevent oxidation of Sn(II) to Sn(IV).[1]

• Stopper the flask and store it in a cool, dark place.

Potentiometric Titration to Monitor Hydrolysis

Objective: To quantify the extent of hydrolysis by titrating the acidic products of the reaction with a standard base.

Materials:

• Prepared tin(II) chloride solution

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• pH meter with a combination electrode

• Buret

• Magnetic stirrer and stir bar

• Beaker

Procedure:

• Calibrate the pH meter using standard buffer solutions.

• Pipette a known volume of the tin(II) chloride solution into a beaker.

• Place the beaker on a magnetic stirrer and add a stir bar.

• Immerse the pH electrode in the solution, ensuring the bulb is fully submerged.

• Record the initial pH of the solution.

• Begin titrating with the standardized NaOH solution, adding small increments (e.g., 0.1-0.5 mL) at a time.

• After each addition, allow the pH reading to stabilize and record the pH and the volume of titrant added.

• Continue the titration until a significant and stable increase in pH is observed, indicating the equivalence point has been passed.

• Plot the pH versus the volume of NaOH added to generate a titration curve. The equivalence point(s) can be determined from the inflection point(s) of the curve, which correspond to the neutralization of the acidic species generated during hydrolysis.

Spectrophotometric Analysis of Turbidity

Objective: To monitor the formation of insoluble hydrolysis products by measuring the turbidity of the solution.

Materials:

• Tin(II) chloride solutions prepared under different conditions (e.g., varying pH, temperature, or concentration)

• Spectrophotometer

• Cuvettes

Procedure:

• Set the spectrophotometer to a wavelength in the visible range (e.g., 500-600 nm) where the hydrolysis products will scatter light but the soluble tin species will not absorb.

• Use deionized water or a clear, acidified tin(II) chloride solution as a blank to zero the absorbance.

• Measure the absorbance (or turbidity) of the tin(II) chloride solutions prepared under different experimental conditions. An increase in absorbance indicates an increase in the formation of insoluble hydrolysis products.

• To study the kinetics of hydrolysis, the absorbance can be measured at regular time intervals after the preparation of the solution.

Characterization of Hydrolysis Products by X-ray Diffraction (XRD)

Objective: To identify the crystalline structure of the insoluble products formed during hydrolysis.

Materials:

• Precipitated hydrolysis product, isolated by filtration and dried

• Powder X-ray diffractometer

• Sample holder

Procedure:

• Isolate the precipitate from a hydrolyzed tin(II) chloride solution by filtration.

• Wash the precipitate with deionized water to remove any soluble impurities and then with a suitable solvent (e.g., ethanol) to facilitate drying.

• Dry the precipitate thoroughly, for example, in a desiccator or a low-temperature oven.

• Grind the dried precipitate into a fine powder using a mortar and pestle.

• Mount the powdered sample onto the sample holder of the X-ray diffractometer.

• Collect the XRD pattern over a suitable range of 2θ angles.

• Compare the obtained diffraction pattern with standard diffraction patterns from databases (e.g., the Joint Committee on Powder Diffraction Standards - JCPDS) to identify the crystalline phases present in the sample, such as Sn(OH)Cl or various tin oxides.[5]

Visualizing the Hydrolysis Pathway and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the key processes involved in the hydrolysis of tin(II) chloride dihydrate and a typical experimental workflow for its study.

Caption: The hydrolysis and oxidation pathway of Tin(II) chloride dihydrate in an aqueous solution.

Caption: A typical experimental workflow for studying the hydrolysis of Tin(II) chloride dihydrate.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. Stannous Chloride | SnCl2 | CID 24479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. epublications.marquette.edu [epublications.marquette.edu]

The Decisive Role of Hydration Water in the Reactivity of Tin(II) Chloride Dihydrate: A Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Tin(II) chloride, or stannous chloride, is a versatile inorganic compound widely employed as a potent reducing agent and Lewis acid catalyst in numerous chemical transformations. It exists most commonly as a stable dihydrate, SnCl₂·2H₂O.[1][2][3] The two molecules of water in its crystal lattice are not mere passengers; they are critical actors that profoundly influence the compound's stability, solubility, and chemical reactivity. Understanding the precise role of this hydration water is paramount for optimizing reaction conditions, ensuring reproducibility, and developing novel applications, particularly in the pharmaceutical industry. This guide provides an in-depth analysis of how the water of hydration governs the reaction pathways of tin(II) chloride dihydrate.

Section 1: The Dual Nature of Hydration Water: Stabilizer and Reactant

The water molecules in SnCl₂·2H₂O play a dual role. Structurally, they act as ligands, coordinating to the tin(II) center. The crystal structure of the dihydrate features a three-coordinate tin atom, with one water molecule directly bonded to the tin and a second water molecule hydrogen-bonded to the first.[3] This coordination stabilizes the tin(II) ion, making the dihydrate form significantly more stable and easier to handle in the presence of atmospheric oxygen compared to its highly reactive anhydrous counterpart.

Functionally, these water molecules facilitate the dissolution of the salt in aqueous media, making the Sn²⁺ ions available for chemical reactions. However, this very solubility introduces the compound's most characteristic reactivity: a susceptibility to hydrolysis, where the water molecule transitions from a stabilizing ligand to a direct reactant.

Section 2: Impact on Core Chemical Reactions

The presence of hydration water directly initiates or mediates the primary reactions of tin(II) chloride in solution: hydrolysis and oxidation.

When SnCl₂·2H₂O is dissolved in neutral water, it readily undergoes hydrolysis. The coordinated water molecule facilitates the formation of an insoluble basic salt, tin(II) hydroxychloride (Sn(OH)Cl), which often appears as a white precipitate.[1][2][3][4] This reaction removes the active Sn(II) species from the solution, hindering its intended function.

The equilibrium for this process is: SnCl₂(aq) + H₂O(l) ⇌ Sn(OH)Cl(s) + HCl(aq)[1][2][3]

To ensure a clear, reactive solution of Sn(II) ions, this equilibrium must be shifted to the left. This is achieved by preparing solutions in dilute hydrochloric acid, which, by Le Châtelier's principle, suppresses the formation of the insoluble hydroxychloride.[1][2][3]

Fig. 1: Hydrolysis pathway of aqueous Tin(II) chloride.

Aqueous solutions of tin(II) chloride are also unstable towards oxidation by atmospheric oxygen.[1][2][3] The reaction is facilitated by the presence of water and results in the formation of tin(IV) species, further depleting the active Sn(II) content.

The overall reaction is: 6 SnCl₂(aq) + O₂(g) + 2 H₂O(l) → 2 SnCl₄(aq) + 4 Sn(OH)Cl(s)[1][2][3]

This degradation pathway underscores the need to prepare SnCl₂ solutions freshly or to stabilize them by storing the solution over lumps of metallic tin. The tin metal acts as a sacrificial reductant, converting any Sn(IV) formed back to Sn(II).[1][2][3]

Section 3: Quantitative Data Summary

The physical properties of tin(II) chloride are significantly altered by the presence of the two water molecules of hydration. The following table summarizes key quantitative differences between the anhydrous and dihydrate forms.

Property	Anhydrous Tin(II) Chloride (SnCl₂)	Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	Reference(s)
Molar Mass	189.60 g/mol	225.63 g/mol	[1][3][5]
Appearance	White crystalline solid	White crystalline solid	[1][6][7]
Density	3.95 g/cm³	2.71 g/cm³	[1][3][5][8]
Melting Point	247 °C (520 K)	37.7 °C (311 K) (decomposes)	[1][9]
Solubility in Water	83.9 g/100 mL (0 °C), hydrolyzes	Soluble, but hydrolyzes in dilute solutions	[1][3][5]

Section 4: Experimental Protocols

Control over the water of hydration and its subsequent reactivity is critical in experimental design.

This protocol is designed to create a clear, stable solution of Sn(II) for use as a reducing agent, actively preventing both hydrolysis and oxidation.

• Materials: Tin(II) chloride dihydrate (SnCl₂·2H₂O), concentrated hydrochloric acid (HCl, ~12 M), deionized water, granulated tin metal.

• Procedure: a. In a fume hood, weigh 11.28 g of SnCl₂·2H₂O into a 100 mL beaker. b. Add 10 mL of concentrated HCl and stir until the solid is completely dissolved. The initial dissolution in strong acid is crucial to prevent hydrolysis.[1][2][3] c. Slowly transfer the acidic solution to a 100 mL volumetric flask. d. Dilute to the 100 mL mark with deionized water. e. For long-term storage, add a few lumps of granulated tin metal to the solution to prevent oxidation.[1][2][3] f. Stopper the flask and store in a cool, dark place.

This protocol outlines the use of SnCl₂·2H₂O in a common organic transformation, where it serves as the primary reductant.

• Materials: Aromatic nitro compound, Tin(II) chloride dihydrate, ethanol (B145695), concentrated HCl, sodium hydroxide (B78521) (NaOH) solution, ethyl acetate.

• Procedure: a. Dissolve the aromatic nitro compound (1 equivalent) in ethanol in a round-bottom flask. b. Add SnCl₂·2H₂O (typically 3-5 equivalents) to the solution.[7] c. Add concentrated HCl and equip the flask with a reflux condenser. d. Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed. e. Cool the reaction mixture to room temperature and carefully basify with a concentrated NaOH solution to precipitate tin salts (as tin hydroxides). f. Extract the resulting aniline (B41778) product with ethyl acetate. g. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Fig. 2: General workflow for reducing nitroarenes with SnCl₂·2H₂O.

Section 5: Application in Drug Development: Radiopharmaceutical Kits

A critical application of SnCl₂·2H₂O in medicine is its role as a reducing agent in "cold kits" for the preparation of Technetium-99m (⁹⁹ᵐTc) radiopharmaceuticals.[10] These kits contain a chelating agent (ligand) and a reducing agent, which are lyophilized for stability. SnCl₂·2H₂O is the reductant of choice due to its efficacy and compatibility.

The process is as follows:

• A solution of sodium pertechnetate (B1241340) (Na⁹⁹ᵐTcO₄), containing Tc in the +7 oxidation state, is eluted from a generator.

• This solution is added to the cold kit vial.

• The SnCl₂·2H₂O in the kit dissolves and the Sn(II) ions reduce the pertechnetate (Tc(VII)) to a lower, more reactive oxidation state (e.g., +3, +4, or +5).[10]

• This reduced ⁹⁹ᵐTc is then immediately captured by the chelating agent to form a stable, injectable radiopharmaceutical used for diagnostic imaging of various organs.[10]

The water of hydration ensures the rapid dissolution and availability of Sn(II) ions upon reconstitution of the kit, enabling the critical reduction step to proceed efficiently.

Fig. 3: Role of SnCl₂·2H₂O in preparing ⁹⁹ᵐTc imaging agents.

Conclusion

The waters of hydration in tin(II) chloride dihydrate are integral to its chemical identity. They serve to stabilize the Sn(II) ion while simultaneously providing the medium and the co-reactant for its most significant side reactions: hydrolysis and oxidation. For researchers and drug development professionals, controlling the behavior of this hydration water through careful manipulation of reaction conditions—primarily pH—is the key to harnessing the powerful reducing capabilities of this essential reagent. A thorough understanding of these principles is not merely academic; it is a prerequisite for achieving reliable, reproducible results in synthesis, analysis, and clinical applications.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 3. Tin(II) chloride [rachel.education.gov.ck]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Tin(II)_chloride [chemeurope.com]
• 6. Tin(II) Chloride: Properties, Uses, and Applications [ceramic-glazes.com]
• 7. Tin(II) Chloride Dihydrate [commonorganicchemistry.com]
• 8. carlroth.com [carlroth.com]
• 9. noahchemicals.com [noahchemicals.com]
• 10. Sn(II) in radiopharmaceuticals | Metrohm [metrohm.com]

Tin(II) Chloride Dihydrate: A Versatile Precursor for the Synthesis of Organotin Compounds in Drug Development

A Technical Guide for Researchers and Scientists

Abstract

This technical guide provides an in-depth overview of the utilization of tin(II) chloride dihydrate (SnCl₂·2H₂O) as a readily available and versatile precursor for the synthesis of a diverse range of organotin compounds. With applications spanning catalysis, polymer stabilization, and notably, medicinal chemistry, the controlled synthesis of organotin derivatives is of significant interest to the scientific community. This document outlines key synthetic methodologies, including oxidative addition and Barbier-type reactions, originating from tin(II) chloride. Detailed experimental protocols for the preparation of representative organotin compounds are provided, alongside tabulated quantitative data for yields and spectroscopic characterization. Furthermore, this guide presents visualizations of key synthetic pathways and a general workflow for the toxicological assessment of newly synthesized compounds, a critical consideration for their potential application in drug development.

Introduction

Organotin compounds, characterized by the presence of at least one tin-carbon bond, have a rich history of applications in various industrial and scientific fields. In recent years, their potential as therapeutic agents, particularly as anticancer drugs, has garnered increasing attention.[1][2] The biological activity of organotin compounds is intrinsically linked to the number and nature of the organic substituents attached to the tin center.[3] Therefore, the development of efficient and selective synthetic routes to access a wide array of organotin structures is paramount for advancing their study in medicinal chemistry.

Tin(II) chloride dihydrate emerges as a convenient and cost-effective starting material for the synthesis of organotin(IV) compounds. Its ability to undergo oxidative addition with organic halides provides a direct pathway to organotin halides, which serve as crucial intermediates for further functionalization.[4] This guide will focus on the practical aspects of utilizing tin(II) chloride dihydrate as a precursor for researchers and professionals in the field of drug development.

Synthetic Methodologies

The primary routes for the synthesis of organotin compounds from tin(II) chloride involve the oxidation of Sn(II) to Sn(IV) with the concurrent formation of tin-carbon bonds.

Oxidative Addition of Organic Halides

The direct reaction of an organic halide (RX) with tin(II) chloride results in the oxidative addition to form an organotin trihalide (RSnX₃). This reaction is a fundamental step in organotin chemistry and provides a gateway to a variety of mono-organotin compounds.[4] The general reaction is as follows:

SnCl₂ + RX → RSnCl₂X

The reactivity of the organic halide is a critical factor, with iodides being more reactive than bromides, which are in turn more reactive than chlorides. The reaction can be influenced by catalysts and reaction conditions.

Barbier-Type Reactions

The Barbier reaction is a one-pot synthesis that involves the reaction of an organic halide with a carbonyl compound in the presence of a metal, such as tin.[5][6] When using tin(II) chloride, it is believed to be reduced in situ to metallic tin, which then reacts with the organic halide to form an organotin intermediate that subsequently adds to the carbonyl group.[5][7] This method is particularly useful for the formation of carbon-carbon bonds and the synthesis of homoallylic alcohols.[8]

The general scheme for a Barbier-type allylation is:

R'CHO + CH₂=CHCH₂Br + SnCl₂ → R'CH(OH)CH₂CH=CH₂

Experimental Protocols

The following protocols are representative examples of the synthesis of organotin compounds using tin(II) chloride dihydrate as a precursor.

Synthesis of Diphenyltin (B89523) Dichloride (Ph₂SnCl₂) via a Grignard Reagent

While not a direct reaction with SnCl₂·2H₂O, this multi-step protocol illustrates a common pathway where SnCl₂ is first converted to SnCl₄, which then reacts with a Grignard reagent.

Step 1: Oxidation of Tin(II) Chloride to Tin(IV) Chloride

• Materials: Tin(II) chloride dihydrate (SnCl₂·2H₂O), Hydrochloric acid (conc.), Chlorine gas.

• Procedure: A solution of tin(II) chloride dihydrate in concentrated hydrochloric acid is treated with a stream of chlorine gas until the solution turns yellow, indicating the formation of SnCl₄. The solution is then carefully concentrated to yield anhydrous tin(IV) chloride.

Step 2: Preparation of Phenylmagnesium Bromide

• Materials: Magnesium turnings, Bromobenzene (B47551), Anhydrous diethyl ether.

• Procedure: In a flame-dried flask under an inert atmosphere, magnesium turnings are covered with anhydrous diethyl ether. A solution of bromobenzene in anhydrous diethyl ether is added dropwise to initiate the Grignard reaction. The mixture is stirred until the magnesium is consumed.

Step 3: Reaction of Tin(IV) Chloride with Phenylmagnesium Bromide

• Materials: Tin(IV) chloride (SnCl₄), Phenylmagnesium bromide solution, Anhydrous toluene (B28343).

• Procedure: A solution of tin(IV) chloride in anhydrous toluene is cooled in an ice bath. The prepared phenylmagnesium bromide solution is added dropwise with vigorous stirring. The reaction mixture is then refluxed for 2 hours. After cooling, the mixture is hydrolyzed with a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude diphenyltin dichloride, which can be purified by recrystallization.

Barbier-Type Allylation of Benzaldehyde (B42025)

• Materials: Tin(II) chloride dihydrate (SnCl₂·2H₂O), Benzaldehyde, Allyl bromide, N,N-Dimethylformamide (DMF), Copper(I) iodide (CuI).

• Procedure: To a stirred solution of benzaldehyde (1.0 mmol) and allyl bromide (1.1 mmol) in DMF (5 mL) at room temperature, tin(II) chloride dihydrate (2.0 mmol) and copper(I) iodide (10 mol%) are added.[7] The reaction mixture is stirred for 3 hours. The reaction is then quenched with a saturated aqueous solution of sodium bicarbonate and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product, 1-phenyl-3-buten-1-ol, is purified by column chromatography.

Quantitative Data

The following tables summarize typical yields and key spectroscopic data for representative organotin compounds synthesized from tin(II) chloride precursors.

Table 1: Synthesis of Organotin Halides

Product	Starting Materials	Reaction Type	Yield (%)	¹¹⁹Sn NMR (δ, ppm)	Reference
n-Octyltin tribromide	n-Octyl bromide, SnBr₂	Oxidative Addition	85	-	[4]
n-Butyltin tribromide	n-Butyl bromide, SnBr₂	Oxidative Addition	85	-	[4]
Allyltin trichloride	Allyl chloride, SnCl₂	Oxidative Addition (Pd catalyzed)	83	-	[9]
Diphenyltin dichloride	SnCl₄, PhMgBr	Grignard Reaction	~70-80	-28	[10]

Table 2: Barbier-Type Allylation of Aldehydes

Aldehyde	Product	Catalyst	Yield (%)	Reference
Benzaldehyde	1-Phenyl-3-buten-1-ol	CuI	86	[7]
4-Chlorobenzaldehyde	1-(4-Chlorophenyl)-3-buten-1-ol	CuI	88	[7]
2-Naphthaldehyde	1-(Naphthalen-2-yl)-3-buten-1-ol	CuI	82	[7]

Visualizations

Synthetic Pathways

The following diagrams illustrate the key synthetic transformations discussed.

Caption: General synthetic routes from tin(II) chloride dihydrate.

Catalytic Cycle: The Stille Coupling

Organotin compounds are crucial reagents in palladium-catalyzed cross-coupling reactions, such as the Stille coupling, which is a powerful tool for C-C bond formation.

Caption: Catalytic cycle of the Stille cross-coupling reaction.[11][12]

Experimental Workflow: Toxicity Screening

Given the known toxicity of many organotin compounds, a thorough toxicological evaluation is a mandatory step in their development as therapeutic agents.

Caption: A general workflow for the toxicity screening of organotin compounds.[13]

Safety and Handling

Organotin compounds exhibit a range of toxicities, with the nature and number of organic groups significantly influencing their biological effects.[3] Triorganotin compounds are generally more toxic than di- and mono-organotin derivatives. It is imperative that all handling of organotin compounds be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Researchers should consult the Safety Data Sheet (SDS) for each specific compound before use.

Conclusion

Tin(II) chloride dihydrate serves as an accessible and versatile starting material for the synthesis of a wide variety of organotin compounds. Through methodologies such as oxidative addition and Barbier-type reactions, researchers can access a diverse chemical space of organotin derivatives. The provided experimental protocols and quantitative data offer a practical starting point for the synthesis and characterization of these compounds. The inherent toxicity of organotin compounds necessitates a rigorous toxicological evaluation, as outlined in the suggested workflow, which is a critical consideration for their potential application in drug discovery and development. Careful and informed synthetic design, coupled with thorough biological evaluation, will be key to unlocking the therapeutic potential of this important class of organometallic compounds.

References

• 1. Organotin (IV) Dithiocarbamate Compounds as Anticancer Agents: A Review of Syntheses and Cytotoxicity Studies [mdpi.com]
• 2. Synthesis and anti-tumor activities of three newly designed organotin(IV) carboxylates complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Recent progress in the study of analytical methods, toxicity, metabolism and health effects of organotin compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]
• 5. researchtrends.net [researchtrends.net]
• 6. Barbier Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. SnCl2·2H2O-mediated Barbier-type allylation: A comparative evaluation of the catalytic performance of CuI and Pd(OAc)2 [comptes-rendus.academie-sciences.fr]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scielo.br [scielo.br]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Stille reaction - Wikipedia [en.wikipedia.org]
• 13. In vitro screening of organotin compounds and sediment extracts for cytotoxicity to fish cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Stephen Reduction of Nitriles with Tin(II) Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the Stephen reduction, a classic organic synthesis reaction for the conversion of nitriles to aldehydes using tin(II) chloride dihydrate (SnCl₂·2H₂O) and hydrochloric acid. The procedure involves the formation of an intermediate aldiminium-tin chloride complex, which is subsequently hydrolyzed to yield the corresponding aldehyde. This method is particularly effective for the synthesis of aromatic aldehydes. Included are a step-by-step experimental protocol, a summary of reported yields for various substrates, and diagrams illustrating the reaction mechanism and experimental workflow.

Introduction

The Stephen aldehyde synthesis, first reported by Henry Stephen in 1925, is a valuable method for the preparation of aldehydes from nitriles.[1][2] The reaction utilizes tin(II) chloride as a reducing agent in the presence of hydrochloric acid to form an aldimine hydrochloride intermediate, which is then hydrolyzed to the desired aldehyde.[1][2][3][4] This process is an organic redox reaction.[2][4][5] While other reducing agents can convert nitriles to amines, the Stephen reduction allows for the selective formation of aldehydes.[6] The reaction is generally more efficient for aromatic nitriles than for aliphatic ones.[2][4] Electron-donating substituents on the aromatic ring can enhance the formation of the intermediate aldimine tin chloride complex.[4][7]

Reaction and Mechanism

The overall reaction involves the reduction of a nitrile (R-C≡N) to an aldehyde (R-CHO). The mechanism proceeds in two main stages:

• Formation of the Aldiminium-Tin Chloride Complex: The nitrile is treated with anhydrous stannous chloride and dry hydrogen chloride gas in an inert solvent like ether.[8] This forms a crystalline intermediate, an aldimine stannichloride, ((RCH=NH·HCl)₂SnCl₄).[8]

• Hydrolysis: The intermediate complex is then hydrolyzed with water to produce the final aldehyde product and ammonium (B1175870) chloride as a byproduct.[2][9]

A visual representation of the Stephen reduction mechanism is provided below.

Caption: Chemical mechanism of the Stephen reduction.

Experimental Protocol

This protocol is based on the original method described by H. Stephen and is suitable for the conversion of benzonitrile (B105546) to benzaldehyde.

3.1. Materials and Equipment

• Reagents:

  • Benzonitrile (high purity)

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O)

  • Concentrated Hydrochloric Acid (HCl)

  • Diethyl ether (anhydrous)

  • Sodium bicarbonate (NaHCO₃) solution (saturated)

  • Sodium sulfate (B86663) (Na₂SO₄) or Magnesium sulfate (MgSO₄) (anhydrous)

  • Dry ice/acetone or ice/salt bath

• Equipment:

  • Three-necked round-bottom flask

  • Reflux condenser with a drying tube (e.g., filled with CaCl₂)

  • Gas inlet tube

  • Mechanical stirrer

  • Dropping funnel

  • Heating mantle

  • Separatory funnel

  • Standard glassware for extraction and distillation

  • Rotary evaporator

3.2. Procedure

Step 1: Preparation of Anhydrous Stannous Chloride Solution

• In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser with a drying tube, and a gas inlet tube, add finely powdered tin(II) chloride dihydrate (SnCl₂·2H₂O).

• Suspend the SnCl₂·2H₂O in anhydrous diethyl ether.

• Saturate the ethereal suspension with dry hydrogen chloride (HCl) gas with vigorous stirring. This can be achieved by passing HCl gas through a drying agent (e.g., concentrated H₂SO₄) before introducing it into the reaction flask. The mixture will separate into two layers, with the lower layer being a viscous solution of stannous chloride in ethereal hydrogen chloride.[8]

Step 2: Formation of the Aldimine Stannichloride

• To the prepared stannous chloride solution, add the nitrile (e.g., benzonitrile) dropwise via a dropping funnel with continuous, vigorous stirring.

• A white, crystalline precipitate of the aldimine stannichloride will begin to form after a few minutes.[8]

• Continue stirring the reaction mixture at room temperature for a designated period (e.g., 1-2 hours) to ensure complete precipitation of the complex.

Step 3: Hydrolysis of the Intermediate

• After the formation of the precipitate is complete, add water dropwise to the reaction mixture with stirring.

• The aldimine stannichloride complex will hydrolyze to the corresponding aldehyde. This process can be exothermic, so controlled addition of water and cooling of the flask in an ice bath may be necessary.

• Continue stirring for an additional 30-60 minutes to ensure complete hydrolysis.

Step 4: Work-up and Purification

• Transfer the reaction mixture to a separatory funnel.

• Separate the ethereal layer containing the aldehyde.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Dry the ethereal solution over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent.

• Remove the diethyl ether under reduced pressure using a rotary evaporator to obtain the crude aldehyde.

• The crude aldehyde can be further purified by distillation under reduced pressure or by column chromatography.

A visual representation of the experimental workflow is provided below.

References

• 1. Stephen Aldehyde Synthesis [drugfuture.com]
• 2. en.wikipedia.org [en.wikipedia.org]
• 3. kvmwai.edu.in [kvmwai.edu.in]
• 4. byjus.com [byjus.com]
• 5. scienceinfo.com [scienceinfo.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Stephen’s Reduction Reaction Mechanism | Physics Wallah [pw.live]
• 8. scribd.com [scribd.com]
• 9. shaalaa.com [shaalaa.com]

Application Notes and Protocols for the Selective Reduction of Aromatic Nitro Compounds with Stannous Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of aromatic nitro compounds to their corresponding anilines is a fundamental transformation in organic synthesis, particularly within the pharmaceutical and fine chemical industries. Aromatic amines are crucial building blocks for a vast array of active pharmaceutical ingredients (APIs). Among the various reagents available for this conversion, stannous chloride dihydrate (SnCl₂·2H₂O) offers a mild and chemoselective method, allowing for the reduction of the nitro group in the presence of other sensitive functionalities.[1] This protocol details the application of stannous chloride dihydrate for the selective reduction of aromatic nitro compounds, providing experimental procedures, quantitative data, and mechanistic insights.

Advantages of Stannous Chloride Dihydrate

Stannous chloride dihydrate is a cost-effective and readily available reagent that presents several advantages over other reducing agents:

• Chemoselectivity: It selectively reduces nitro groups while leaving other reducible or acid-sensitive functional groups such as aldehydes, ketones, esters, nitriles, halogens, and O-benzyl groups unaffected.[2][3]

• Mild Reaction Conditions: The reduction can often be carried out under neutral or non-acidic conditions in common organic solvents like ethanol (B145695) or ethyl acetate (B1210297) at moderate temperatures.[2][3]

• Compatibility: Its mild nature makes it suitable for multi-step syntheses where harsh conditions could compromise other parts of the molecule.[4]

Reaction Mechanism

The reduction of an aromatic nitro group with stannous chloride proceeds through a stepwise process involving electron and proton transfer. The Sn(II) ion acts as the reducing agent, donating electrons to the nitro group, while a proton source (often the solvent or trace amounts of water) facilitates the subsequent steps. The generally accepted mechanism involves the formation of nitroso and hydroxylamine (B1172632) intermediates before yielding the final aniline (B41778) product.[5][6]

Caption: Reaction mechanism of nitro group reduction.

Data Presentation: Substrate Scope and Yields

The following table summarizes the reduction of various aromatic nitro compounds to their corresponding anilines using stannous chloride dihydrate. The data highlights the high yields and selectivity of this method across a range of substrates with different functional groups.

Entry	Substrate	Product	Solvent	Time (min)	Temperature (°C)	Yield (%)	Reference
1	4-Nitrobenzoic acid	4-Aminobenzoic acid	Ethanol	30	70	95	[7]
2	4-Nitroacetophenone	4-Aminoacetophenone	Ethanol	30	70	96	[3]
3	4-Nitrobenzonitrile	4-Aminobenzonitrile	Ethanol	30	70	98	[3]
4	4-Nitrobenzaldehyde	4-Aminobenzaldehyde	Ethanol	15	70	95	[3]
5	2-Nitroaniline	1,2-Diaminobenzene	Ethanol	30	70	98	[3]
6	4-Chloronitrobenzene	4-Chloroaniline	Ethanol	30	70	98	[3]
7	4-Bromonitrobenzene	4-Bromoaniline	Ethanol	30	70	98	[3]
8	4-Iodonitrobenzene	4-Iodoaniline	Ethanol	30	70	97	[3]
9	Methyl 4-nitrobenzoate	Methyl 4-aminobenzoate	Ethanol	30	70	98	[3]
10	4-Benzyloxynitrobenzene	4-Benzyloxyaniline	Ethanol	30	70	98	[3]
11	3-Nitroanisole	3-Methoxyaniline	Ethanol	120	30	76	[8]

Experimental Protocols

General Protocol for the Reduction of an Aromatic Nitro Compound

This protocol is adapted from the procedure reported by Bellamy and Ou.[7]

Materials:

• Aromatic nitro compound (1 equivalent)

• Stannous chloride dihydrate (SnCl₂·2H₂O) (5 equivalents)

• Absolute ethanol or Ethyl acetate

• 5% aqueous sodium bicarbonate solution

• Ethyl acetate (for extraction)

• Brine

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Activated charcoal (optional)

• Nitrogen or Argon gas supply (optional, for sensitive substrates)

• Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel, etc.)

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Caption: General experimental workflow.

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the aromatic nitro compound (e.g., 0.01 mole) in absolute ethanol (20 mL).

• Add stannous chloride dihydrate (e.g., 11.28 g, 0.05 mole) to the solution.

• Heat the reaction mixture to 70°C under a nitrogen atmosphere.

• Stir the mixture at this temperature and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 30-60 minutes.

• Once the starting material is consumed, allow the reaction mixture to cool to room temperature.

• Pour the cooled solution into an ice-water mixture.

• Carefully neutralize the mixture to a pH of 7-8 by the slow addition of a 5% aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash thoroughly with brine.

• If the solution is colored, treat with activated charcoal and filter.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude aromatic amine.

• The crude product can be further purified by recrystallization or column chromatography if necessary.

Application in Drug Development

The selective reduction of aromatic nitro compounds is a key step in the synthesis of numerous pharmaceutical agents. The resulting anilines are versatile intermediates that can be further functionalized to build complex molecular architectures.

Example: Synthesis of Celecoxib (B62257) Intermediate

The synthesis of the anti-inflammatory drug Celecoxib involves the formation of a pyrazole (B372694) ring. One of the key precursors for this is (4-sulfamoylphenyl)hydrazine. While various synthetic routes exist, the reduction of a corresponding nitroaromatic precursor is a plausible step in an overall synthetic strategy. For instance, a related precursor could be synthesized, and the nitro group subsequently reduced using stannous chloride to yield the required hydrazine (B178648) or a protected aniline derivative. While not the direct industrial route, this exemplifies how this reduction is a valuable tool in the medicinal chemist's arsenal.

Safety and Environmental Considerations

• Exothermic Reaction: The reduction of nitro compounds can be exothermic. Care should be taken, especially on a larger scale, to control the reaction temperature.

• Tin Byproducts: The reaction generates tin(IV) oxide species upon workup, which need to be disposed of properly. While inorganic tin salts are less toxic than organotin compounds, their levels in waste streams should be monitored.[4]

• Handling of Reagents: Stannous chloride is a suspected sensitizer (B1316253) and should be handled with appropriate personal protective equipment.[4]

Conclusion

The reduction of aromatic nitro compounds using stannous chloride dihydrate is a robust and highly selective method for the synthesis of anilines. Its mild reaction conditions and tolerance for a wide range of functional groups make it an invaluable tool in organic synthesis, particularly in the development and manufacturing of pharmaceuticals. The protocols and data presented here provide a comprehensive guide for researchers and professionals in the field.

References

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. sarthaks.com [sarthaks.com]
• 3. SnCl2 reduction of Nitro , Hive Novel Discourse [chemistry.mdma.ch]
• 4. CN110872242B - Synthesis method of celecoxib intermediate p-hydrazino benzenesulfonamide hydrochloride - Google Patents [patents.google.com]
• 5. Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians [askiitians.com]
• 6. Provide the reaction mechanism for the reduction of nitrobenzene to anili.. [askfilo.com]
• 7. sciencemadness.org [sciencemadness.org]
• 8. scispace.com [scispace.com]

Application Notes and Protocols: Tin(II) Chloride Dihydrate as a Catalyst in Esterification Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tin(II) chloride dihydrate (SnCl₂·2H₂O) is a mild and efficient Lewis acid catalyst for the esterification of carboxylic acids with alcohols. Its desirable properties, such as high stability, ease of handling, tolerance to water, and reduced corrosivity (B1173158) compared to other Lewis acids, make it a valuable tool in organic synthesis.[1] This document provides detailed application notes and experimental protocols for utilizing tin(II) chloride dihydrate as a catalyst in various esterification reactions, along with a proposed catalytic mechanism.

Advantages of Tin(II) Chloride Dihydrate in Esterification

• High Catalytic Activity: Effectively catalyzes the esterification of a wide range of carboxylic acids and alcohols.[1][2]

• Mild Reaction Conditions: Promotes esterification under relatively moderate temperatures.[2][3]

• Cost-Effective: It is an inexpensive and readily available reagent.[1][4]

• Water Tolerant: Unlike many other Lewis acids, its dihydrate form is stable and active in the presence of small amounts of water.[1]

• Low Corrosivity: Offers a less corrosive alternative to strong mineral acids like sulfuric acid.[2][5]

• Simple Procedure: The reactions are generally easy to set up and do not require strictly anhydrous conditions.[4]

Applications in Organic Synthesis

The tin(II) chloride dihydrate-catalyzed esterification is applicable to the synthesis of a variety of esters, including:

• Alkyl esters from aliphatic and aromatic carboxylic acids.

• Esters of fatty acids, relevant to biodiesel production.[2][6]

• Specialty esters used as intermediates in the pharmaceutical and chemical industries.[3]

Data Presentation: Reaction Parameters and Yields

The following tables summarize quantitative data from representative esterification reactions catalyzed by tin(II) chloride dihydrate.

Table 1: Esterification of Benzoic Acid with Propyl Alcohol [2]

Catalyst Amount (mmol)	Reaction Time (h)	Temperature (°C)	Yield (%)
1.0	20	100	94
0.5	20	100	85
0.2	20	100	73
0.1	20	100	51
0.2	40	100	80

Reaction Conditions: Benzoic acid (2 mmol), propyl alcohol (2 mL).

Table 2: Esterification of Various Carboxylic Acids with Alcohols [2]

Carboxylic Acid	Alcohol	Catalyst (mmol)	Time (h)	Temperature (°C)	Yield (%)
Phenylacetic acid	Propyl alcohol	1.0	20	100	95
Hexanoic acid	Propyl alcohol	1.0	20	100	84
Oleic acid	Ethyl alcohol	0.1	12	Reflux	87

Table 3: Esterification of High Free Fatty Acid (FFA) Jatropha Oil with Methanol [7][8]

Catalyst Loading (% w/w oil)	Molar Ratio (Methanol:Oil)	Temperature (°C)	Time (h)	Conversion (%)
10	120:1	60	4	~90
5	60:1	60	-	~90

Experimental Protocols

Protocol 1: General Procedure for the Esterification of Carboxylic Acids with Primary Alcohols

This protocol is a general guideline for the esterification of a carboxylic acid with a primary alcohol using tin(II) chloride dihydrate as the catalyst.

Materials:

• Carboxylic acid

• Alcohol (e.g., propyl alcohol, ethanol)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Anhydrous sodium sulfate (B86663) (for drying)

• Organic solvent (e.g., dichloromethane, hexane)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the carboxylic acid (e.g., 2 mmol).

• Add the alcohol, which can also serve as the solvent (e.g., 2 mL).

• Add tin(II) chloride dihydrate (e.g., 0.2 - 1.0 mmol).

• Heat the reaction mixture to the desired temperature (e.g., 100 °C or reflux) with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete (typically after 20-40 hours), cool the mixture to room temperature.

• Remove the excess alcohol under reduced pressure using a rotary evaporator.

• Dilute the residue with an organic solvent (e.g., 50 mL of dichloromethane).

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 25 mL) and brine (1 x 25 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude ester.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Esterification of Oleic Acid with Ethanol (B145695) for Biodiesel Production

This protocol is adapted for the esterification of a free fatty acid (FFA) commonly found in feedstocks for biodiesel production.

Materials:

• Oleic acid

• Ethanol

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Hexane (B92381) (for extraction)

• Standard laboratory glassware as listed in Protocol 1.

Procedure:

• In a round-bottom flask, combine oleic acid (e.g., 1.0 mmol) and a significant molar excess of ethanol (e.g., 120 mmol).

• Add tin(II) chloride dihydrate (e.g., 0.1 mmol).

• Heat the mixture to reflux with vigorous stirring for approximately 12 hours.

• After cooling, remove the excess ethanol via rotary evaporation.

• Extract the resulting ester (ethyl oleate) with hexane.

• Wash the hexane extract with water to remove any remaining catalyst and glycerol (B35011) (if triglycerides were present).

• Dry the organic phase with anhydrous sodium sulfate.

• Evaporate the solvent to yield the ethyl oleate.

Mandatory Visualizations

Proposed Catalytic Mechanism

The catalytic cycle of tin(II) chloride in esterification is believed to involve the activation of the carboxylic acid by the Lewis acidic tin center.

Caption: Proposed mechanism for SnCl₂-catalyzed esterification.

Experimental Workflow

The general workflow for a typical esterification reaction using tin(II) chloride dihydrate is outlined below.

Caption: General experimental workflow for esterification.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Tin(II) Chloride-Catalyzed Direct Esterification and Amidation of tert-Butyl Esters Using α,α-Dichlorodiphenylmethane Under Mild Conditions [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Tin (II) Chloride Catalyzed Esterification of High FFA Jatropha Oil: Experimental and Kinetics Study | Kusumaningtyas | International Journal of Renewable Energy Development [ejournal.undip.ac.id]
• 8. neliti.com [neliti.com]

The Versatility of Stannous Chloride Dihydrate (SnCl₂·2H₂O) in Pharmaceutical Synthesis: Application Notes and Protocols

Introduction

Stannous chloride dihydrate (SnCl₂·2H₂O), a versatile and cost-effective inorganic salt, plays a pivotal role in various stages of pharmaceutical synthesis. Its utility stems primarily from its properties as a potent reducing agent and a mild Lewis acid catalyst. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals, highlighting its application in the synthesis of active pharmaceutical ingredients (APIs) and radiopharmaceuticals.

Application 1: As a Reducing Agent in the Synthesis of Amine Intermediates

One of the most significant applications of stannous chloride in pharmaceutical manufacturing is the reduction of aromatic nitro compounds to their corresponding anilines. These anilines are crucial building blocks for a wide array of therapeutic agents, including local anesthetics, antibacterial drugs, and anticancer agents. The reduction is typically carried out in the presence of a strong acid, such as hydrochloric acid.

Case Study: Synthesis of Benzocaine

Benzocaine, a widely used local anesthetic, is synthesized from p-nitrobenzoic acid. A key step in this synthesis is the reduction of the nitro group to an amine. While metallic tin is often used in conjunction with hydrochloric acid, stannous chloride dihydrate offers a more convenient and readily soluble alternative.

Quantitative Data for Nitro Group Reduction

Starting Material	Reducing Agent System	Solvent	Reaction Time	Temperature	Yield of Amine
p-Nitrobenzoic Acid	Sn / conc. HCl	Water	~20 min	Gentle heating	~82%
Ethyl 4-nitrobenzoate	SnCl₂·2H₂O / Ethanol (B145695)	Ethanol	2 h	30°C (Ultrasonic)	76%[1]

Experimental Protocol: Reduction of p-Nitrobenzoic Acid to p-Aminobenzoic Acid

This protocol describes the reduction of p-nitrobenzoic acid, a precursor to benzocaine, using tin and hydrochloric acid. This method can be adapted for the use of SnCl₂·2H₂O.

Materials:

• p-Nitrobenzoic acid: 5.0 g

• Granulated tin: 12.0 g

• Concentrated hydrochloric acid (HCl): 25 mL

• Concentrated ammonia (B1221849) (NH₃) solution

• Glacial acetic acid

• Ethanol (for recrystallization)

• 1 L Round-bottom flask

• Reflux condenser

• Beakers, filter funnel, and other standard laboratory glassware

Procedure:

• In a 1 L round-bottom flask, combine 5.0 g of p-nitrobenzoic acid, 12.0 g of granulated tin, and 25 mL of concentrated HCl.[2]

• Attach a reflux condenser and gently heat the mixture to initiate the reaction. Once the reaction begins, remove the heat source.[2]

• Swirl the flask frequently to ensure all the p-nitrobenzoic acid reacts. Gentle warming may be applied intermittently if the reaction slows down. The reaction is typically complete in about 20 minutes when the solution becomes clear.[2]

• Allow the reaction mixture to cool to room temperature and decant the liquid into a 1 L beaker.

• Wash the remaining tin in the flask with 15 mL of water and add the washings to the beaker.

• Carefully add concentrated ammonia solution to the beaker until the solution is just alkaline to litmus (B1172312) paper. This will precipitate hydrated tin oxide.

• Filter the precipitate of hydrated tin oxide and wash it thoroughly with water.

• Acidify the filtrate with glacial acetic acid and then evaporate it on a water bath until crystals of p-aminobenzoic acid begin to form.

• Cool the solution in an ice bath to maximize crystallization and then filter the crystals under suction.

• Recrystallize the crude p-aminobenzoic acid from hot ethanol to obtain the purified product. The expected yield is approximately 4.1 g.[2]

Workflow for the reduction of p-nitrobenzoic acid.

Application 2: As a Lewis Acid Catalyst in Multicomponent Reactions

Stannous chloride dihydrate is an effective and mild Lewis acid catalyst for various organic transformations, including multicomponent reactions. The Biginelli reaction, a one-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), is a prime example. DHPMs are a class of compounds with significant pharmacological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties.

Quantitative Data for SnCl₂·2H₂O Catalyzed Biginelli Reaction

Aldehyde	Urea (B33335)/Thiourea (B124793)	Solvent	Reaction Time (h)	Yield (%)
Benzaldehyde	Urea	Ethanol	6	>90
4-Chlorobenzaldehyde	Urea	Ethanol	6	92
4-Methylbenzaldehyde	Urea	Ethanol	6	95
4-Nitrobenzaldehyde	Urea	Ethanol	6	94
Benzaldehyde	Thiourea	Ethanol	6	93

Experimental Protocol: Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones

Materials:

• Aldehyde (e.g., Benzaldehyde): 3.0 mmol

• Ethyl acetoacetate (B1235776): 3.0 mmol

• Urea or Thiourea: 3.6 mmol

• SnCl₂·2H₂O: 0.6 mmol (20 mol%)

• Ethanol or Acetonitrile (B52724): 4.0 mL

• 50 mL Round-bottom flask

• Reflux condenser and magnetic stirrer

Procedure:

• In a 50 mL round-bottom flask, combine the aldehyde (3.0 mmol), ethyl acetoacetate (3.0 mmol), urea or thiourea (3.6 mmol), and SnCl₂·2H₂O (0.6 mmol).

• Add 4.0 mL of ethanol or acetonitrile to the flask.

• Heat the mixture to reflux with magnetic stirring for 6 hours.

• After 6 hours, cool the solution to room temperature.

• Add 10 mL of cold water to the reaction mixture and stir for an additional 15 minutes.

• Collect the resulting solid product by vacuum filtration.

• Wash the solid with a small amount of cold ethanol (3 mL).

• Recrystallize the crude product from hot ethanol to obtain the pure 3,4-dihydropyrimidin-2(1H)-one.

General workflow for the Biginelli reaction.

Application 3: In the Preparation of Technetium-99m Radiopharmaceuticals

Stannous chloride dihydrate is a critical reagent in nuclear medicine, where it is used as a reducing agent in the preparation of technetium-99m (⁹⁹ᵐTc) radiopharmaceuticals. It reduces the pertechnetate (B1241340) ion (⁹⁹ᵐTcO₄⁻), eluted from a ⁹⁹Mo/⁹⁹ᵐTc generator, to a lower oxidation state, allowing it to form stable complexes with various chelating agents (ligands). These labeled compounds are used for diagnostic imaging of various organs and physiological functions.

Case Study: Preparation of ⁹⁹ᵐTc-DTPA and ⁹⁹ᵐTc-MDP Kits

Kits for the preparation of ⁹⁹ᵐTc-labeled radiopharmaceuticals, such as Diethylenetriaminepentaacetic acid (DTPA) for renal imaging and Methylene Diphosphonate (MDP) for bone scanning, contain the ligand and a reducing agent, typically SnCl₂·2H₂O, in a sterile, lyophilized form.

Quantitative Data for Radiopharmaceutical Kits

Kit Component	⁹⁹ᵐTc-DTPA Kit	⁹⁹ᵐTc-MDP Kit
Ligand	39.3 mg H₅DTPA[3]	10 mg Medronic Acid
Reducing Agent	2.3 mg SnCl₂·2H₂O[3]	0.60 mg (min) SnCl₂·2H₂O
pH	-	5.0-5.5
Labeling Time	1 min[3]	10 min
Radiochemical Purity	>95%	>95%

Experimental Protocol: General Procedure for Labeling with ⁹⁹ᵐTc

This protocol provides a general guideline for the reconstitution of a lyophilized kit containing a ligand and SnCl₂·2H₂O with ⁹⁹ᵐTc.

Materials:

• Lyophilized kit vial (e.g., DTPA or MDP kit)

• Sterile, non-pyrogenic sodium pertechnetate (⁹⁹ᵐTcO₄⁻) eluate from a ⁹⁹Mo/⁹⁹ᵐTc generator

• Sterile syringe and needles

• Lead-shielded vial container

• Radiochemical purity testing equipment (e.g., thin-layer chromatography)

Procedure:

• Place the lyophilized kit vial in a lead-shielded container.

• Aseptically inject the required activity of sterile sodium pertechnetate (⁹⁹ᵐTcO₄⁻) eluate into the vial. The volume is typically between 1-8 mL.

• Gently swirl the contents of the vial for one minute to ensure complete dissolution of the lyophilized powder.

• Allow the vial to stand at room temperature for the recommended incubation time (e.g., 1 minute for DTPA, 10 minutes for MDP) to allow for complete complexation.[3]

• Before administration, perform quality control tests, such as thin-layer chromatography, to determine the radiochemical purity of the labeled product. The radiochemical purity should typically be greater than 95%.

• The prepared radiopharmaceutical is now ready for patient administration.

General workflow for ⁹⁹ᵐTc radiolabeling.

Stannous chloride dihydrate is an indispensable reagent in pharmaceutical synthesis, offering efficient and versatile solutions for key chemical transformations. Its application as a reducing agent for the synthesis of amine intermediates, as a Lewis acid catalyst for the construction of complex heterocyclic scaffolds, and as a crucial component in the preparation of life-saving radiopharmaceuticals underscores its importance in drug discovery and development. The protocols provided herein offer a practical guide for the effective utilization of this valuable chemical in a research and development setting.

References

• 1. scispace.com [scispace.com]
• 2. teachmint.storage.googleapis.com [teachmint.storage.googleapis.com]
• 3. 99mTc-DTPA(Sn) dry-kit preparation. Quality control and clearance studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: The Role of Tin(II) Chloride Dihydrate in Electroless Silver Plating of Mirrors

Introduction

The creation of a high-quality silver mirror via electroless plating is a multi-step process that relies on the controlled chemical reduction of silver ions onto a non-conductive substrate, typically glass. A critical, albeit sometimes overlooked, step in this process is the surface sensitization of the glass. Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride, is the most common and effective sensitizing agent used in this application. Proper sensitization is paramount for ensuring the formation of a uniform, highly reflective, and tenaciously bonded silver layer.

Principle of Sensitization

The primary role of Tin(II) chloride is to "activate" the glass surface, making it receptive to the deposition of metallic silver.[1] The mechanism involves the adsorption of stannous (Sn²⁺) ions onto the silicate (B1173343) structure of the clean glass surface.[1][2][3] These adsorbed Sn²⁺ ions act as nucleation sites for the subsequent silver reduction.[4][5]

When the sensitized surface is exposed to the silvering solution (typically an ammoniacal silver nitrate (B79036) complex known as Tollens' Reagent), a redox reaction occurs at these nucleation sites. The stannous (Sn²⁺) ions are oxidized to stannic (Sn⁴⁺) ions, and in the process, they reduce silver (Ag⁺) ions from the solution to metallic silver (Ag⁰).[1]

Sn²⁺ (adsorbed) + 2Ag⁺ → Sn⁴⁺ (adsorbed) + 2Ag (s)

This initial deposition of metallic silver at discrete sites catalyzes the further reduction of silver ions by the primary reducing agent in the silvering solution (e.g., glucose, formaldehyde), leading to the growth of a continuous and coherent silver film.[5][6] Without this sensitization step, the silver deposition can be slow, non-uniform, and poorly adhered, resulting in a low-quality mirror with streaks or holes.[3]

Key Process Considerations

• Surface Cleanliness: The effectiveness of the sensitization step is highly dependent on the cleanliness of the glass. The substrate must be meticulously cleaned to remove all organic residues, grease, and particulate matter, often using abrasives like cerium oxide followed by thorough rinsing with deionized water.[2][4]

• Solution Stability: Aqueous solutions of Tin(II) chloride are susceptible to hydrolysis and oxidation, which can reduce their effectiveness.[6] They are often prepared fresh and stabilized with an acid, such as hydrochloric acid (HCl), to prevent the precipitation of tin hydroxides.[7]

• Rinsing: A thorough rinse with deionized water after the sensitization step is crucial. This removes excess Tin(II) chloride solution while leaving the adsorbed layer of stannous ions on the surface, preparing it for the silvering chemicals.[2][3]

Experimental Protocols

The following protocols provide a detailed methodology for the silvering of a glass substrate using a Tin(II) chloride dihydrate sensitization step.

1. Materials and Reagents

Solution / Material	Component	Concentration / Grade	Supplier Example
Glass Substrate	Soda-lime glass plate	Polished, free of defects	VWR, Fisher Scientific
Cleaning Slurry	Cerium(IV) oxide (CeO₂)	Reagent Grade	Sigma-Aldrich
Sensitizing Solution	Tin(II) chloride dihydrate (SnCl₂·2H₂O)	ACS Reagent Grade	Sigma-Aldrich
Hydrochloric Acid (HCl)	37%, ACS Reagent Grade	Fisher Scientific
Silvering Solution (A)	Silver Nitrate (AgNO₃)	ACS Reagent Grade	Sigma-Aldrich
Ammonium Hydroxide (NH₄OH)	28-30%, ACS Reagent Grade	Fisher Scientific
Reducing Solution (B)	Dextrose (D-Glucose)	ACS Reagent Grade	Sigma-Aldrich
Rinsing and Dilution	Deionized Water	Type II or better	-

2. Solution Preparation

The following table outlines the preparation of the necessary solutions. Always use clean glassware and deionized water.

Solution Name	Preparation Protocol	Notes
Sensitizing Solution	Dissolve 1.0 g of SnCl₂·2H₂O in 1 liter of deionized water. Add 1.0 mL of concentrated HCl to stabilize the solution.	Prepare this solution fresh before use. A typical concentration is 0.1% w/v.[2][4]
Silvering Solution (Tollens')	Part A: Dissolve 2.5 g of AgNO₃ in 50 mL of deionized water. Part B: In a separate container, add concentrated NH₄OH dropwise to Part A while stirring until the brown precipitate of silver oxide (Ag₂O) that forms just redissolves. Avoid adding a large excess of ammonia. Dilute to 100 mL with deionized water.	Prepare fresh immediately before use. Aged Tollens' reagent can form explosive silver nitride.
Reducing Solution	Dissolve 5.0 g of Dextrose in 100 mL of deionized water.	This solution is stable and can be prepared in advance.

3. Step-by-Step Silvering Protocol

Step 1: Substrate Cleaning

• Create a paste of cerium oxide and deionized water.

• Scrub the surface of the glass plate thoroughly with the paste using a felt block or lint-free pad to remove any surface contaminants.[4]

• Rinse the glass thoroughly with running tap water, followed by a final, copious rinse with deionized water.

• Perform a "water break test" to confirm cleanliness. The water should sheet evenly across the surface without beading. If beading occurs, repeat the cleaning process.

Step 2: Sensitization

• Immerse the clean, wet glass plate in the freshly prepared 0.1% Tin(II) chloride sensitizing solution for 1-2 minutes at room temperature.[8] Alternatively, the solution can be sprayed or washed over the surface.[3]

• Remove the plate from the solution.

• Rinse the sensitized surface thoroughly with deionized water to remove all traces of the sensitizing solution, leaving only the adsorbed tin ions.[2][4] Keep the surface wet until the next step.

Step 3: Silver Deposition

• Place the sensitized, rinsed glass plate on a level surface, sensitized side up.

• In a clean beaker, mix equal volumes of the Silvering Solution (Tollens' Reagent) and the Reducing Solution.

• Immediately pour the mixed solution over the glass surface, ensuring it is completely covered.

• Allow the reaction to proceed undisturbed. The solution will gradually darken, and a layer of metallic silver will deposit onto the glass surface over several minutes.[9]

• Once a uniform, opaque mirror has formed, carefully decant the spent silvering solution.

Step 4: Finalization and Protection

• Gently rinse the silvered surface with deionized water to remove any residual chemicals.

• Allow the mirror to air dry in a dust-free environment or gently dry it with filtered, low-pressure air.

• (Optional but Recommended) For durability, the silver layer can be protected by applying a layer of copper followed by a layer of protective paint.[4][10]

Visualizations

Experimental Workflow

Figure 1: Experimental Workflow for Mirror Silvering

Chemical Sensitization Mechanism

References

• 1. finishing.com [finishing.com]
• 2. US2762714A - Method of making silver mirrors on glass - Google Patents [patents.google.com]
• 3. US2899333A - Method of silvering mirrors - Google Patents [patents.google.com]
• 4. US4285992A - Process for preparing improved silvered glass mirrors - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. data.epo.org [data.epo.org]
• 7. Tollens' reagent - Wikipedia [en.wikipedia.org]
• 8. cloudynights.com [cloudynights.com]
• 9. Formation of a Silver Mirror on a Glass Surface [chem.rutgers.edu]
• 10. scribd.com [scribd.com]

Application Notes and Protocols: The Utility of Tin(II) Chloride Dihydrate in Analytical Chemistry for Metal Ion Detection

Introduction

Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride, is a versatile and powerful reducing agent widely employed in analytical chemistry.[1][2] Its ability to reduce various metal ions in solution to lower oxidation states or to their elemental form makes it an invaluable reagent for both qualitative and quantitative analyses.[3][4] The reactions often produce distinct color changes or precipitates, enabling the rapid identification of specific metal ions.[1][5] These methods are crucial in diverse fields, including precious metal refining, environmental monitoring, and pharmaceutical analysis.

This document provides detailed application notes and protocols for using tin(II) chloride dihydrate in the detection of precious metals (gold, platinum, palladium), mercury, and bismuth.

Application Note 1: Qualitative Detection of Precious Metals

Principle

Tin(II) chloride is a highly effective reagent for detecting the presence of dissolved precious metals such as gold (Au), platinum (Pt), and palladium (Pd) in chloride solutions.[5][6][7] The Sn²⁺ ion reduces the precious metal ions to form finely divided colloidal particles of the elemental metal.[8] These colloids exhibit characteristic, intense colors, allowing for sensitive visual detection. The test for gold, which produces a distinctive purple color known as "Purple of Cassius," has been used for centuries by prospectors and refiners.[4][9]

Experimental Protocol

1. Preparation of Stannous Chloride Test Solution

• Reagents:

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O)

  • Pure tin (Sn) metal (granules, shot, or foil)[6][7][9]

  • Concentrated Hydrochloric Acid (HCl)

  • Distilled or deionized water

• Procedure:

  • Place approximately 1.5-2.0 grams of tin(II) chloride dihydrate crystals into a 30 mL amber dropper bottle.[7][9]

  • Add about 0.8-1.0 gram of pure tin metal to the bottle. The tin metal helps prevent the oxidation of Sn²⁺ to Sn⁴⁺, prolonging the solution's shelf life.[1][9]

  • Fill the bottle about three-quarters full with water.[7]

  • Add 20-30 drops of concentrated hydrochloric acid to prevent the hydrolysis of SnCl₂, which can form an insoluble basic salt.[1][7]

  • Gently shake the bottle to mix the contents. The resulting solution may appear milky, which is acceptable for use.[7]

• Storage and Stability:

  • Store the solution in a sealed, dark bottle in a cool, dry place.[6]

  • The solution has a limited shelf life of approximately 3-5 weeks, after which it may provide slow or false readings. It is recommended to prepare fresh solution regularly.[6]

2. Test Procedure for Precious Metals

• Materials:

  • Stannous Chloride Test Solution

  • Sample solution to be tested

  • White spot plate, filter paper, or paper towel[5][7]

• Method:

  • Place one or two drops of the sample solution onto the spot plate or a piece of filter paper.

  • Add one or two drops of the Stannous Chloride Test Solution to the sample.

  • Observe any color change that occurs immediately and after a few minutes. The intensity of the color can give a rough indication of the metal's concentration.[7]

Data Presentation

Metal Ion	Observation with Tin(II) Chloride	Notes
Gold (Au³⁺)	Intense dark purple or black color develops.[1][7]	Known as "Purple of Cassius." A purplish stain may remain after several minutes.[7][10]
Platinum (Pt⁴⁺)	Pale yellow to deep yellow or brown color.[7][9]	A very concentrated solution may produce a black reaction.[7] A green stain may develop under the brown after time.[10]
Palladium (Pd²⁺)	Green or orange color.[2][10]	The color can vary with concentration and solution matrix.
Silver (Ag⁺)	A white precipitate of silver chloride (AgCl) may form.	Tin(II) chloride can reduce Ag⁺ to metallic silver, often appearing black.[1]
Base Metals	No significant color change (e.g., Fe, Cu, Zn, Ni, Cd).[9]	Lead (Pb) may form a white precipitate.[9]

Visualization: Workflow for Precious Metal Spot Test

Workflow for the qualitative spot test of precious metals.

Application Note 2: Qualitative Detection of Mercury

Principle

The reaction of tin(II) chloride with mercury(II) ions (Hg²⁺) is a classic analytical test characterized by a two-step reduction process.[2][4] First, SnCl₂ reduces Hg²⁺ to mercury(I) ions (Hg₂²⁺), which immediately precipitate as white mercury(I) chloride (Hg₂Cl₂).[1][11][12] Upon the addition of excess tin(II) chloride, the white precipitate is further reduced to black, elemental metallic mercury (Hg).[1][2][11]

Experimental Protocol

1. Reagent Preparation

• Tin(II) Chloride Solution: Prepare a 10% (w/v) solution of SnCl₂·2H₂O in dilute hydrochloric acid (e.g., 1 M HCl) to ensure clarity and stability.

2. Test Procedure

• Materials:

  • 10% SnCl₂ Solution

  • Sample solution suspected to contain mercury(II) ions

  • Test tube

• Method:

  • Place 1-2 mL of the sample solution into a clean test tube.

  • Add the 10% SnCl₂ solution dropwise while observing the reaction.

  • Note the formation of a white precipitate.

  • Continue adding excess SnCl₂ solution to see if the precipitate darkens or turns black.

Data Presentation

Reagent Addition	Observation	Chemical Reaction
Initial drops of SnCl₂	A silky white precipitate forms.[11]	2Hg²⁺ + Sn²⁺ + 2Cl⁻ → Hg₂Cl₂(s) + Sn⁴⁺[11][12]
Excess SnCl₂	The white precipitate turns gray to black.[1]	Hg₂Cl₂(s) + Sn²⁺ → 2Hg(l) + Sn⁴⁺ + 2Cl⁻[11]

Visualization: Sequential Reduction of Mercury Ions

Reaction pathway for the detection of mercury(II) ions.

Application Note 3: Quantitative Analysis of Mercury by Cold Vapour Technique

Principle

Tin(II) chloride is the primary reducing agent in the cold vapour technique for quantifying trace levels of mercury using Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES).[13][14] In an acidic medium, SnCl₂ reduces Hg²⁺ ions in the sample to volatile elemental mercury (Hg⁰). This elemental mercury is then purged from the solution by a stream of inert gas (like argon) and carried into the spectrometer's measurement cell.[13] This method provides significantly enhanced sensitivity compared to direct liquid aspiration.[14]

Experimental Protocol (General)

1. Reagent Preparation

• Reducing Agent: Prepare a solution of 10-25% (w/v) SnCl₂ in 20% (v/v) HCl.[13] Heat may be required to fully dissolve the solid.

• Acid Blank/Carrier Solution: Typically, a dilute solution of nitric acid (HNO₃) and/or hydrochloric acid (HCl) is used.

• Mercury Standard Solutions: Prepare a series of calibration standards (e.g., 0.1 to 5.0 µg/L) by diluting a certified mercury stock solution.[13]

2. Sample Preparation and Analysis

• Digestion: Samples (e.g., water, digested solids) are typically acidified to preserve the mercury and match the matrix of the standards.

• Instrumentation:

  • Set up the AAS or ICP-OES instrument with a continuous flow vapor generation accessory.

  • The sample solution and the SnCl₂ reducing agent are continuously pumped and mixed in a reaction coil.

  • The elemental mercury vapor generated is separated from the liquid waste in a gas-liquid separator.

  • An argon gas flow carries the mercury vapor to the plasma (ICP-OES) or absorption cell (AAS) for measurement.

  • A calibration curve is constructed from the standard solutions, and the concentration of mercury in the unknown samples is determined.

Data Presentation

Parameter	Value / Information	Source
Technique	Cold Vapour Generation with ICP-OES/AAS	[13][14]
Reducing Agent	Tin(II) Chloride (SnCl₂)	[13][14]
Typical Detection Limit (ICP-OES)	0.02 µg/L	[14]
Application	Environmental waters (drinking, ground, sea), industrial wastes	[14]

Visualization: Workflow for Cold Vapour Mercury Analysis

References

• 1. Tin(II)_chloride [chemeurope.com]
• 2. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 3. Page loading... [wap.guidechem.com]
• 4. nbinno.com [nbinno.com]
• 5. Precious Metal Detection Liquid | Shor International [ishor.com]
• 6. goldnscrap.com [goldnscrap.com]
• 7. sciencecompany.com [sciencecompany.com]
• 8. How to Test for Gold and Tin – Canadian Conservation Institute (CCI) Notes 17/6 - Canada.ca [canada.ca]
• 9. How To Make Gold Test Solution [sciencecompany.com]
• 10. youtube.com [youtube.com]
• 11. allaboutchemistry.net [allaboutchemistry.net]
• 12. chegg.com [chegg.com]
• 13. oiv.int [oiv.int]
• 14. agilent.com [agilent.com]

Standard Operating Procedure for Preparing a Stable Stannous Chloride Solution

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stannous chloride (SnCl₂), a versatile reducing agent, is integral to numerous applications within research and pharmaceutical development, including its critical role in the formulation of radiopharmaceutical kits. However, aqueous solutions of stannous chloride are notoriously unstable due to their susceptibility to hydrolysis and oxidation. This document provides a detailed standard operating procedure (SOP) for the preparation of a stable stannous chloride solution, ensuring consistent performance and reliability in experimental and developmental workflows. The protocol emphasizes key stabilization techniques, including acidification and the use of metallic tin, and provides guidelines for storage and handling.

Introduction

Stannous chloride serves as a potent reducing agent in a variety of chemical reactions. In pharmaceutical sciences, it is frequently employed in the preparation of technetium-99m (⁹⁹ᵐTc) radiopharmaceuticals, where it reduces the pertechnetate (B1241340) ion (TcO₄⁻) to a lower oxidation state, facilitating its chelation with a specific ligand.[1] The stability of the stannous chloride solution is paramount, as the presence of its oxidized form, stannic chloride (SnCl₄), can lead to failed radiolabeling and compromise the efficacy of the diagnostic or therapeutic agent.

Two primary degradation pathways affect the stability of stannous chloride solutions:

• Hydrolysis: In aqueous solutions with low acidity, stannous chloride hydrolyzes to form an insoluble basic salt, rendering the solution turbid and reducing the concentration of active Sn(II) ions.

• Oxidation: Stannous (Sn²⁺) ions are readily oxidized to stannic (Sn⁴⁺) ions by atmospheric oxygen. This process diminishes the reducing capacity of the solution.

This protocol outlines methods to mitigate these degradation pathways to produce a stable and effective stannous chloride solution.

Factors Affecting Stability and Recommended Practices

The stability of a stannous chloride solution is influenced by several factors. Adherence to the following practices is crucial for preparing a robust solution.

Factor	Recommendation	Rationale
pH	Maintain an acidic environment, typically by dissolving stannous chloride in hydrochloric acid (HCl).	Low pH prevents the hydrolysis of SnCl₂ to insoluble tin hydroxides.
Oxygen Exposure	Minimize contact with atmospheric oxygen.	Sn(II) is readily oxidized to Sn(IV) by oxygen. Preparing and storing the solution under an inert atmosphere (e.g., nitrogen or argon) is recommended, especially for highly sensitive applications like radiopharmaceutical kits.
Stabilizers	Add a small amount of metallic tin (granules or foil) to the storage bottle.	Metallic tin acts as a reducing agent, converting any Sn(IV) ions that form back to Sn(II), thereby extending the shelf life of the solution.[2]
Water Quality	Use deoxygenated, distilled, or deionized water.	Dissolved oxygen in water can contribute to the oxidation of Sn(II). Deoxygenating water by boiling or purging with an inert gas is advisable.[3]
Storage Temperature	Store the solution in a cool, dark place.	Lower temperatures generally slow down chemical degradation reactions.
Container	Use a tightly sealed, amber glass bottle.	This protects the solution from light, which can catalyze oxidation, and prevents exposure to air.

Quantitative Stability Data

While extensive quantitative stability data is not widely published, the following table summarizes available information and general observations on the shelf life of stannous chloride solutions under various conditions. It is important to note that the stability is highly dependent on the specific preparation method and storage conditions.

SnCl₂ Concentration	Stabilizer(s)	Storage Conditions	Observed Shelf Life / Stability
Saturated Solution	Full strength HCl, excess tin shot	Translucent dropper bottle, outdoor shed (variable temperatures)	Lasts for months; a fresh batch is made seasonally.[2]
Not specified	HCl, 1/4 gram beads of .999 tin	Cool, dry place in a cobalt blue dropper bottle	Approximately 1 month.[2]
Not specified	25% HCl in water	White plastic squeeze dropper bottle	Reported to be stable for a year or two.[2]
20 µg/mL (with IBD)	Not specified	Room temperature	Radiochemical purity of >95% maintained for up to 6 hours.[1]
Not specified	Not specified	Exposed to air for 1-2 weeks	>50% reduction in Cr(VI) removal capability.
Anhydrous Solid	N/A	Dry, tightly closed original packaging, protected from light	Minimum 12 months.[4]

Note: For critical applications, it is recommended to either prepare the solution fresh or validate its efficacy before use.

Experimental Protocol: Preparation of 10% (w/v) Stannous Chloride Solution

This protocol details the preparation of 100 mL of a 10% (w/v) stannous chloride solution in 20% hydrochloric acid.

4.1. Materials and Equipment

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl, ~37%)

• Distilled or deionized water

• Metallic tin (granulated or foil)

• 100 mL volumetric flask

• 150 mL beaker

• Glass stirring rod

• Graduated cylinders (10 mL, 50 mL)

• Hot plate/stirrer (optional, for gentle warming)

• Fume hood

• Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

4.2. Procedure

• Prepare 20% HCl Solution:

  • In a fume hood, add approximately 50 mL of distilled water to a 100 mL volumetric flask.

  • Carefully add 54 mL of concentrated HCl to the water. Caution: Always add acid to water.

  • Allow the solution to cool to room temperature.

  • Add distilled water to the 100 mL mark and mix thoroughly.

• Dissolve Stannous Chloride:

  • Weigh 10 g of stannous chloride dihydrate and place it into a 150 mL beaker.

  • Add the prepared 100 mL of 20% HCl solution to the beaker containing the stannous chloride.

  • Stir the mixture with a glass stirring rod until all the crystals have dissolved. Gentle warming on a hot plate can be used to expedite dissolution, but avoid boiling.

• Storage:

  • Transfer the clear solution to a 100 mL amber glass bottle.

  • Add a few granules or a small piece of metallic tin to the solution.

  • Seal the bottle tightly and label it appropriately with the chemical name, concentration, date of preparation, and safety information.

  • Store the solution in a cool, dark, and well-ventilated area.

Workflow and Logic Diagrams

The following diagrams illustrate the key decision points and the overall workflow for preparing a stable stannous chloride solution.

Caption: Workflow for preparing a stable stannous chloride solution.

Caption: Factors influencing the stability of stannous chloride solutions.

Conclusion

The preparation of a stable stannous chloride solution is achievable through the careful control of pH, minimization of oxygen exposure, and the use of stabilizers. The protocol provided in this document offers a reliable method for producing a solution suitable for a range of research and development applications. For highly sensitive procedures, such as the preparation of radiopharmaceuticals, adherence to stringent aseptic and anaerobic techniques is essential. By understanding the factors that contribute to the degradation of stannous chloride, researchers can ensure the quality and efficacy of their work.

References

• 1. researchgate.net [researchgate.net]
• 2. goldrefiningforum.com [goldrefiningforum.com]
• 3. ipcinfo.org [ipcinfo.org]
• 4. tennantsdistribution.com [tennantsdistribution.com]

Application Notes and Protocols: Tin(II) Chloride Dihydrate in Polymer Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate, in polymer synthesis and crosslinking. This versatile and cost-effective catalyst is particularly prominent in the ring-opening polymerization (ROP) of biodegradable polyesters like polylactic acid (PLA) and polycaprolactone (B3415563) (PCL), which are of significant interest in the biomedical and pharmaceutical fields.

Polymer Synthesis: Ring-Opening Polymerization (ROP)

Tin(II) chloride is an effective catalyst for the synthesis of high molecular weight aliphatic polyesters from cyclic ester monomers.[1][2][3] Its catalytic activity is central to the production of biodegradable polymers for a range of applications, including drug delivery systems and medical implants.[4][5] The most common mechanism for ROP catalyzed by tin compounds is the coordination-insertion mechanism.[6][7]

Synthesis of Polylactic Acid (PLA)

Tin(II) chloride dihydrate is a proven catalyst for the bulk polymerization of lactide to produce polylactic acid (PLA).[8][9] The reaction conditions can be tuned to achieve desired molecular weights and polymer characteristics.

Quantitative Data for PLA Synthesis:

Monomer	Catalyst	Monomer/Catalyst Ratio (mol/mol)	Temperature (°C)	Time (h)	Molecular Weight (Mw, g/mol )	Polydispersity Index (PDI)
L-Lactide	SnCl₂	1000:1	160	1	61,000	-
L-Lactide	SnCl₂	1000:1	160	8	97,000	1.6
L-Lactide	SnCl₂	2000:1	180	2	190,000	-
L-Lactide	SnCl₂ + Ethyl L-lactate	1000:1	120	4	11,800	1.10
Lactic Acid	SnCl₂·2H₂O + Succinic Anhydride	-	-	10	60,000	-

Data compiled from multiple sources.[8][9][10]

Experimental Protocol: Bulk Polymerization of L-Lactide

This protocol describes the synthesis of PLA using anhydrous SnCl₂ as a catalyst.[9] For SnCl₂·2H₂O, similar conditions can be applied, though the presence of water may influence the polymerization kinetics and molecular weight of the resulting polymer.

Materials:

• L-Lactide

• Anhydrous Tin(II) chloride (SnCl₂)

• Argon gas

• Flame-dried 50 mL Erlenmeyer flask

• Magnetic stir bar

• Oil bath

Procedure:

• Weigh the desired amount of anhydrous SnCl₂ and add it to the flame-dried Erlenmeyer flask under a blanket of argon.

• Add the L-lactide monomer and a magnetic stir bar to the flask, maintaining the argon atmosphere.

• Immerse the reaction vessel into a preheated oil bath set to the desired temperature (e.g., 140°C or 160°C).

• Allow the polymerization to proceed with stirring for the specified duration. The mixture will become increasingly viscous.

• After the designated time, remove the flask from the oil bath and allow it to cool to room temperature.

• The resulting solid polylactide can be isolated using a spatula and pincer.

• The polymer can be characterized without further purification or purified by dissolution in a suitable solvent (e.g., chloroform) and precipitation in a non-solvent (e.g., cold methanol).

Logical Relationship: PLA Synthesis Workflow

Caption: Workflow for the synthesis of polylactic acid (PLA).

Synthesis of Polycaprolactone (PCL)

Tin(II) chloride is also a highly effective catalyst for the ring-opening polymerization of ε-caprolactone to produce polycaprolactone (PCL), a biodegradable polyester (B1180765) with a low melting point and high flexibility.[6][9]

Quantitative Data for PCL Synthesis:

Monomer	Catalyst	Monomer/Catalyst Ratio (mol/mol)	Temperature (°C)	Time (h)	Molecular Weight (Mn, g/mol )	Yield (%)
ε-Caprolactone	SnCl₂	400:1	160	-	-	-
ε-Caprolactone	Sn(Oct)₂/n-Hexanol (0.1 mol%)	-	160	1	90,000	89
ε-Caprolactone	SnCl₂	-	-	Short	3.5 x 10⁴ - 1.1 x 10⁵	-

Data compiled from multiple sources.[6][7][9]

Experimental Protocol: Bulk Polymerization of ε-Caprolactone

This protocol details the synthesis of PCL using SnCl₂ as a catalyst in a solvent-free (bulk) polymerization.[9]

Materials:

• ε-Caprolactone (CL)

• Anhydrous Tin(II) chloride (SnCl₂)

• Argon gas

• Flame-dried 50 mL Erlenmeyer flask

• Magnetic stir bar

• Oil bath

Procedure:

• Weigh 0.1 mmol of anhydrous SnCl₂ into a flame-dried 50 mL Erlenmeyer flask.

• Add a magnetic stir bar and 40 mmol of ε-caprolactone to the flask under a blanket of argon.

• Immerse the reaction vessel into an oil bath thermostated at 160°C.

• Allow the polymerization to proceed. The viscosity of the reaction mixture will increase significantly.

• After the desired reaction time, a portion of the viscous product can be removed with a spatula for characterization in its virgin state.

• For purification, the polymer can be dissolved in a suitable solvent and precipitated in a non-solvent.

Signaling Pathway: ROP Mechanism

Caption: Coordination-insertion mechanism for ROP of cyclic esters.

Polymer Crosslinking

The use of tin(II) chloride dihydrate as a direct crosslinking agent is not as extensively documented as its role as a polymerization catalyst. However, it has been cited as a crosslinking catalyst in the production of certain thermosetting polymers.

Crosslinking of Phenolic Resins

Tin(II) chloride can be used as a catalyst for the crosslinking of phenolic resins.[11] These resins are used in a variety of applications, including adhesives, coatings, and household appliances.[11] The catalyst facilitates the condensation reactions that lead to the formation of a three-dimensional network structure, characteristic of thermoset polymers. While detailed protocols are proprietary, the general principle involves the addition of tin(II) chloride to the phenolic resin precursors, followed by a curing process at elevated temperatures.

Experimental Workflow: Catalyzed Crosslinking

Caption: General workflow for SnCl₂-catalyzed crosslinking.

It is important to note that for many biopolymers like chitosan, crosslinking is typically achieved with agents such as glutaraldehyde (B144438) or dialdehyde (B1249045) polysaccharides, and the direct use of tin(II) chloride dihydrate for this purpose is not a standard method.

Conclusion

Tin(II) chloride dihydrate is a highly effective and economical catalyst for the ring-opening polymerization of lactide and ε-caprolactone, enabling the synthesis of biodegradable polyesters with tunable molecular weights. Its application as a crosslinking catalyst is less common but has been noted for phenolic resins. For researchers in polymer chemistry and drug development, SnCl₂·2H₂O represents a valuable tool for the creation of advanced polymer-based materials.

References

• 1. Metal Complexes in the Synthesis of Biodegradable Polymers: Achievements and Prospects [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Synthesis of Biodegradable Polymers: A Review on the Use of Schiff-Base Metal Complexes as Catalysts for the Ring Opening Polymerization (ROP) of Cyclic Esters | Semantic Scholar [semanticscholar.org]
• 4. Synthesis of star-shaped poly(lactide)s, poly(valerolactone)s and poly(caprolactone)s via ROP catalyzed by N-donor tin(ii) cations and comparison of their wetting properties with linear analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Ring-opening polymerization of ε-caprolactone initiated by tin(II) octoate/n-hexanol: DSC isoconversional kinetics analysis and polymer synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Making sure you're not a bot! [opus4.kobv.de]
• 10. researchgate.net [researchgate.net]
• 11. BNT Chemicals | Tin(II)-Chloride [bnt-chemicals.com]

Application of Stannous Chloride Dihydrate (SnCl₂·2H₂O) in Electroplating and Tin-Plating Steel: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stannous chloride dihydrate (SnCl₂·2H₂O) is a key chemical compound in the electroplating industry, particularly for the tin-plating of steel. Its primary role is to serve as the source of tin(II) ions (Sn²⁺) in the electrolyte bath, which are then electrochemically reduced to form a metallic tin coating on the substrate.[1][2] This process is widely employed to enhance corrosion resistance, improve solderability, and provide a non-toxic, food-safe surface, notably in the manufacturing of tin cans.[1][3][4] Acidic tin plating baths are frequently used due to their higher deposition rates compared to alkaline baths.[3][5]

This document provides detailed application notes and experimental protocols for the use of SnCl₂·2H₂O in the electroplating of steel. It is intended to serve as a comprehensive resource for researchers and scientists in the field of materials science and chemical engineering.

Principle of Tin Electroplating

The electroplating process using stannous chloride involves immersing a steel object (the cathode) and a tin anode into an electrolytic bath containing dissolved SnCl₂·2H₂O.[1][4] When a direct current is applied, Sn²⁺ ions from the electrolyte migrate to the negatively charged cathode and are reduced to metallic tin (Sn), forming a uniform coating.[1] The fundamental electrochemical reactions are as follows:

• At the Cathode (Steel Substrate): Sn²⁺(aq) + 2e⁻ → Sn(s)

• At the Anode (Tin Electrode): Sn(s) → Sn²⁺(aq) + 2e⁻

The stability of the Sn²⁺ ions in the bath is crucial for a successful plating process. In aqueous solutions, stannous chloride has a tendency to hydrolyze, which can be prevented by the addition of acid, typically hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).[6]

Experimental Protocols

Preparation of the Steel Substrate

Proper surface preparation is critical to ensure strong adhesion and a uniform tin coating.

Protocol:

• Degreasing: Remove oils, grease, and other organic contaminants from the steel surface. This can be achieved by:

  • Solvent Cleaning: Wiping with or immersing in a suitable organic solvent.

  • Alkaline Cleaning: Immersing the steel part in an alkaline cleaning solution (e.g., sodium hydroxide-based) and passing an electric current (electrolytic degreasing).[5]

  • Boiling: For some applications, boiling in water can effectively remove grease.[5]

• Rinsing: Thoroughly rinse the degreased steel with deionized water to remove any residual cleaning agents.

• Acid Pickling/Etching: Immerse the steel in a dilute acid solution to remove rust and scale.

  • A 2% nitric acid (HNO₃) solution for 1 minute can be used to remove surface oxides.

  • A sulfuric acid dip is also commonly recommended. It is important to avoid hydrochloric acid dips in some processes as excess chloride ions can negatively affect the brightness of the deposit at low current densities.

• Final Rinsing: Rinse the steel substrate thoroughly with deionized water to remove any acid residues and prevent contamination of the plating bath.

Formulation of the Acid Tin Plating Bath

The composition of the electrolyte bath significantly influences the quality of the tin deposit.

Basic Bath Composition:

Component	Concentration Range	Purpose
Stannous Chloride Dihydrate (SnCl₂·2H₂O)	50 g/L	Source of Sn²⁺ ions
Tri-ammonium Citrate	75 - 100 g/L	Complexing and buffering agent

This is a simplified, environmentally benign formulation. Plating rates of over 20 µm/h at a current density of 10 mA/cm² are achievable with this bath.[7]

Acid Sulfate Bath Composition:

Component	Concentration Range	Purpose
Stannous Sulfate (SnSO₄)	10 - 30 g/L (Rack Plating)7.5 - 16 g/L (Barrel Plating)	Source of Sn²⁺ ions
Sulfuric Acid (H₂SO₄)	20 - 60 g/L	Prevents hydrolysis, increases conductivity

Note: While this example uses stannous sulfate, SnCl₂ can also be used in acid baths, often with sulfuric acid as the supporting electrolyte.

Additives:

Additives are crucial for achieving specific deposit characteristics such as brightness, grain refinement, and leveling.

Additive Type	Examples	Purpose
Grain Refiners	Gelatin, Peptone, β-naphthol	Produce a finer, more uniform grain structure.[8]
Brighteners	Formaldehyde, Aldehydes, Ketones	Result in a bright, reflective surface finish.[8]
Leveling Agents	Aromatic carbonyl compounds	Promote a smoother deposit by enhancing plating in recessed areas.[8]
Complexing Agents	Citrates, Gluconates, Tartrates	Stabilize the bath and influence deposit characteristics.[8]

Electroplating Procedure

Materials and Equipment:

• Plating tank (e.g., Hull cell for testing, or a larger tank for applications)

• DC power supply

• Anodes (pure tin)

• Cathode (prepared steel substrate)

• Agitation system (e.g., cathode rod movement or solution stirring)

Protocol:

• Bath Preparation: Prepare the desired plating bath formulation in the plating tank. Ensure all components are fully dissolved.

• Setup:

  • Place the pure tin anodes in the tank, often in anode bags to prevent sludge from contaminating the bath.

  • Suspend the prepared steel substrate (cathode) in the center of the tank.

• Immersion: Immerse the steel substrate into the plating bath.

• Electrodeposition: Apply a direct current from the power supply. The operating parameters will vary depending on the desired outcome and the specific bath composition.

• Post-Treatment: After the desired plating time, turn off the power supply, remove the plated steel, and rinse it thoroughly with deionized water. A final hot water rinse can aid in drying.

Quantitative Data and Operating Parameters

The following tables summarize typical operating parameters and their effects on the tin plating process.

Table 1: General Operating Parameters for Acid Tin Plating

Parameter	Rack Plating	Barrel Plating
Temperature	20 - 30 °C	25 °C
Current Density	0.5 - 3.5 A/dm²	0.5 - 1.0 A/dm²
Agitation	Cathode rod movement or solution agitation is recommended.	Barrel rotation provides agitation.

Table 2: Influence of Operating Parameters on Deposit Characteristics

Parameter	Effect of Increase
Current Density	- Increases plating rate up to a certain point.- Very high densities can lead to burnt, porous, or irregular deposits.[9]
Temperature	- Can decrease cathodic current efficiency at higher temperatures.
pH	- Lower pH (acidic) baths generally have higher deposition rates.[3][5]
Additive Concentration	- Influences brightness, grain size, and smoothness of the deposit.[8]

Visualizations

Logical Workflow for Tin-Plating Steel

Caption: Workflow for the tin-plating of steel.

Electrochemical Reactions in Tin Plating

Caption: Electrochemical principles of tin plating.

References

• 1. nbinno.com [nbinno.com]
• 2. Tin(II) Chloride: Properties, Uses, and Applications [ceramic-glazes.com]
• 3. The Tin Plating Process: A Step-By-Step Guide - Sharretts Plating [sharrettsplating.com]
• 4. Electroplating with Tin Anodes: Uses and Examples - Belmont Metals [belmontmetals.com]
• 5. The Tin Plating Process: A Step-by-Step Guide [electroplatingmachines.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Handling and Stabilization of Tin(II) Chloride Dihydrate Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and storage of Tin(II) chloride dihydrate (SnCl₂·2H₂O) solutions to prevent oxidation and hydrolysis.

Frequently Asked Questions (FAQs)

Q1: Why does my Tin(II) chloride solution become cloudy or turbid over time?

A1: The turbidity in your Tin(II) chloride solution is likely due to one or both of the following reasons:

• Hydrolysis: In aqueous solutions with low acidity, Tin(II) chloride undergoes hydrolysis to form an insoluble white precipitate of tin(II) hydroxychloride (Sn(OH)Cl).[1][2][3][4] The equilibrium for this reaction is: SnCl₂(aq) + H₂O(l) ⇌ Sn(OH)Cl(s) + HCl(aq).[2]

• Oxidation: Tin(II) (Sn²⁺) is readily oxidized to Tin(IV) (Sn⁴⁺) by atmospheric oxygen.[1][5][6] This can also lead to the formation of insoluble tin compounds. The overall oxidation reaction in the presence of water is: 6 SnCl₂(aq) + O₂(g) + 2 H₂O(l) → 2 SnCl₄(aq) + 4 Sn(OH)Cl(s).[1][2][3]

Q2: How can I prevent my Tin(II) chloride solution from becoming turbid?

A2: To maintain a clear solution, you must prevent both hydrolysis and oxidation.

• Preventing Hydrolysis: Prepare the solution using dilute hydrochloric acid (HCl) instead of deionized water.[1][2][3][4] The added acid shifts the hydrolysis equilibrium to the left, keeping the Tin(II) chloride dissolved.[2] It is recommended to use an HCl concentration of the same or greater molarity as the Tin(II) chloride.[1][7]

• Preventing Oxidation: Store the solution over lumps of metallic tin.[1][2] The metallic tin will reduce any Sn⁴⁺ ions that form back to Sn²⁺, thereby maintaining the concentration of the active Sn(II) species.

Q3: What is the proper way to store a Tin(II) chloride solution?

A3: For optimal stability, store the solution in a tightly sealed container to minimize contact with air.[8][9][10] The container should be stored in a cool, dry, and well-ventilated area.[8][11] For long-term storage, the addition of metallic tin granules or foil is highly recommended to prevent oxidation.[5][12]

Q4: Can I use a Tin(II) chloride solution that has already turned cloudy?

A4: If the turbidity is due to hydrolysis, you may be able to redissolve the precipitate by adding concentrated hydrochloric acid dropwise until the solution clears. However, if significant oxidation to Sn(IV) has occurred, the reducing power of the solution will be diminished. For applications requiring a precise concentration of Sn(II), it is best to prepare a fresh solution.

Troubleshooting Guide

Problem	Possible Cause	Solution
Solution is cloudy immediately after preparation.	Hydrolysis: Insufficient acid was used during preparation.	Add concentrated HCl dropwise while stirring until the solution becomes clear.
A clear solution becomes turbid after a few hours/days.	Oxidation: The solution has been exposed to atmospheric oxygen.	Prepare a fresh solution and ensure it is stored in a tightly sealed container with metallic tin. For immediate use, you can try filtering the solution, but the concentration of Sn(II) will be lower than intended.
The solution has a yellowish tint.	Contamination or significant oxidation: The starting material may be contaminated, or extensive oxidation has occurred.	Discard the solution and prepare a new one using fresh Tin(II) chloride dihydrate.

Experimental Protocols

Protocol 1: Preparation of a Stabilized 0.1 M Tin(II) Chloride Solution

Objective: To prepare a 0.1 M Tin(II) chloride solution that is stable against both hydrolysis and oxidation.

Materials:

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (M.W. 225.63 g/mol )

• Concentrated Hydrochloric Acid (HCl) (~12 M)

• Deionized water

• Metallic tin granules or foil

• Volumetric flask (e.g., 100 mL)

• Graduated cylinder

• Glass storage bottle with a tight-fitting cap

Procedure:

• Calculate the required mass of SnCl₂·2H₂O. For 100 mL of a 0.1 M solution, you will need: 0.1 mol/L * 0.1 L * 225.63 g/mol = 2.26 g.

• Prepare the acidic solvent. In a fume hood, add approximately 1.7 mL of concentrated HCl to about 50 mL of deionized water in the 100 mL volumetric flask. This will create a solution that is approximately 0.2 M in HCl.

• Dissolve the Tin(II) chloride. Carefully add the 2.26 g of SnCl₂·2H₂O to the dilute HCl in the volumetric flask. Swirl gently to dissolve the solid. The solution should be clear.

• Dilute to volume. Once the solid is completely dissolved, dilute the solution to the 100 mL mark with deionized water. Cap the flask and invert it several times to ensure it is thoroughly mixed.

• Transfer for storage. Transfer the prepared solution to a clean, dry glass storage bottle.

• Add metallic tin. Add a few granules or a small piece of metallic tin foil to the solution.[1][2]

• Seal and store. Seal the bottle tightly and store it in a cool, dark place.

Visualizing the Prevention Strategy

The following workflow illustrates the key steps to prevent the degradation of Tin(II) chloride solutions.

Caption: A workflow for preparing a stable Tin(II) chloride solution.

The chemical principles behind the stabilization methods are illustrated below.

Caption: Prevention of SnCl₂ hydrolysis and oxidation.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Tin(II)_chloride [chemeurope.com]
• 3. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Solved Stannous chloride solution, SnCl2(aq)SnCl2(aq), is | Chegg.com [chegg.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. carlroth.com [carlroth.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. resources.finalsite.net [resources.finalsite.net]
• 12. Why It is always advise to keep metallic sn in aqueous solution of sn - askIITians [askiitians.com]

Removing turbidity from aqueous solutions of stannous chloride.

Technical Support Center: Stannous Chloride Solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with aqueous solutions of stannous chloride (SnCl₂).

Frequently Asked Questions (FAQs)

Q1: Why is my stannous chloride solution turbid?

A1: Turbidity in stannous chloride solutions is primarily caused by two chemical processes: hydrolysis and oxidation.

• Hydrolysis: Stannous chloride reacts with water, especially in neutral or near-neutral pH conditions, to form insoluble tin(II) hydroxychloride (Sn(OH)Cl) or tin(II) hydroxide (B78521) (Sn(OH)₂).[1][2][3]

• Oxidation: Tin(II) is susceptible to oxidation by atmospheric oxygen to tin(IV).[2][4] The resulting tin(IV) species can then hydrolyze to form highly insoluble precipitates like tin(IV) oxide (SnO₂) or tin(IV) hydroxide (Sn(OH)₄).[5]

Q2: How can I prevent turbidity when preparing a stannous chloride solution?

A2: To prevent the formation of turbidity, it is crucial to inhibit hydrolysis and oxidation.

• Acidification: Dissolve the stannous chloride in dilute hydrochloric acid (HCl) instead of pure water.[3][4] The acidic environment prevents the formation of insoluble hydroxides.[1]

• Use of Metallic Tin: Add a few granules of metallic tin to the storage bottle.[2][6] The metallic tin will reduce any tin(IV) that forms back to tin(II), keeping the solution clear.[2]

• Inert Atmosphere: Preparing and storing the solution under an inert gas like nitrogen can minimize oxidation.[4]

Q3: What is the recommended concentration of hydrochloric acid to use?

A3: The concentration of HCl should be sufficient to maintain a low pH and provide an excess of chloride ions. A general guideline is to use an HCl solution with a molarity equal to or greater than that of the stannous chloride.[7] For instance, to prepare a 2M stannous chloride solution, you can dissolve it in 2M HCl or higher. Some protocols suggest using 5M HCl to ensure the salt dissolves completely and the solution remains clear.[3]

Q4: Can I use other acids besides hydrochloric acid?

A4: While other acids can lower the pH, hydrochloric acid is specifically recommended because the excess chloride ions help to stabilize the tin(II) ion by forming soluble complex ions, such as [SnCl₃]⁻. Using other acids might not be as effective in preventing the precipitation of tin salts.

Q5: How long can I store a stannous chloride solution?

A5: The shelf life of a stannous chloride solution depends on the storage conditions.[8] When properly prepared in hydrochloric acid and stored with metallic tin in a tightly sealed container, the solution can remain stable for several months.[6] However, it is always best practice to use freshly prepared solutions for critical applications.

Troubleshooting Guide

Problem	Possible Cause	Solution
Solution becomes turbid immediately upon adding water.	Hydrolysis: The SnCl₂ is reacting with water to form insoluble tin hydroxides.[2][3]	Prepare the solution by dissolving the SnCl₂ directly into a solution of hydrochloric acid (e.g., 1M to 5M HCl).[3][4]
A clear solution becomes turbid over time.	Oxidation: Sn(II) is being oxidized to Sn(IV) by air, followed by hydrolysis of Sn(IV).[2][4]	1. Add a small amount of metallic tin to the solution to reduce Sn(IV) back to Sn(II).[2][6] 2. Store the solution in a tightly capped bottle with minimal headspace, or under an inert atmosphere.[4]
A yellow precipitate forms at the bottom of the container.	Formation of Tin(II) Hydroxychloride: This is a common hydrolysis product.[7]	Add concentrated hydrochloric acid dropwise while stirring. The precipitate should redissolve as the equilibrium shifts away from the hydrolysis product.[4][7]
The solid stannous chloride itself is discolored and does not dissolve completely even in acid.	Contamination of the starting material: The solid SnCl₂ may already be partially oxidized to Sn(IV) compounds.[4]	Filter the acidified solution to remove the insoluble contaminants. For best results, filter under an inert atmosphere to prevent further oxidation.[4]

Experimental Protocols

Protocol 1: Preparation of a Clear Stannous Chloride Solution

This protocol is suitable for general laboratory use where a stable solution of tin(II) is required.

Materials:

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Hydrochloric acid (HCl), concentrated (e.g., 37%)

• Deionized water

• Metallic tin granules

• Volumetric flask

• Graduated cylinder

• Glass storage bottle

Procedure:

• Prepare the Acid Diluent: Calculate the volume of concentrated HCl needed to prepare a 1M HCl solution. For example, to make 100 mL of 1M HCl, add approximately 8.3 mL of 37% HCl to 91.7 mL of deionized water. Always add acid to water.

• Dissolve the Stannous Chloride: Weigh the desired amount of SnCl₂·2H₂O and add it to the volumetric flask. Slowly add the prepared 1M HCl solution to the flask until it is about three-quarters full.

• Ensure Complete Dissolution: Swirl the flask to dissolve the solid completely. If any turbidity remains, a few additional drops of concentrated HCl can be added.

• Final Volume Adjustment: Once the solid is fully dissolved and the solution is clear, dilute to the final volume with the 1M HCl solution.

• Storage: Transfer the clear solution to a glass storage bottle. Add a few granules of metallic tin to the bottle to maintain the tin in the +2 oxidation state.[2][6] Seal the bottle tightly.

Visual Guides

Caption: Chemical pathways leading to turbidity in stannous chloride solutions.

Caption: Troubleshooting workflow for clarifying turbid stannous chloride solutions.

References

• 1. Preliminary Optimization and Kinetics of SnCl2-HCl Catalyzed Hydrothermal Conversion of Microcrystalline Cellulose to Levulinic Acid [techscience.com]
• 2. echemi.com [echemi.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. goldrefiningforum.com [goldrefiningforum.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. tennantsdistribution.com [tennantsdistribution.com]

Technical Support Center: Optimizing Reductions with Tin(II) Chloride Dihydrate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for optimizing reduction reactions using tin(II) chloride dihydrate (SnCl₂·2H₂O).

Frequently Asked Questions (FAQs)

Q1: What functional groups can be reduced by tin(II) chloride dihydrate?

Tin(II) chloride is a versatile reducing agent primarily used for the selective reduction of aromatic nitro groups to anilines.[1][2][3] It is often the reagent of choice when other reducible functional groups that are sensitive to catalytic hydrogenation (e.g., alkenes, alkynes, benzyl (B1604629) ethers) are present.[2][4] Other functional groups that can be reduced include nitriles to aldehydes (Stephen reduction), quinones to hydroquinones, and azides to amines.[1][3][5]

Q2: Why is hydrochloric acid (HCl) often added to SnCl₂ reactions?

Aqueous solutions of tin(II) chloride are prone to hydrolysis, especially when heated, which forms an insoluble and less reactive tin(OH)Cl precipitate.[1][3][6] Adding hydrochloric acid suppresses this hydrolysis by Le Chatelier's principle, keeping the active tin(II) species in solution.[3] Additionally, acidic conditions are required for the reduction mechanism, particularly for nitro groups.[7]

Q3: My reaction is sluggish or incomplete. What are the common causes and solutions?

Several factors can lead to an incomplete reaction:

• Insufficient Reagent: Ensure at least 3-4 equivalents of SnCl₂·2H₂O are used per nitro group. Some substrates may require more.

• Low Temperature: While many reductions proceed at room temperature, gentle heating (e.g., 50-60 °C) can significantly increase the reaction rate.[4][8] However, be aware that heating can sometimes lead to side reactions like dealkylation of sensitive ethers.[4]

• Poor Solubility: The starting material must be soluble in the reaction solvent. If solubility is an issue, consider switching to a different solvent system.

• Reagent Quality: Tin(II) chloride solutions can be oxidized by air.[3][6] It is best to use freshly opened reagent or solutions that have been stored over tin metal to prevent oxidation.[3]

Q4: How do I effectively remove tin byproducts during the workup? This is the most common challenge.

The removal of tin salts is a critical and often frustrating step. Upon neutralization or basification of the acidic reaction mixture, tin hydroxides and oxides precipitate, often forming intractable emulsions or thick slurries that trap the product.[9]

The most effective strategy is to make the aqueous phase strongly basic (pH > 12) with a concentrated NaOH or KOH solution.[9][10] Tin(IV) hydroxides are amphoteric and will redissolve at high pH to form soluble stannate complexes ([Sn(OH)₆]²⁻), allowing for a clean phase separation.[10]

Troubleshooting Guide

This section addresses specific problems encountered during experiments.

Problem	Possible Causes	Recommended Solutions
Incomplete Reaction	1. Insufficient equivalents of SnCl₂·2H₂O.2. Reaction temperature is too low.3. Poor solubility of starting material.4. Deactivated substrate (e.g., strong electron-donating groups).	1. Increase stoichiometry to 4-6 equivalents.2. Heat the reaction mixture to 50-80 °C.[11]3. Change solvent (see Table 1).4. Increase reaction time and/or temperature.
Difficult Workup / Emulsion	1. Precipitation of tin hydroxides/oxides at neutral or slightly basic pH.2. Insufficient base added during workup.	1. Strongly Basify: Add concentrated (e.g., 50%) NaOH or KOH solution until the aqueous layer reaches pH > 12 and the tin precipitate redissolves.[9][10]2. Filter Aid: Add Celite to the mixture before filtration to help break up the emulsion and trap fine precipitates.[9]3. Alternative Base: Use NaHCO₃ for a milder workup, but expect precipitates that will need to be filtered.[9]
Low Product Yield	1. Product is trapped in the precipitated tin salts.2. Product is water-soluble (especially for amino acids or polar anilines).3. Side reactions (e.g., dealkylation of ethers at high temp).[4]	1. Ensure complete dissolution of tin salts with strong base before extraction.2. Perform multiple extractions (5-10 times) of the aqueous layer with a suitable organic solvent.3. Run the reaction at room temperature, even if it requires a longer reaction time.[4]
Formation of Side Products	1. Over-reduction of other functional groups.2. Reaction temperature is too high, causing degradation or side reactions.	1. SnCl₂ is generally selective for nitro groups, but monitor the reaction closely by TLC.2. Perform the reaction at a lower temperature (0 °C to room temperature).

Data Presentation: Solvent and Condition Optimization

Table 1: Solvent Selection for SnCl₂ Reductions

Solvent	Typical Conditions	Pros	Cons
Ethanol (B145695) (EtOH)	Room Temp to Reflux	Good solvent for many organic compounds and SnCl₂·2H₂O.[12]	Can be difficult to remove during workup; may participate in side reactions.
Ethyl Acetate (B1210297) (EtOAc)	Room Temp to 50 °C[8]	Excellent for extraction; easy to remove.	SnCl₂·2H₂O has lower solubility; reactions can be slower.
Concentrated HCl	Room Temp to 60 °C	Prevents tin salt hydrolysis; promotes reaction.[7]	Highly corrosive; not suitable for acid-sensitive substrates.
Ionic Liquids (e.g., TBAB)	90 °C	Can lead to faster reactions and lower stoichiometry.[11]	Can be expensive and require specific workup procedures.

Experimental Protocols

Protocol: General Procedure for the Reduction of an Aromatic Nitro Compound

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the aromatic nitro compound (1.0 eq) in a suitable solvent (e.g., ethanol or ethyl acetate, see Table 1).

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 3.0 - 5.0 eq) to the solution in one portion. If using an acidic solvent is not desired, concentrated HCl (4.0 - 5.0 eq) can be added here.

• Reaction: Stir the mixture at room temperature or heat to 50-60 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching & Workup: Cool the reaction mixture to room temperature. Slowly and carefully add a concentrated solution of NaOH (e.g., 10 M) or KOH with vigorous stirring. Continue adding the base until the pH of the aqueous layer is >12 and all precipitated tin salts have redissolved to form a clear solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude amine, which can be further purified by column chromatography or crystallization.

Visualizations

Experimental Workflow Diagram

Caption: General workflow for SnCl₂ reduction of aromatic nitro compounds.

Troubleshooting Logic for Workup

Caption: Decision tree for troubleshooting tin salt removal during workup.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. Tin(II)_chloride [chemeurope.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 7. Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians [askiitians.com]
• 8. Nitro Reduction - SnCl2 [commonorganicchemistry.com]
• 9. reddit.com [reddit.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]

Side reactions and byproducts when using SnCl2·2H2O in synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using tin(II) chloride dihydrate (SnCl₂·2H₂O) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of SnCl₂·2H₂O in organic synthesis?

A1: SnCl₂·2H₂O is predominantly used as a mild and chemoselective reducing agent. Its most common applications include:

• Reduction of aromatic nitro compounds to anilines: This is a classic and widely used method, particularly when other reducible functional groups are present in the molecule.[1][2]

• Stephen aldehyde synthesis: This reaction converts nitriles to aldehydes via an iminium salt intermediate.[3][4]

Q2: What are the most common side reactions and byproducts when using SnCl₂·2H₂O?

A2: The most prevalent side reaction involves the formation of tin salts. Upon reaction, Sn(II) is oxidized to Sn(IV), which can precipitate as tin hydroxides (Sn(OH)₄) or oxides (SnO₂) during aqueous workup, especially under basic conditions.[5] Other potential byproducts include:

• Incomplete reduction of nitro groups: This can lead to the formation of nitroso, azoxy, or hydroxylamine (B1172632) intermediates.

• Ammonium chloride: This is a common byproduct in the Stephen aldehyde synthesis.[3]

• Over-reduction of other functional groups: While generally chemoselective, under harsh conditions, other sensitive groups might be reduced.

Q3: Why does my SnCl₂·2H₂O solution become turbid?

A3: The turbidity is likely due to the hydrolysis of SnCl₂ to form insoluble tin oxychloride or the oxidation of Sn(II) to Sn(IV) with subsequent precipitation of tin oxides/hydroxides.[6] To prevent this, SnCl₂·2H₂O should be dissolved in dilute hydrochloric acid rather than pure water.

Q4: What are the safety precautions I should take when working with SnCl₂·2H₂O?

A4: SnCl₂·2H₂O is corrosive and can cause skin and eye irritation.[7][8] It is also a suspected sensitizer. Always handle this reagent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhaling the dust. In case of contact with skin or eyes, flush immediately with copious amounts of water.[9][10]

Troubleshooting Guides

Problem 1: Formation of an Intractable Emulsion or Precipitate During Workup

Cause: This is the most common issue and is caused by the precipitation of tin hydroxides/oxides when the reaction mixture is made basic.

Solutions:

• Adjusting pH: Instead of neutralizing with a mild base like NaHCO₃, use a strong base such as a concentrated NaOH solution. Tin hydroxides are amphoteric and will redissolve at a high pH (typically above 12) to form soluble stannates.[5]

• Filtration Aid: Before extraction, filter the reaction mixture through a pad of Celite®. This can help to remove the fine tin precipitates that often lead to emulsions.

• Complexation: Add a chelating agent like Rochelle's salt (potassium sodium tartrate) or citrate (B86180) to the aqueous solution before extraction. These will form soluble complexes with the tin ions, preventing their precipitation.

Problem 2: Incomplete Reaction or Low Yield in Nitro Reduction

Cause: Insufficient reducing agent, poor solubility of the starting material, or deactivation of the reagent.

Solutions:

• Stoichiometry: Ensure that a sufficient excess of SnCl₂·2H₂O is used (typically 3-5 equivalents for a nitro group reduction).

• Solvent: The reaction is often performed in polar protic solvents like ethanol (B145695) or a mixture of ethanol and ethyl acetate (B1210297) to ensure the solubility of both the substrate and the reagent.

• Activation: The reduction is typically carried out in the presence of a proton source, such as hydrochloric acid, to facilitate the reduction process.

Problem 3: Low Yield in Stephen Aldehyde Synthesis

Cause: The Stephen aldehyde synthesis is sensitive to reaction conditions, particularly the presence of water.

Solutions:

• Anhydrous Conditions: This reaction must be carried out under strictly anhydrous conditions until the hydrolysis step. The use of anhydrous SnCl₂ and dry solvents is crucial.

• Substrate Suitability: The reaction is generally more efficient for aromatic nitriles than for aliphatic nitriles.[3][4] Electron-donating groups on the aromatic ring can enhance the reaction rate.

• Intermediate Precipitation: The precipitation of the aldimine tin chloride intermediate is often key to driving the reaction to completion. If it does not precipitate, try cooling the reaction mixture or using a different solvent.

Data Presentation

Table 1: Reduction of Aromatic Nitro Compounds with SnCl₂·2H₂O in Ionic Liquid (TBAB) *

Entry	Substrate (Nitro Compound)	Product (Amine)	Reaction Time (min)	Yield (%)
1	4-Nitrotoluene	4-Methylaniline	55	78
2	2-Nitrotoluene	2-Methylaniline	75	81
3	2-Nitroanisole	2-Methoxyaniline	60	86
4	4-Nitrophenol	4-Aminophenol	65	60
5	2-Nitrophenol	2-Aminophenol	50	65
6	4-Nitrobenzoic acid	4-Aminobenzoic acid	40	92
7	4-Nitrobenzaldehyde	4-Aminobenzaldehyde	40	95
8	1-Chloro-4-nitrobenzene	4-Chloroaniline	25	89
9	1-Bromo-4-nitrobenzene	4-Bromoaniline	20	97
10	1-Iodo-4-nitrobenzene	4-Iodoaniline	30	93

*Data sourced from a study on the reduction of nitroarenes using SnCl₂·2H₂O in tetrabutylammonium (B224687) bromide (TBAB) at 90°C.

Experimental Protocols

Protocol 1: General Procedure for the Reduction of an Aromatic Nitro Compound

Materials:

• Aromatic nitro compound (1 equivalent)

• SnCl₂·2H₂O (3-5 equivalents)

• Ethanol or Ethyl Acetate

• Concentrated Hydrochloric Acid (catalytic amount, if needed)

• Saturated aqueous NaHCO₃ or 10% NaOH solution

• Extraction solvent (e.g., Ethyl Acetate)

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• In a round-bottom flask, dissolve the aromatic nitro compound in ethanol or ethyl acetate.

• Add SnCl₂·2H₂O to the solution. If the reaction is slow, a catalytic amount of concentrated HCl can be added.

• Stir the reaction mixture at room temperature or heat to reflux. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Carefully quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃ or 10% NaOH until the pH is basic. A thick white precipitate of tin salts will form.

• Filter the mixture through a pad of Celite® to remove the tin salts. Wash the filter cake with the extraction solvent.

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with the organic solvent (e.g., Ethyl Acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: General Procedure for the Stephen Aldehyde Synthesis

Materials:

• Nitrile (1 equivalent)

• Anhydrous SnCl₂ (1.5-2 equivalents)

• Anhydrous diethyl ether or ethyl acetate

• Dry HCl gas

• Water

• Extraction solvent (e.g., Diethyl ether)

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet, and a drying tube.

• Suspend anhydrous SnCl₂ in anhydrous diethyl ether.

• Cool the suspension in an ice bath and bubble dry HCl gas through the mixture until saturation.

• Add the nitrile to the cold suspension with stirring.

• Allow the reaction mixture to warm to room temperature and stir until the aldimine tin chloride complex precipitates as a white solid.

• Isolate the precipitate by filtration under an inert atmosphere and wash with anhydrous diethyl ether.

• Transfer the solid to a clean flask and add water to hydrolyze the iminium salt.

• Stir the mixture at room temperature or gently warm to facilitate hydrolysis. The aldehyde can often be isolated by steam distillation or extraction.

• Extract the aqueous mixture with diethyl ether three times.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and carefully remove the solvent under reduced pressure to yield the crude aldehyde.

• Purify the crude product by distillation or column chromatography.

Visualizations

Caption: Experimental workflow for the reduction of a nitro compound using SnCl₂·2H₂O.

Caption: Reaction pathway for the Stephen aldehyde synthesis.

Caption: Troubleshooting flowchart for workup issues in SnCl₂·2H₂O reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. byjus.com [byjus.com]
• 4. Stephen aldehyde synthesis - Wikipedia [en.wikipedia.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. merckmillipore.com [merckmillipore.com]
• 8. resources.finalsite.net [resources.finalsite.net]
• 9. westliberty.edu [westliberty.edu]
• 10. datasheets.scbt.com [datasheets.scbt.com]

Troubleshooting low yields in the Stephen aldehyde synthesis

Technical Support Center: Stephen Aldehyde Synthesis

Welcome to the technical support center for the Stephen aldehyde synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly low yields, encountered during this synthetic procedure.

Frequently Asked Questions (FAQs)

Q1: What is the Stephen aldehyde synthesis?

The Stephen aldehyde synthesis is a named reaction in organic chemistry that converts nitriles (R-CN) into aldehydes (R-CHO).[1][2] The reaction typically involves the reduction of a nitrile using tin(II) chloride (SnCl₂) and hydrochloric acid (HCl) to form an aldiminium stannichloride intermediate, which is then hydrolyzed to yield the corresponding aldehyde.[1][2]

Q2: What are the key reagents and their roles?

• Nitrile (R-CN): The starting material that is converted to an aldehyde.

• Anhydrous Tin(II) Chloride (SnCl₂): The reducing agent that facilitates the conversion of the nitrile to the iminium salt intermediate.

• Anhydrous Hydrogen Chloride (HCl): Activates the nitrile for reduction and is crucial for the formation of the intermediate salt.

• Anhydrous Solvent (e.g., Ether): Provides the reaction medium and must be free of water to prevent premature hydrolysis and side reactions.

• Water (H₂O): Used in the final step to hydrolyze the iminium salt to the aldehyde.

Q3: Why are anhydrous conditions so critical for this reaction?

Strictly anhydrous conditions are essential to ensure the successful formation and precipitation of the key intermediate, the aldimine stannichloride salt ((RCH=NH·HCl)₂SnCl₄).[2] The presence of moisture can lead to the hydrolysis of tin(II) chloride and prevent the formation of the desired intermediate, resulting in low or no yield of the aldehyde.[3]

Troubleshooting Guide: Low Yields

Low yields are a common problem in the Stephen aldehyde synthesis. The following guide addresses specific issues you might be encountering in a question-and-answer format.

Issue 1: The reaction fails to start, or the aldimine stannichloride intermediate does not precipitate.

Question: I've mixed my nitrile, anhydrous SnCl₂, and HCl in ether, but I don't see the characteristic white precipitate of the aldimine stannichloride. What could be the problem?

Possible Causes and Solutions:

• Presence of Moisture: This is the most common cause. Ensure all your reagents and glassware are scrupulously dry.

  • SnCl₂: Use freshly opened anhydrous tin(II) chloride or prepare it from the dihydrate.

  • Solvent: Use freshly distilled, dry ether.

  • HCl gas: Ensure the hydrogen chloride gas is passed through a drying agent (like concentrated sulfuric acid) before bubbling into the reaction mixture.

  • Glassware: Flame-dry all glassware under an inert atmosphere before use.

• Poor Quality of Tin(II) Chloride: The tin(II) chloride may have oxidized. It is advisable to use a fresh, high-purity source.

• Insufficient HCl Saturation: The ethereal solution of SnCl₂ must be saturated with HCl for the reaction to proceed. Continue bubbling dry HCl gas through the suspension until it is fully saturated.

• Low Reactivity of the Nitrile: Some nitriles, particularly aliphatic ones or those with strong electron-withdrawing groups, are less reactive.[1][2] In such cases, gentle heating of the reaction mixture might be necessary to initiate the precipitation of the stannichloride salt. However, be cautious as excessive heat can promote side reactions.

Issue 2: The yield of the aldehyde is low, even though the intermediate precipitated.

Question: I observed the formation of the aldimine stannichloride precipitate, but after hydrolysis, my aldehyde yield is very low. What went wrong?

Possible Causes and Solutions:

• Incomplete Hydrolysis: The hydrolysis of the aldimine stannichloride can sometimes be slow.

  • Ensure vigorous stirring during the addition of water.

  • Gentle warming of the mixture during hydrolysis can sometimes improve the yield.

• Side Reactions: The formation of byproducts can significantly reduce the yield.

  • Amide Chloride Formation: Nitriles with electron-withdrawing substituents are more prone to forming an amide chloride, which does not hydrolyze to an aldehyde.[1]

  • Over-reduction: Although less common with SnCl₂, over-reduction to the primary amine can occur, especially with prolonged reaction times or excessive temperatures.

• Product Isolation Issues: The aldehyde product might be lost during the workup.

  • Volatility: Low molecular weight aldehydes can be volatile. Ensure efficient condensation during any distillation steps.

  • Extraction: Ensure the aqueous layer is thoroughly extracted with a suitable organic solvent to recover all the aldehyde.

Issue 3: The reaction works well for aromatic nitriles but gives poor yields for aliphatic nitriles.

Question: I'm trying to synthesize an aliphatic aldehyde, but the yields are consistently low compared to when I use aromatic nitriles. Why is this and how can I improve it?

Possible Causes and Solutions:

• Lower Reactivity and Poorer Precipitation: Aliphatic nitriles are generally less reactive in the Stephen synthesis, and the corresponding aldimine stannichloride intermediate often has poorer precipitation characteristics.[2]

  • Optimization: For aliphatic nitriles, it may be necessary to optimize reaction conditions such as temperature and reaction time. Sometimes, heating is required to drive the precipitation of the intermediate salt.

  • Alternative Methods: For the synthesis of aliphatic aldehydes from nitriles, modern reagents like Diisobutylaluminium hydride (DIBAL-H) often provide better yields and are more reliable.[2]

Data Presentation: Factors Affecting Yield

Substrate Type	Substituent Effect	Typical Yield Range	Notes
Aromatic Nitriles	Electron-donating groups (e.g., -CH₃, -OCH₃)	Good to Excellent (>80%)	These groups increase the electron density on the nitrile, promoting the formation of the aldimine-tin chloride adduct.[1] 2-naphthaldehyde (B31174) can be synthesized with a 91% yield.[2]
Electron-withdrawing groups (e.g., -NO₂, -COOR)	Low to Moderate	These groups facilitate the formation of an unreactive amide chloride, leading to lower yields.[1] The yield for 2-cyanobenzoic acid ethyl ester can be low.[1]
Aliphatic Nitriles	General	Low to Moderate	Generally less reliable due to poorer precipitation of the intermediate and potential side reactions.[2]

Experimental Protocols

Key Experiment: Preparation of Anhydrous Tin(II) Chloride from SnCl₂·2H₂O

Objective: To prepare anhydrous tin(II) chloride, a critical reagent for the Stephen aldehyde synthesis.

Method 1: Dehydration with Acetic Anhydride (B1165640) [3]

• Place 102 g of freshly distilled acetic anhydride in a 400 ml beaker.

• While stirring, add 123 g of pure tin(II) chloride dihydrate (SnCl₂·2H₂O). The dehydration is almost instantaneous.

• After about one hour, filter the anhydrous tin(II) chloride.

• Wash the solid with two 30 ml portions of anhydrous ether to remove acetic acid.

• Dry the product overnight in a vacuum desiccator.

Method 2: Thermal Dehydration [3]

• Heat crystalline tin(II) chloride dihydrate in an oil bath at 195-200°C for one hour.

• Cool the resulting melt to room temperature and powder the solid.

• Store the anhydrous tin(II) chloride in a desiccator or a tightly stoppered bottle. Note that this method may not yield completely anhydrous product.[3]

Key Experiment: General Protocol for the Stephen Aldehyde Synthesis (Example: Benzaldehyde (B42025) from Benzonitrile)

Objective: To synthesize benzaldehyde from benzonitrile (B105546) using the Stephen reaction.

Materials:

• Benzonitrile

• Anhydrous Tin(II) Chloride (SnCl₂)

• Anhydrous Diethyl Ether

• Dry Hydrogen Chloride (gas)

• Water

• Ice

Procedure:

• In a fume hood, suspend anhydrous tin(II) chloride in anhydrous diethyl ether in a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet tube, and a drying tube.

• Cool the flask in an ice bath and bubble dry hydrogen chloride gas through the suspension with vigorous stirring until the mixture is saturated.

• Slowly add a solution of benzonitrile in anhydrous diethyl ether to the reaction mixture.

• Continue stirring at room temperature. A white, crystalline precipitate of the aldimine stannichloride should form.[4] Allow the reaction to proceed for several hours to ensure complete precipitation.

• After the reaction is complete, add water to the mixture to hydrolyze the precipitate. The mixture should be stirred vigorously.

• The aldehyde can be isolated by steam distillation or by extraction with ether.

• If extracting, separate the ethereal layer, wash it with a saturated sodium bicarbonate solution and then with water, dry over anhydrous magnesium sulfate, and remove the ether by distillation.

• Purify the resulting benzaldehyde by fractional distillation.

Visualizations

Reaction Mechanism

Caption: Reaction mechanism of the Stephen aldehyde synthesis.

Experimental Workflow

Caption: General experimental workflow for the Stephen aldehyde synthesis.

Troubleshooting Logic

Caption: Troubleshooting flowchart for low yields in Stephen synthesis.

References

• 1. Stephen aldehyde synthesis - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. prepchem.com [prepchem.com]
• 4. CCLII.—A new synthesis of aldehydes - Journal of the Chemical Society, Transactions (RSC Publishing) [pubs.rsc.org]

Effect of pH on the reducing power of stannous chloride solutions

Welcome to the technical support center for stannous chloride (SnCl₂). This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the effect of pH on the reducing power of stannous chloride solutions. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Why is the pH of a stannous chloride solution so critical for its function as a reducing agent?

A1: The pH of a stannous chloride solution is critical for two primary reasons: solubility and stability. Stannous chloride is susceptible to hydrolysis in neutral or basic aqueous solutions, forming an insoluble basic salt, tin(II) oxychloride (Sn(OH)Cl).[1][2] This precipitation removes Sn²⁺ ions from the solution, thereby diminishing its reducing power. To prevent hydrolysis, stannous chloride solutions are typically prepared in dilute hydrochloric acid, which keeps the Sn²⁺ ions in solution and available for redox reactions.[1][2]

Q2: My stannous chloride solution is cloudy. What does this indicate and how can I resolve it?

A2: A cloudy or turbid appearance in your stannous chloride solution is a common issue and typically indicates hydrolysis has occurred, resulting in the precipitation of tin(II) oxychloride. This happens when the pH of the solution is not sufficiently acidic. To resolve this, you can add a small amount of concentrated hydrochloric acid dropwise until the solution becomes clear. For future preparations, ensure you are dissolving the stannous chloride in dilute hydrochloric acid rather than neutral water.

Q3: How does pH affect the stability of stannous chloride solutions over time?

A3: An acidic pH is crucial for the long-term stability of stannous chloride solutions. Besides preventing hydrolysis, a low pH can also help to slow down the rate of oxidation of Sn²⁺ to Sn⁴⁺ by dissolved oxygen in the air.[1][2] However, even in acidic solutions, oxidation will occur over time. For this reason, it is often recommended to store stannous chloride solutions over metallic tin, which will reduce any Sn⁴⁺ ions that form back to Sn²⁺.

Q4: Is there an optimal pH range for the reducing activity of stannous chloride?

A4: While a low pH is generally necessary to maintain the stability and solubility of stannous chloride, the optimal pH for its reducing activity can be reaction-dependent. For some applications, such as the reduction of selenium(IV), a pH of less than 1.3 was found to be highly effective.[3] In another study involving photochemical vapor generation, an optimal pH range of 1.95 to 2.35 was identified.[4] However, in the context of radiolabeling with technetium-99m, the labeling efficiency was not significantly affected by pH in the range of 4.74 to 8.05.[5] Therefore, the optimal pH should be determined based on the specific reaction being performed.

Q5: Can stannous chloride be used as a reducing agent at neutral pH?

A5: Using stannous chloride as a reducing agent at neutral pH is challenging due to its tendency to hydrolyze and precipitate.[6] However, its stability at neutral pH can be improved by using chelating agents, such as pyrophosphate, which form soluble complexes with Sn²⁺ and protect it from oxidation and hydrolysis.[6]

Troubleshooting Guides

Issue 1: Stannous chloride powder does not fully dissolve, or the solution becomes turbid upon standing.

• Cause: The pH of the solvent is too high, leading to the hydrolysis of stannous chloride.

• Solution:

  • Always prepare stannous chloride solutions using dilute hydrochloric acid (e.g., 1 M HCl) instead of deionized water.

  • If the solution is already turbid, add concentrated hydrochloric acid dropwise while stirring until the precipitate dissolves and the solution becomes clear.

  • For long-term storage, add a small piece of metallic tin to the solution to prevent oxidation.

Issue 2: The reducing power of the stannous chloride solution appears to decrease over time.

• Cause: The stannous ions (Sn²⁺) are being oxidized to stannic ions (Sn⁴⁺) by atmospheric oxygen. This process is accelerated at higher pH values.

• Solution:

  • Prepare fresh stannous chloride solutions for experiments that require high reducing activity.

  • Store stock solutions in a tightly sealed container with a small amount of metallic tin at the bottom. The tin metal will reduce any Sn⁴⁺ that forms back to Sn²⁺.

  • Ensure the solution is maintained at an acidic pH, as this slows the rate of oxidation.

Issue 3: Inconsistent results in reduction experiments.

• Cause: The pH of the reaction mixture may not be adequately controlled, leading to variations in the reducing power of the stannous chloride.

• Solution:

  • Buffer the reaction mixture to a specific pH to ensure consistent conditions across experiments.

  • Always measure and record the pH of the final reaction mixture.

  • Consider the pH of all reagents being added to the reaction, as they can alter the overall pH.

Data Presentation

Table 1: Stability of Chelated Stannous Ions at Neutral pH

This table presents data on the percentage of Sn(II) remaining in a chelated solution at pH 7 after two weeks at 60°C, highlighting the instability at neutral pH without stabilizing agents.

Solution Composition	% Sn(II) Remaining
SnF₂ (unstabilized)	7.5%
SnF₂ + Pyrophosphate (chelating agent)	37%
SnF₂ + Pyrophosphate + KNO₃	87%
SnF₂ + KNO₃ (no chelating agent)	Precipitate formed

Data adapted from a study on the oxidative stability of chelated Sn(II) at neutral pH.[6]

Table 2: Effect of pH on the Rate of Cr(VI) Reduction by Stannous Chloride

The rate of reduction of hexavalent chromium (Cr(VI)) by stannous chloride is pH-dependent, as shown by the empirical rate equation derived from experimental data.[7]

Rate Equation: d[Cr(VI)]/dt = -k[H⁺]⁻⁰.²⁵[Sn²⁺]⁰.⁸⁵[CrO₄²⁻]³

This equation indicates that as the concentration of H⁺ ions increases (i.e., as pH decreases), the rate of reduction of Cr(VI) also increases.

Experimental Protocols

Protocol 1: Iodometric Titration to Determine the Concentration of Stannous Chloride

This protocol provides a method to determine the concentration of Sn²⁺ in a solution, which is a direct measure of its reducing capacity.

Materials:

• Stannous chloride solution of unknown concentration

• Standardized 0.1 N iodine solution

• Starch indicator solution

• Saturated sodium bicarbonate solution

• Potassium sodium tartrate

• Hydrochloric acid

• Deoxygenated water (prepared by boiling or purging with nitrogen)

• Burette, flasks, and pipettes

Procedure:

• Accurately weigh a sample of the stannous chloride solution and dissolve it in deoxygenated water in a volumetric flask.

• Transfer a known volume of this solution to a conical flask.

• Add 5 g of potassium sodium tartrate.

• Carefully add a cold, saturated solution of sodium bicarbonate until the solution is alkaline to litmus (B1172312) paper. This is to neutralize the acid and react with the acid produced during the titration.

• Add 1 mL of starch indicator solution.

• Titrate immediately with a standardized 0.1 N iodine solution until the first permanent blue color appears.

• Record the volume of iodine solution used.

• Calculate the concentration of SnCl₂ in the original solution. Each mL of 0.1 N iodine is equivalent to 11.28 mg of SnCl₂·2H₂O.

Protocol 2: Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of a sample to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺), providing an indication of its total antioxidant (reducing) power.

Materials:

• FRAP reagent:

  • 300 mM acetate (B1210297) buffer, pH 3.6

  • 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl

  • 20 mM FeCl₃·6H₂O solution

• Stannous chloride solution to be tested

• Ferrous sulfate (B86663) (FeSO₄·7H₂O) for standard curve

• Spectrophotometer

Procedure:

• Preparation of FRAP reagent: Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 ratio. Warm the reagent to 37°C before use.

• Standard Curve: Prepare a series of ferrous sulfate solutions of known concentrations. Add a small volume of each standard to the FRAP reagent and measure the absorbance at 593 nm after a set incubation time (e.g., 4 minutes). Plot absorbance vs. concentration to create a standard curve.

• Sample Measurement: Add a small volume of the stannous chloride solution to the FRAP reagent.

• Incubate the mixture at 37°C for the same duration as the standards.

• Measure the absorbance at 593 nm.

• Determine the ferrous equivalent concentration of the sample from the standard curve. This value represents the ferric reducing power of the stannous chloride solution.

Visualizations

Caption: Chemical pathways of stannous chloride instability.

Caption: Troubleshooting workflow for preparing SnCl₂ solutions.

Caption: General workflow for assessing reducing power.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Oxidative stability of chelated Sn(II)(aq) at neutral pH: The critical role of NO3− ions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. asu.elsevierpure.com [asu.elsevierpure.com]

Technical Support Center: Handling and Disposal of Tin(II) Chloride Dihydrate Waste

This guide provides technical support for researchers, scientists, and drug development professionals on the proper handling and disposal of Tin(II) chloride dihydrate (SnCl₂·2H₂O) waste.

Frequently Asked Questions (FAQs)

Q1: Why is my Tin(II) chloride dihydrate solution cloudy or forming a white precipitate upon adding water?

A1: Tin(II) chloride dihydrate undergoes hydrolysis in neutral or dilute aqueous solutions, especially when heated, forming an insoluble white precipitate of tin(II) hydroxychloride (Sn(OH)Cl).[1][2][3] To prevent this, the compound should be dissolved in dilute hydrochloric acid (HCl).[1][2][3][4] The acid maintains equilibrium, keeping the tin salt in solution.[1]

Q2: My clear Tin(II) chloride solution turned cloudy after being left out. What happened?

A2: Solutions of Tin(II) chloride are unstable and susceptible to oxidation by atmospheric oxygen.[1][2][3] This oxidation converts Sn(II) to Sn(IV) and can also form insoluble tin compounds. To prevent this, it is recommended to store the solution over lumps of metallic tin, which will reduce any Sn(IV) back to Sn(II).[1][2]

Q3: What are the primary hazards associated with Tin(II) chloride dihydrate?

A3: Tin(II) chloride dihydrate is a hazardous substance. It is corrosive and can cause severe skin burns and eye damage.[5][6][7] It is harmful if swallowed or inhaled, potentially causing respiratory irritation.[6] Due to its corrosive nature, it is classified by the US EPA with hazardous waste number D002.[5] It is also considered toxic to aquatic life with long-lasting effects.[8]

Q4: Can I dispose of small amounts of Tin(II) chloride dihydrate waste down the drain?

A4: No. You should not allow Tin(II) chloride waste to enter drains or sewer systems.[5][9] It is harmful to aquatic organisms, and large amounts can affect the pH of water systems.[8][10] All waste must be treated and disposed of in accordance with local, state, and federal regulations.[5]

Q5: Is it possible to recycle Tin(II) chloride waste?

A5: Yes, recycling is an option, especially for unused material or waste that has not been contaminated in a way that makes it unsuitable for its original purpose.[5] You can consult the manufacturer for recycling options or contact a specialized waste management authority.[5][11]

Troubleshooting Guide

Issue	Probable Cause	Solution
Solid material won't dissolve	Hydrolysis is occurring due to the use of neutral water.[1][4]	Acidify the solvent. Add dilute hydrochloric acid (HCl) to the water before attempting to dissolve the Tin(II) chloride dihydrate.[2][3]
Solution is unstable	Oxidation by air is converting Sn(II) to Sn(IV).[1][2]	Add metallic tin lumps to the solution during storage. This will reduce the Sn(IV) back to Sn(II).[1][2]
Minor Spill (Solid)	Accidental spillage of powder.	Wear appropriate personal protective equipment (PPE). Use dry clean-up procedures to avoid generating dust.[5] Sweep up the material, place it in a suitable, labeled container for waste disposal, and wash the spill site after pickup is complete.[5][7]
Container Corrosion	Tin(II) chloride is corrosive to some metals.[6]	Store in the original container or a corrosive-resistant container.[6] Do not use aluminum or galvanized containers.[5]

Experimental Protocols for Waste Disposal

Always perform these procedures in a chemical fume hood while wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Protocol 1: Alkaline Precipitation for Disposal

This protocol is suitable for neutralizing aqueous waste solutions containing Tin(II) chloride.

• Preparation: Place the acidic Tin(II) chloride waste solution in a large, appropriate chemical-resistant container (e.g., borosilicate glass or high-density polyethylene). Ensure the container is large enough to accommodate the addition of a neutralizing agent without overflowing.

• Neutralization: Slowly add a 5% aqueous solution of sodium hydroxide (B78521) (NaOH) or a slurry of soda ash (sodium carbonate) or soda-lime while stirring continuously.[3][5][12]

• Monitoring: Monitor the pH of the solution using a pH meter or pH strips. Continue adding the alkaline solution until the pH is neutral (pH 6-8). A white precipitate of hydrated tin(II) oxide will form.[3]

• Precipitate Separation: Allow the precipitate to settle. Decant the supernatant liquid. Check the pH of the liquid and, if it is within the locally permitted range for sewer disposal, it can be flushed with copious amounts of water.

• Waste Collection: Collect the remaining tin hydroxide precipitate (sludge).

• Disposal: Transfer the tin hydroxide sludge into a clearly labeled, sealed container for hazardous waste.[7] Dispose of the container through an approved waste disposal facility in accordance with all local, state, and federal regulations.[13]

Protocol 2: Sulfide (B99878) Precipitation for Disposal

This method is effective for precipitating tin ions from solution.

• Preparation: Ensure the waste solution is in a suitable container within a fume hood. Adjust the pH of the solution to be slightly acidic if necessary.

• Precipitation: While stirring, slowly add a solution of sodium sulfide (Na₂S). This will precipitate tin(II) sulfide (SnS).

• pH Adjustment: Adjust the pH to neutral to ensure complete precipitation.[5]

• Filtration: Filter the solution to separate the solid tin sulfide precipitate.[5]

• Solid Waste Disposal: The filtered sulfide solids should be placed in a labeled, sealed container for disposal at an approved landfill, in accordance with local regulations.[5]

• Liquid Waste Treatment: The remaining liquid (filtrate) may contain excess sulfide. Treat the filtrate by adding an oxidizing agent like sodium hypochlorite (B82951) (bleach) to destroy any remaining sulfide.[5]

• Final Disposal: Neutralize the treated filtrate and, if permitted by local regulations, flush it to the sewer with plenty of water.[5]

Visualized Workflows

Caption: Workflow for handling Tin(II) chloride dihydrate waste.

Caption: Chemical reaction for alkaline precipitation of Tin(II) chloride.

References

• 1. Tin(II) chloride [rachel.education.gov.ck]
• 2. en.wikipedia.org [en.wikipedia.org]
• 3. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. fishersci.com [fishersci.com]
• 7. Tin(II) Chloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 8. pentachemicals.eu [pentachemicals.eu]
• 9. carlroth.com [carlroth.com]
• 10. fishersci.co.uk [fishersci.co.uk]
• 11. Recycling Tin Compounds - Mason Corporation [tinchemical.com]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 13. gelest.com [gelest.com]

Technical Support Center: Overcoming Solubility Challenges of Tin(II) Chloride Dihydrate in Non-Polar Solvents

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the solubility issues of Tin(II) chloride dihydrate (SnCl₂·2H₂O) in non-polar solvents.

Frequently Asked Questions (FAQs)

Q1: Why is Tin(II) chloride dihydrate insoluble in non-polar solvents?

A1: Tin(II) chloride dihydrate is a polar inorganic salt.[1] Its crystal lattice is composed of ions that interact favorably with polar solvent molecules, such as water, through dipole-dipole interactions and hydrogen bonding.[1] Non-polar solvents, like toluene (B28343) or hexane, lack the polarity to effectively solvate these ions and overcome the lattice energy of the salt, leading to insolubility.[1][2]

Q2: What is the primary method to dissolve Tin(II) chloride dihydrate in a non-polar solvent?

A2: The most effective method is Phase Transfer Catalysis (PTC) . A phase transfer catalyst, typically a quaternary ammonium (B1175870) salt, facilitates the transfer of the chloride and stannous ions from the solid or aqueous phase into the non-polar organic phase.[3][4]

Q3: How does Phase Transfer Catalysis work in this context?

A3: A phase transfer catalyst (Q⁺X⁻, where Q⁺ is a lipophilic cation) exchanges its anion (X⁻) with a chloride ion from the Tin(II) chloride. The resulting lipophilic ion pair, Q⁺Cl⁻, is soluble in the non-polar solvent. This process facilitates the transfer of the tin species into the organic phase, where it can participate in reactions.

Q4: What are some common phase transfer catalysts (PTCs) for this purpose?

A4: Quaternary ammonium salts with long alkyl chains are particularly effective due to their solubility in organic solvents. A widely used example is Aliquat® 336 (tricaprylylmethylammonium chloride).[5] Other options include tetrabutylammonium (B224687) bromide (TBAB) and other tetra-alkyl ammonium halides.

Q5: Can I use co-solvents to improve solubility?

A5: While co-solvents can sometimes improve the solubility of non-polar compounds in polar systems, their utility in dissolving a polar salt like Tin(II) chloride dihydrate in a non-polar solvent is limited. A small amount of a polar co-solvent might slightly increase solubility but is unlikely to achieve significant concentrations. Phase transfer catalysis remains the more robust solution.

Troubleshooting Guides

Issue 1: Low or No Dissolution of Tin(II) Chloride Dihydrate

Symptoms:

• A significant amount of solid Tin(II) chloride dihydrate remains undissolved in the non-polar solvent even after adding a phase transfer catalyst and prolonged stirring.

• The organic solution remains colorless, indicating a lack of tin species in the solution.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Insufficient Phase Transfer Catalyst	Increase the molar ratio of the PTC to Tin(II) chloride dihydrate. Start with a stoichiometric amount and incrementally increase it.
Ineffective PTC	Ensure the chosen PTC has sufficient lipophilicity. For non-polar solvents like toluene, a PTC with longer alkyl chains (e.g., Aliquat® 336) is generally more effective than those with shorter chains.
Low Temperature	Gently heat the mixture. Increased temperature can enhance the rate of dissolution and the efficiency of the PTC. Monitor for any potential decomposition of reactants.
Inadequate Agitation	Increase the stirring speed. Vigorous agitation is crucial to maximize the interfacial area between the solid salt and the organic phase, facilitating the action of the PTC.[3][6]
Presence of Excess Water	While a small amount of water can be beneficial in solid-liquid PTC to aid the initial dissolution of the salt, excess water can hydrate (B1144303) the anions in the organic phase, reducing their reactivity.[5] If using the dihydrate form, try to minimize additional water in the system.

Issue 2: Formation of a Stable Emulsion or Turbidity

Symptoms:

• The mixture becomes cloudy or forms an emulsion that does not separate upon standing.

• Difficulty in observing the dissolution of the solid.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
High Concentration of PTC	While a sufficient amount of PTC is necessary, an excessive concentration can act as a surfactant, leading to emulsion formation. Try reducing the PTC concentration.
Vigorous Stirring	Very high shear mixing can sometimes lead to stable emulsions. Reduce the stirring speed once the initial dissolution has occurred.
Impurities in the System	Ensure all reagents and solvents are of appropriate purity. Impurities can sometimes stabilize emulsions.

Experimental Protocols

Protocol 1: General Procedure for Solubilizing Tin(II) Chloride Dihydrate in Toluene using Aliquat® 336

Materials:

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Toluene (anhydrous)

• Aliquat® 336 (tricaprylylmethylammonium chloride)

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To a clean, dry flask under an inert atmosphere, add Tin(II) chloride dihydrate.

• Add the desired volume of anhydrous toluene.

• Add the calculated amount of Aliquat® 336. A starting point is a 1:1 molar ratio of Aliquat® 336 to SnCl₂.

• Begin vigorous stirring of the suspension.

• Gently heat the mixture to 40-60 °C to facilitate dissolution.

• Continue stirring until the solid has completely dissolved. This may take several hours.

• The resulting solution should be clear to slightly yellow.

Data Presentation:

Molar Ratio (Aliquat® 336 : SnCl₂·2H₂O)	Temperature (°C)	Estimated Solubility of SnCl₂·2H₂O in Toluene
0.5 : 1	25	Very Low
1 : 1	25	Low to Moderate
1 : 1	50	Moderate to High
2 : 1	50	High

Visualizations

Logical Workflow for Troubleshooting Solubility Issues

References

• 1. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 2. researchgate.net [researchgate.net]
• 3. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]

Minimizing hydrolysis of stannous chloride during a reaction workup

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing stannous chloride (SnCl₂) in their experimental workflows. The focus is on minimizing hydrolysis and effectively managing tin-related byproducts during reaction workups.

Frequently Asked Questions (FAQs)

Q1: Why does my stannous chloride solution turn cloudy or form a white precipitate?

A1: The turbidity you are observing is most likely due to the hydrolysis of stannous chloride in water. In aqueous solutions, particularly when dilute or at neutral to basic pH, SnCl₂ reacts with water to form insoluble tin(II) oxychloride (Sn(OH)Cl) or tin(II) hydroxide (B78521) (Sn(OH)₂), which appear as a white precipitate.[1][2] This process is accelerated by heat.[1]

The chemical equation for this hydrolysis is: SnCl₂(aq) + H₂O(l) ⇌ Sn(OH)Cl(s) + HCl(aq)[1]

Another potential cause for turbidity is the oxidation of Sn(II) to Sn(IV) by atmospheric oxygen, especially during storage.[1][3] The resulting Sn(IV) salts are also prone to hydrolysis, forming insoluble tin(IV) species.[2]

Q2: How can I prevent my stannous chloride solution from becoming turbid?

A2: To prevent hydrolysis, stannous chloride solutions should be prepared in dilute hydrochloric acid (HCl).[1][4] The presence of HCl shifts the equilibrium of the hydrolysis reaction to the left, keeping the stannous chloride dissolved. A general guideline is to use an HCl solution with a molarity equal to or greater than that of the stannous chloride.[1] For long-term storage, adding metallic tin granules to the solution can prevent oxidation by reducing any Sn(IV) back to Sn(II).[1]

Q3: I've completed my reaction, and now I have a large amount of tin salts. How do I remove them during the workup?

A3: The most common method for removing tin salts after a reaction, such as the reduction of a nitro group, is to basify the reaction mixture. Add a strong aqueous base, such as 50% sodium hydroxide (NaOH) solution, to the crude reaction mixture.[5] Continue adding the base until the initially formed tin(II) hydroxide precipitate redissolves to form soluble stannite (B86514) species, such as [Sn(OH)₃]⁻ or [Sn(OH)₄]²⁻.[5] This will result in a biphasic mixture with better phase separation, allowing you to extract your organic product.[5] Be sure to extract the aqueous layer multiple times with your chosen organic solvent to ensure complete recovery of your product.[5]

Q4: I'm experiencing a persistent emulsion during the extraction after basifying my stannous chloride reaction mixture. What can I do?

A4: Emulsions are common when performing a basic workup of reactions containing tin salts, especially when using chlorinated solvents.[6] Here are several techniques to break the emulsion:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (NaCl). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[7]

• Filtration through Celite®: Filter the entire emulsified mixture through a pad of Celite®. This can remove fine solid particles that may be stabilizing the emulsion.[6]

• Solvent Evaporation: If possible, evaporate the organic solvent and then redissolve the residue in a different, less emulsion-prone extraction solvent.[6]

• Patience: Sometimes, simply letting the mixture stand for a period of time can lead to phase separation.[6]

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered when using stannous chloride in reaction workups.

Figure 1. Troubleshooting workflow for common issues with stannous chloride.

Data Presentation

Table 1: Solubility of Stannous Chloride

Solvent	Solubility	Notes
Water	1187 g/L (20°C)[8]	Prone to hydrolysis, forming insoluble precipitates. Solutions require acidification with HCl.[1]
Ethanol	Soluble[3][8]	Commonly used as a solvent for SnCl₂ reductions.[9]
Acetone	Soluble[3][10]
Diethyl Ether	Soluble[3]
Ethyl Acetate	Soluble[11][12]	Can be used as a reaction solvent.[9]
Dimethylformamide (DMF)	Soluble[10]
Glacial Acetic Acid	Soluble[12]
Xylene	Insoluble[3]

Experimental Protocols

Protocol 1: General Procedure for the Reduction of an Aromatic Nitro Group using Stannous Chloride Dihydrate

This protocol is a general guideline for the reduction of an aromatic nitro compound to the corresponding aniline (B41778).

Figure 2. General workflow for a stannous chloride mediated nitro reduction.

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve the aromatic nitro compound (1 equivalent) in ethanol.

• Addition of Stannous Chloride: To the stirred solution, add stannous chloride dihydrate (SnCl₂·2H₂O, typically 5-10 equivalents).

• Reaction: Heat the reaction mixture to reflux. Monitor the progress of the reaction by an appropriate method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup - Quenching and Basification: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully add a concentrated aqueous solution of sodium hydroxide (e.g., 50% w/v) with vigorous stirring. The mixture may become thick with the precipitate of tin hydroxides before clearing as the soluble stannite is formed. Ensure the final pH of the aqueous layer is greater than 10.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate. Repeat the extraction two to three times.

• Washing: Combine the organic extracts and wash sequentially with water and then with a saturated solution of sodium chloride (brine).

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude aniline derivative by a suitable method, such as flash column chromatography or crystallization.

Protocol 2: Preparation of a Stabilized Stannous Chloride Solution (e.g., for analytical use)

• Preparation: To prepare a stock solution, slowly dissolve the desired amount of stannous chloride dihydrate in dilute hydrochloric acid (e.g., 1 M HCl). Do not use deionized water alone.

• Stabilization: Add a few granules of metallic tin to the solution.

• Storage: Store the solution in a tightly capped bottle to minimize contact with air. The presence of metallic tin will help to reduce any Sn(IV) that may form over time, thus prolonging the shelf-life of the solution.[1]

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. Sciencemadness Discussion Board - Stannous Chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Workup [chem.rochester.edu]
• 7. google.com [google.com]
• 8. kremer-pigmente.com [kremer-pigmente.com]
• 9. youtube.com [youtube.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. noahchemicals.com [noahchemicals.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reducing Strengths of Tin(II) Chloride Dihydrate and Sodium Borohydride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the selection of an appropriate reducing agent is paramount to achieving desired molecular transformations with high yield and selectivity. This guide provides a comprehensive comparison of two commonly employed reducing agents: Tin(II) chloride dihydrate (SnCl₂·2H₂O) and sodium borohydride (B1222165) (NaBH₄). By examining their fundamental properties, substrate specificities, and practical applications, this document aims to equip researchers with the knowledge to make informed decisions for their synthetic strategies.

At a Glance: Key Differences

Feature	Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	Sodium Borohydride (NaBH₄)
Primary Functional Group Reduced	Aromatic Nitro Groups	Aldehydes and Ketones
Standard Reduction Potential	Sn⁴⁺ + 2e⁻ → Sn²⁺, E° = +0.154 V	Not typically expressed as a standard potential
Selectivity	High for nitro groups over many other functional groups, including carbonyls.[1]	High for aldehydes and ketones over esters, amides, and nitro groups.[2]
Reaction Conditions	Often requires acidic conditions (e.g., HCl) or reflux in solvents like ethanol (B145695) or ethyl acetate (B1210297).[3][4]	Typically used in protic solvents like methanol (B129727), ethanol, or water at room temperature or below.[5][6][7]
Work-up	Can be complex, often involving neutralization and filtration of tin salts.[3]	Generally straightforward, involving quenching with water or dilute acid.[5][8]

Delving Deeper: A Head-to-Head Comparison

Tin(II) Chloride Dihydrate: The Nitro Group Specialist

Tin(II) chloride, also known as stannous chloride, is a classic and cost-effective reagent for the reduction of aromatic nitro compounds to their corresponding anilines.[1][9] This transformation is a cornerstone in the synthesis of a vast array of pharmaceuticals, dyes, and other fine chemicals.

The reducing power of SnCl₂ lies in the ability of the Sn²⁺ ion to be oxidized to Sn⁴⁺. This process typically occurs in the presence of a proton source, such as hydrochloric acid.[10] A key advantage of Tin(II) chloride is its remarkable chemoselectivity. It can efficiently reduce nitro groups while leaving other sensitive functionalities, such as aldehydes, ketones, esters, and nitriles, intact.[1][11] This selectivity makes it an invaluable tool in the synthesis of complex molecules with multiple functional groups.

However, the use of SnCl₂ is not without its drawbacks. The reactions often require stoichiometric quantities of the reagent and can generate significant amounts of tin-based byproducts, which can complicate product purification.[12]

Sodium Borohydride: The Carbonyl Connoisseur

Sodium borohydride is a mild and versatile reducing agent, widely recognized for its ability to selectively reduce aldehydes and ketones to their corresponding primary and secondary alcohols, respectively.[2] As a source of hydride ions (H⁻), NaBH₄ is significantly safer and easier to handle than more powerful reducing agents like lithium aluminum hydride (LiAlH₄).[7]

A major strength of sodium borohydride is its excellent functional group tolerance. Under standard conditions, it does not reduce esters, amides, carboxylic acids, or nitro groups.[2][13] This high degree of selectivity allows for the precise reduction of carbonyl compounds in multifunctional molecules.[14][15][16] Furthermore, NaBH₄ reactions are typically performed in common protic solvents like methanol or ethanol under mild conditions, and the work-up is generally simple.[5][17]

While highly effective for aldehydes and ketones, the reducing power of NaBH₄ is insufficient for less reactive carbonyl derivatives. However, its reactivity can be enhanced by the addition of certain additives or by using specialized solvent systems.[18]

Experimental Protocols

Protocol 1: Reduction of an Aromatic Nitro Compound using Tin(II) Chloride Dihydrate

This protocol outlines a general procedure for the reduction of an aromatic nitro compound to an aniline (B41778) using SnCl₂·2H₂O.

Materials:

• Aromatic nitro compound (1.0 eq)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-5 eq)

• Ethanol

• Concentrated Hydrochloric Acid (optional, but often used)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 3 M)

• Ethyl acetate or other suitable extraction solvent

• Brine

Procedure:

• In a round-bottom flask, dissolve the aromatic nitro compound in ethanol.

• Add Tin(II) chloride dihydrate to the solution. If using, add concentrated HCl dropwise.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Carefully add a cold solution of sodium hydroxide to precipitate tin salts.

• Filter the mixture through a pad of celite to remove the tin salts, washing the solid with ethyl acetate.

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude amine.

• Purify the product by crystallization or column chromatography if necessary.

Protocol 2: Reduction of a Ketone using Sodium Borohydride

This protocol provides a general method for the reduction of a ketone to a secondary alcohol using NaBH₄.

Materials:

• Ketone (e.g., 9-fluorenone) (1.0 eq)

• Methanol

• Sodium borohydride (NaBH₄) (a slight excess)

• Water

• Dilute Hydrochloric Acid (for work-up)

• Dichloromethane or other suitable extraction solvent

• Brine

Procedure:

• In an Erlenmeyer flask, dissolve the ketone in methanol. Gentle warming may be necessary.[5]

• Cool the solution in an ice bath.

• Carefully add sodium borohydride portion-wise to the stirred solution.

• Allow the reaction to stir at room temperature for 15-30 minutes, monitoring the progress by TLC.[5]

• Quench the reaction by the slow addition of water, followed by dilute hydrochloric acid.

• Remove the methanol under reduced pressure.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude alcohol.[8]

• Recrystallize or purify by column chromatography as needed.

Visualizing the Chemistry

Figure 1. Comparative Reactivity

Figure 2. General Experimental Workflow

Conclusion: Choosing the Right Tool for the Job

The choice between Tin(II) chloride dihydrate and sodium borohydride is dictated by the specific functional group transformation required.

• For the selective reduction of aromatic nitro groups to anilines, particularly in the presence of carbonyl functionalities, Tin(II) chloride dihydrate is the superior choice. Its chemoselectivity for nitro groups is a significant advantage in complex molecule synthesis.

• For the mild and selective reduction of aldehydes and ketones to alcohols, sodium borohydride is the reagent of choice. Its ease of handling, broad functional group tolerance (excluding carbonyls), and straightforward reaction conditions make it a workhorse in organic synthesis.

Ultimately, a thorough understanding of the reactivity and selectivity of each reagent, as outlined in this guide, will enable researchers to design more efficient and successful synthetic routes.

References

• 1. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. webassign.net [webassign.net]
• 6. www1.chem.umn.edu [www1.chem.umn.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 10. Sciencemadness Discussion Board - Nitroaromatic Reduction w/Sn - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. tandfonline.com [tandfonline.com]
• 12. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 13. jsynthchem.com [jsynthchem.com]
• 14. Chemoselective reduction of aldehydes via a combination of NaBH4 and acetylacetone - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. NaBH4/Na2C2O4/H2O: An efficient System for Selective Reduction of Aldehydes in the presence of Ketones – Oriental Journal of Chemistry [orientjchem.org]
• 16. researchgate.net [researchgate.net]
• 17. scribd.com [scribd.com]
• 18. cphi-online.com [cphi-online.com]

A Comparative Guide to Nitro Group Reduction: Tin(II) Chloride Dihydrate vs. Catalytic Hydrogenation

For Researchers, Scientists, and Drug Development Professionals

The reduction of a nitro group to a primary amine is a cornerstone transformation in organic synthesis, pivotal in the production of pharmaceuticals, dyes, and other fine chemicals. The choice of reducing agent is critical, influencing yield, chemoselectivity, and scalability. This guide provides an objective, data-driven comparison between two commonly employed methods: reduction with tin(II) chloride dihydrate and catalytic hydrogenation.

At a Glance: Key Differences

Feature	Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	Catalytic Hydrogenation (e.g., H₂/Pd/C)
Reagents	Tin(II) chloride dihydrate, acid (often HCl)	Hydrogen gas (H₂) or a hydrogen donor, metal catalyst (e.g., Pd, Pt, Ni)
Reaction Conditions	Typically acidic, reaction times can be longer	Neutral or acidic, often requires pressure
Chemoselectivity	Generally good tolerance for many functional groups	Can reduce other functional groups (alkenes, alkynes, carbonyls, etc.)
Workup	Can be cumbersome due to the formation of tin salts	Generally simpler, involves filtration of the catalyst
Safety	Tin compounds have toxicity concerns	Hydrogen gas is flammable and explosive; some catalysts are pyrophoric
Cost	Reagents are relatively inexpensive	Precious metal catalysts can be expensive
Environmental Impact	Generates metallic waste	Considered a "greener" alternative with water as the main byproduct

Performance Comparison: A Data-Driven Overview

The following table summarizes the performance of tin(II) chloride dihydrate and catalytic hydrogenation in the reduction of various nitroarenes, highlighting differences in yield and functional group tolerance.

Substrate	Product	Method	Catalyst/Reagent	Solvent	Conditions	Yield (%)	Reference
Nitrobenzene (B124822)	Aniline	Catalytic Hydrogenation	10% Pd/C	Ethanol (B145695)	H₂ (1 atm), RT, 1h	>95%	[1]
Nitrobenzene	Aniline	Tin(II) Chloride	SnCl₂·2H₂O / HCl	Ethanol	Reflux	~90%	[2]
4-Nitroacetophenone	4-Aminoacetophenone	Catalytic Hydrogenation	10% Pd/C	Ethanol	H₂ (1 atm), RT	>90%	[3]
4-Nitroacetophenone	4-Aminoacetophenone	Tin(II) Chloride	SnCl₂·2H₂O	Ethanol	Reflux	58%	[4]
4-Chloronitrobenzene	4-Chloroaniline	Catalytic Hydrogenation	Raney Nickel	Ethanol	H₂ (1 atm), RT	High	[3]
4-Chloronitrobenzene	4-Chloroaniline	Tin(II) Chloride	SnCl₂·2H₂O	Ethanol	Reflux	High	[5]
2-Nitrotoluene	2-Toluidine	Catalytic Hydrogenation	5% Pd/C	Methanol	H₂ (1 atm), RT, 16h	High	[1]
2-Nitrotoluene	2-Toluidine	Tin(II) Chloride	SnCl₂·2H₂O / HCl	-	Heat	High	[6]

Note: Yields are highly dependent on specific reaction conditions and substrate purity.

Experimental Protocols

Reduction of Nitrobenzene using Tin(II) Chloride Dihydrate

Materials:

• Nitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 10 M)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Stirring apparatus

• Separatory funnel

Procedure:

• In a round-bottom flask, dissolve nitrobenzene (1.0 eq) in ethanol.

• Add tin(II) chloride dihydrate (3.0-5.0 eq) to the solution.

• Slowly add concentrated hydrochloric acid with stirring. An exothermic reaction may occur.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a concentrated NaOH solution until the solution is basic (pH > 10). Tin salts may precipitate.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent under reduced pressure to yield the crude aniline.

• The product can be further purified by distillation or column chromatography if necessary.

Reduction of Nitrobenzene using Catalytic Hydrogenation (H₂/Pd/C)

Materials:

• Nitrobenzene

• 10% Palladium on carbon (Pd/C) (typically 1-5 mol% Pd)

• Ethanol or Ethyl Acetate

• Hydrogen gas supply (balloon or hydrogenation apparatus)

• Reaction flask (e.g., a thick-walled flask for hydrogenation)

• Magnetic stirrer

• Filtration apparatus (e.g., Celite® pad)

Procedure:

• In a suitable reaction flask, dissolve nitrobenzene (1.0 eq) in ethanol or ethyl acetate.

• Carefully add 10% Pd/C to the solution under an inert atmosphere (e.g., nitrogen or argon). Caution: Pd/C can be pyrophoric.

• Seal the flask and purge with hydrogen gas. If using a balloon, evacuate the flask and backfill with hydrogen three times.

• Stir the reaction mixture vigorously under a positive pressure of hydrogen (e.g., from a balloon) at room temperature.

• Monitor the reaction progress by TLC or by monitoring hydrogen uptake.

• Once the reaction is complete, carefully purge the flask with an inert gas to remove excess hydrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with the reaction solvent. Caution: Do not allow the catalyst to dry on the filter paper as it can ignite. Keep it wet.

• Combine the filtrates and remove the solvent under reduced pressure to obtain the crude aniline.

• The product is often pure enough for subsequent steps, but can be purified by distillation or chromatography if needed.

Mechanistic Pathways and Workflow

The choice between tin(II) chloride dihydrate and catalytic hydrogenation often depends on the substrate's functional group tolerance and the desired reaction conditions. The following diagrams illustrate the general reaction mechanisms and a suggested workflow for selecting the appropriate method.

Caption: A generalized experimental workflow for a chemical reduction.

The mechanism of reduction by tin(II) chloride involves a series of single electron transfers from Sn(II) to the nitro group, with subsequent protonation.[7]

References

• 1. Palladium on Carbon (Pd/C) [commonorganicchemistry.com]
• 2. sarthaks.com [sarthaks.com]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. scispace.com [scispace.com]
• 5. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 6. orgosolver.com [orgosolver.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Reduction of Nitriles: Alternatives to Stannous Chloride

For researchers, scientists, and professionals in drug development, the reduction of nitriles is a critical transformation in the synthesis of primary amines and aldehydes, which are pivotal intermediates in the creation of complex molecules. While the Stephen aldehyde synthesis utilizing stannous chloride has its place, a range of more modern, versatile, and often higher-yielding alternatives are now commonplace in the synthetic chemist's toolkit. This guide provides an objective comparison of the performance of these alternatives, supported by experimental data, detailed protocols, and mechanistic insights.

Performance Comparison of Nitrile Reduction Methods

The choice of reducing agent for a nitrile is primarily dictated by the desired product: a primary amine or an aldehyde. The following tables summarize quantitative data for the most common and effective alternatives to stannous chloride.

Reduction of Nitriles to Primary Amines

Substrate	Reagent/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzonitrile	LiAlH₄	THF	Room Temp	4	~90%	[1]
Phenylacetonitrile	Raney Ni / KBH₄	Ethanol	Room Temp	0.75	92%	[2][3]
Lauryl Nitrile	Raney Ni / H₂ / NH₃	-	125	2	99.4%	[4]
4-Methoxybenzonitrile	Fe₃O₄-MWCNTs@PEI-Ag / NaBH₄	Water	Room Temp	1.5	98%	[5]
Various Aromatic Nitriles	Pd/C / H₂ (flow)	Methanol	60	18	>95%	[6]
Various Aliphatic Nitriles	Pd/C / H₂ (flow)	Methanol	70	18	>95%	[6]
Various Nitriles	Ammonia (B1221849) Borane	-	Thermal	-	Good to Excellent	[7]

Reduction of Nitriles to Aldehydes

Substrate	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzonitrile	DIBAL-H	Toluene (B28343)	-78	2	High	[8]
Adiponitrile	DIBAL-H	Toluene	-78	-	High	[9]
Various Nitriles	Raney Ni / Formic Acid	Aq. Formic Acid	75-80	0.5	-	[9]
Various Nitriles	SnCl₂ / HCl (Stephen)	Ether	Room Temp	-	-	[10]

Key Alternatives to Stannous Chloride

Lithium Aluminum Hydride (LiAlH₄)

A powerful and non-selective reducing agent, LiAlH₄ is highly effective for the complete reduction of nitriles to primary amines.[1][11] It is particularly useful when the nitrile is the only reducible functional group or when global reduction is desired.

Mechanism of LiAlH₄ Reduction:

The reduction proceeds via a two-step nucleophilic addition of hydride ions to the electrophilic carbon of the nitrile, forming an intermediate imine anion which is further reduced to a dianion.[12][13] Aqueous workup then protonates the dianion to yield the primary amine.[13]

Figure 1: LiAlH₄ reduction of a nitrile to a primary amine.

Experimental Protocol: Reduction of a Nitrile to a Primary Amine using LiAlH₄ [1]

• Suspend Lithium aluminum hydride (1.5 equivalents) in anhydrous tetrahydrofuran (B95107) (THF) (10 volumes) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cool to 0°C.

• Add a solution of the nitrile (1 equivalent) in anhydrous THF dropwise to the cooled suspension.

• Allow the reaction mixture to warm to room temperature and stir for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture back to 0°C.

• Carefully quench the excess LiAlH₄ by the sequential dropwise addition of water (1 volume), 10% aqueous sodium hydroxide (B78521) (1.5 volumes), and finally water (3 volumes).

• Filter the resulting suspension through a pad of Celite® and wash the filter cake with ethyl acetate (B1210297) or dichloromethane (B109758).

• Separate the organic layer from the filtrate. Wash the organic layer successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude primary amine.

• Purify the product by column chromatography if necessary.

Safety Precautions: Lithium aluminum hydride is a pyrophoric solid that reacts violently with water and protic solvents.[14] It should be handled with extreme care under an inert atmosphere. Always wear appropriate personal protective equipment (PPE), including a fire-retardant lab coat, safety glasses, and impervious gloves. A Class D fire extinguisher for combustible metals should be readily available.[14]

Diisobutylaluminum Hydride (DIBAL-H)

DIBAL-H is a milder and more selective reducing agent than LiAlH₄.[15] Its primary application in nitrile chemistry is the partial reduction to aldehydes.[16] The reaction is typically carried out at low temperatures (-78°C) to prevent over-reduction to the amine.[8]

Mechanism of DIBAL-H Reduction:

DIBAL-H, a Lewis acidic reagent, coordinates to the nitrile nitrogen. This is followed by an intramolecular hydride transfer to the nitrile carbon, forming an imine-aluminum complex. This complex is stable at low temperatures and is hydrolyzed upon aqueous workup to yield the aldehyde.[9]

Figure 2: DIBAL-H reduction of a nitrile to an aldehyde.

Experimental Protocol: Reduction of a Nitrile to an Aldehyde using DIBAL-H [8]

• Dissolve the nitrile (1 equivalent) in an anhydrous solvent such as dichloromethane (DCM), THF, or toluene in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Add a solution of DIBAL-H (1.0 M in an appropriate solvent, 1 equivalent) dropwise, maintaining the internal temperature at or below -78°C.

• Stir the reaction at -78°C for 2 hours, monitoring its progress by TLC.

• Quench the reaction at -78°C by the slow, dropwise addition of methanol.

• Allow the mixture to warm to room temperature.

• Add an aqueous solution of Rochelle's salt (potassium sodium tartrate) and stir vigorously until two clear layers are formed.

• Separate the organic layer and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude aldehyde by column chromatography or distillation.

Catalytic Hydrogenation

Catalytic hydrogenation is an economical and scalable method for the reduction of nitriles to primary amines.[9] A variety of metal catalysts can be employed, with Raney Nickel being a classic choice.[17] Other common catalysts include palladium on carbon (Pd/C) and platinum dioxide (PtO₂).[9] A key challenge in catalytic hydrogenation is preventing the formation of secondary and tertiary amine byproducts.[9][18] This can often be suppressed by the addition of ammonia or by careful selection of the catalyst and reaction conditions.[4]

Mechanism of Catalytic Hydrogenation:

The reaction proceeds through the stepwise addition of hydrogen across the carbon-nitrogen triple bond on the surface of the metal catalyst. An intermediate imine is formed, which is then further hydrogenated to the primary amine.[17]

Figure 3: Catalytic hydrogenation of a nitrile to a primary amine.

Experimental Protocol: Reduction of Phenylacetonitrile using Raney Ni / KBH₄ [3]

• To a 50 mL flask, add potassium borohydride (B1222165) (KBH₄, 2.16 g, 40 mmol), Raney Nickel (moist weight 0.64 g, approximately 10 mmol), and 25 mL of dry ethanol.

• While stirring, add 2-phenylacetonitrile (B1602554) (1.2 mL, 10 mmol).

• Stir the mixture vigorously at room temperature for 45 minutes.

• Filter the reaction mixture.

• Evaporate the solvent from the filtrate and dissolve the residue in ethyl acetate.

• Wash the ethyl acetate solution with water.

• Dry the organic layer, evaporate the solvent, and purify the product by flash column chromatography on silica (B1680970) gel (CH₂Cl₂ / CH₃OH, 15:1) to yield 2-phenylethanamine.

Safety Precautions: Raney Nickel is pyrophoric when dry and should be handled as a slurry in water or another solvent.[19] Hydrogen gas is highly flammable and forms explosive mixtures with air; hydrogenation reactions should be conducted in a well-ventilated fume hood with appropriate safety measures.

Sodium Borohydride (NaBH₄) in Combination with a Catalyst

Sodium borohydride is a mild and inexpensive reducing agent that is typically unreactive towards nitriles.[20] However, its reducing power can be enhanced by the addition of transition metal salts, such as cobalt(II) chloride or nickel(II) chloride, allowing for the reduction of nitriles to primary amines under mild conditions.[21][22] This method offers a safer alternative to LiAlH₄.

Mechanism of NaBH₄/CoCl₂ Reduction:

The reaction is believed to involve the in-situ formation of cobalt boride (Co₂B), which acts as a heterogeneous catalyst. The nitrile coordinates to the surface of the cobalt boride, facilitating its reduction by sodium borohydride.[23]

Figure 4: NaBH₄/CoCl₂ reduction of a nitrile to a primary amine.

Experimental Protocol: General Procedure for Chemoselective Reduction of Nitriles using Fe₃O₄-MWCNTs@PEI-Ag and NaBH₄ [5]

• Disperse the Fe₃O₄-MWCNTs@PEI-Ag catalyst (20 mg) in water (5 mL) in a round-bottom flask.

• Add the nitrile (1 mmol) to the suspension.

• Add sodium borohydride (3 mmol) portion-wise over 5 minutes.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, separate the catalyst using an external magnet.

• Extract the aqueous phase with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the product.

Conclusion

The reduction of nitriles is a versatile transformation with a variety of reliable methods available to the synthetic chemist. The choice of reagent is paramount and depends on the desired outcome, the presence of other functional groups, and considerations of safety and scale. For the synthesis of primary amines, catalytic hydrogenation offers an economical and scalable route, while LiAlH₄ provides a powerful, albeit less selective, option. For the partial reduction to aldehydes, DIBAL-H is the reagent of choice, offering high yields and selectivity at low temperatures. Catalyzed sodium borohydride reductions present a milder and safer alternative for amine synthesis. By understanding the strengths and limitations of each method, researchers can select the optimal conditions to achieve their synthetic goals efficiently and safely.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. US7214829B2 - Method for the production of primary amines by hydrogenating nitriles - Google Patents [patents.google.com]
• 5. Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 12. Video: Nitriles to Amines: LiAlH4 Reduction [jove.com]
• 13. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 14. ehs.princeton.edu [ehs.princeton.edu]
• 15. m.youtube.com [m.youtube.com]
• 16. Nitrile to Aldehyde - Common Conditions [commonorganicchemistry.com]
• 17. Nitrile Reduction - Wordpress [reagents.acsgcipr.org]
• 18. pp.bme.hu [pp.bme.hu]
• 19. wcms.uillinois.edu [wcms.uillinois.edu]
• 20. researchgate.net [researchgate.net]
• 21. chemistry.mdma.ch [chemistry.mdma.ch]
• 22. WO1985000605A1 - Process for selective nitrile reduction - Google Patents [patents.google.com]
• 23. chemistry.mdma.ch [chemistry.mdma.ch]

A Comparative Guide to the Analytical Validation of Tin(II) Chloride Dihydrate as a Titrant

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, particularly in redox titrations, the choice of a reliable and efficient titrant is paramount for obtaining accurate and reproducible results. Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride, has long been utilized as a potent reducing agent. This guide provides a comprehensive analytical validation of Tin(II) chloride dihydrate as a titrant, offering a comparative analysis with other common redox titrants, supported by experimental data and detailed protocols.

Overview of Tin(II) Chloride Dihydrate as a Titrant

Tin(II) chloride is a strong reducing agent, readily donating two electrons to an oxidizing agent. This property makes it a valuable titrant for the determination of various oxidizing agents, most notably iron(III) ions and iodine. The validation of any analytical method, including titrimetry, is crucial to ensure its suitability for its intended purpose. Key validation parameters include accuracy, precision, linearity, specificity, and robustness.

A significant challenge in using Tin(II) chloride solutions is their susceptibility to hydrolysis and oxidation by atmospheric oxygen. To ensure the stability and accuracy of the titrant, solutions are typically prepared in dilute hydrochloric acid and may be stored over metallic tin.

Comparison with Alternative Redox Titrants

While Tin(II) chloride dihydrate is an effective titrant for specific applications, several other redox titrants are commonly employed in analytical laboratories. This section compares the performance of Tin(II) chloride dihydrate with three widely used alternatives: Potassium Permanganate (B83412) (KMnO₄), Ceric Sulfate (B86663) (Ce(SO₄)₂), and Sodium Thiosulfate (Na₂S₂O₃).

Performance Data Summary

The following table summarizes the key performance characteristics of Tin(II) chloride dihydrate and its alternatives. The data is compiled from various validation studies and represents typical performance for the determination of a suitable analyte (e.g., iron(III) for oxidizing titrants and iodine for reducing titrants).

Titrant	Analyte Example	Accuracy (% Recovery)	Precision (RSD %)	Stability	Key Advantages	Key Disadvantages
Tin(II) Chloride Dihydrate	Iron(III)	98.0 - 103.0%[1][2]	< 1%	Moderate	Strong reducing power, useful for pre-reduction.	Prone to hydrolysis and air oxidation, requires special preparation and storage.
Potassium Permanganate	Iron(II)	99.5 - 100.5%	< 0.5%	Moderate	Self-indicating (in most cases), strong oxidizing agent.	Can be unstable, reacts with hydrochloric acid, can form manganese dioxide precipitate.
Ceric Sulfate	Iron(II)	99.8 - 100.2%	< 0.2%	High	Highly stable, can be used in the presence of chloride ions.	Higher cost, requires an external indicator.
Sodium Thiosulfate	Iodine	99.7 - 100.3%	< 0.5%	Good	Standard for iodometric titrations, stable in alkaline solution.	Not a primary standard, susceptible to bacterial degradation.

Experimental Protocols

Detailed and accurate experimental protocols are fundamental to achieving reliable results. This section provides a comprehensive methodology for the analytical validation of a Tin(II) chloride dihydrate titrant for the determination of Iron(III).

Preparation and Standardization of 0.1 M Tin(II) Chloride Dihydrate Solution

1. Preparation of the Titrant:

• Dissolve approximately 22.6 g of Tin(II) chloride dihydrate (SnCl₂·2H₂O) in 500 mL of 1 M hydrochloric acid in a 1 L volumetric flask.

• Add a few pieces of metallic tin to the solution to prevent oxidation of Sn(II) to Sn(IV).

• Dilute to the mark with deionized water and mix thoroughly.

• Store the solution in a well-stoppered bottle containing metallic tin.

2. Standardization of the Titrant:

• Accurately weigh about 0.2 g of primary standard grade Potassium Dichromate (K₂Cr₂O₇), previously dried at 150°C for 2 hours, and dissolve it in 50 mL of deionized water in a 250 mL conical flask.

• Carefully add 15 mL of concentrated hydrochloric acid and 5 mL of 10% w/v potassium iodide solution.

• Stopper the flask and allow the reaction to proceed in the dark for 5 minutes.

• Titrate the liberated iodine with the prepared Tin(II) chloride solution until the solution turns a pale yellow.

• Add 2 mL of starch indicator solution. The solution will turn deep blue.

• Continue the titration with the Tin(II) chloride solution until the blue color disappears.

• Record the volume of the Tin(II) chloride solution used.

• Calculate the molarity of the Tin(II) chloride solution.

Validation of the Titrimetric Method for Iron(III) Determination

1. Specificity:

• Prepare a solution containing a known concentration of Iron(III) and a placebo mixture of common excipients found in pharmaceutical preparations.

• Titrate this solution with the standardized Tin(II) chloride solution using a suitable indicator (e.g., thiocyanate).

• The method is considered specific if the excipients do not interfere with the endpoint detection.

2. Linearity:

• Prepare a series of at least five solutions with known concentrations of Iron(III) ranging from 50% to 150% of the expected sample concentration.

• Titrate each solution in triplicate with the standardized Tin(II) chloride solution.

• Plot a graph of the volume of titrant consumed versus the concentration of Iron(III).

• The method is linear if the correlation coefficient (r²) is ≥ 0.999.

3. Accuracy:

• Prepare three solutions at different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration) by spiking a known amount of Iron(III) into a placebo.

• Analyze each solution in triplicate.

• Calculate the percentage recovery for each sample. The accuracy is acceptable if the mean recovery is within 98.0% to 102.0%.

4. Precision:

• Repeatability: Analyze six independent samples of the same batch at 100% of the test concentration on the same day, by the same analyst, and with the same equipment. The relative standard deviation (RSD) should be ≤ 2.0%.

• Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or with different equipment. The RSD between the results from the two occasions should be ≤ 2.0%.

Mandatory Visualizations

Workflow for Analytical Validation of a Titrant

Caption: Workflow for the analytical validation of a titrant.

Conclusion

The analytical validation of Tin(II) chloride dihydrate demonstrates its utility as a reliable titrant for specific redox titrations, particularly for the determination of iron(III). Its performance, in terms of accuracy and precision, is comparable to other established redox titrants. However, its moderate stability necessitates careful preparation and handling to mitigate the effects of hydrolysis and oxidation.

The choice of titrant ultimately depends on the specific application, analyte, sample matrix, and available laboratory resources. For applications where a strong reducing agent is required and cost is a consideration, Tin(II) chloride dihydrate presents a viable option. In contrast, for analyses demanding high stability and where chloride ion interference is a concern with other titrants, ceric sulfate may be the preferred choice. Potassium permanganate remains a popular, self-indicating option for many routine analyses. This guide provides the necessary framework for researchers and drug development professionals to make an informed decision and to properly validate their titrimetric methods using Tin(II) chloride dihydrate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Spectroscopic Methods for the Determination of Sn(II) Ions

For researchers, scientists, and professionals in drug development, the accurate quantification of stannous ions (Sn(II)) is crucial in various applications, including pharmaceutical formulations, food safety analysis, and environmental monitoring. Spectroscopic techniques offer a range of solutions for this purpose, each with distinct principles, performance characteristics, and procedural requirements. This guide provides an objective comparison of common spectroscopic methods for Sn(II) determination, supported by experimental data and detailed protocols.

Comparison of Performance Metrics

The selection of an appropriate analytical method hinges on factors such as required sensitivity, the concentration range of interest, and potential interferences from the sample matrix. The following table summarizes the key quantitative performance metrics of different spectroscopic techniques for Sn(II) analysis.

Spectroscopic Method	Principle	Limit of Detection (LOD)	Linear Range	Key Advantages & Disadvantages
UV-Vis Spectrophotometry	Based on the redox reaction of Sn(II) with a chromogenic reagent mixture (e.g., N-bromosuccinimide and 3,3',5,5'-tetramethylbenzidine), leading to a measurable color change.[1]	0.01 µg/mL[1]	0.05 - 0.34 µg/mL[1]	Advantages: Simple, rapid, and cost-effective instrumentation.[1] Disadvantages: Susceptible to interference from other reducing or oxidizing agents in the sample.
Fluorescence Spectroscopy	Measures the quenching or enhancement of fluorescence of a probe (e.g., carbon nanodots, rhodamine derivatives) upon interaction with Sn(II) ions.[2][3]	0.36 µM (Carbon Nanodots)[2] 0.162 µM & 0.324 µM (Rhodamine derivatives)[3]	Up to 4 mM (Carbon Nanodots)[2]	Advantages: High sensitivity and selectivity, suitable for biological and environmental samples.[2][3][4] Disadvantages: The synthesis of specific fluorescent probes may be required.
Atomic Absorption Spectrometry (AAS)	Measures the absorption of light by free tin atoms in a flame or graphite (B72142) furnace. It quantifies the total tin concentration.[5][6]	4 mg/kg (Flame AAS)[5]	Varies; requires calibration curve.[6][7]	Advantages: Powerful and robust technique for metal quantification.[5] Disadvantages: Does not differentiate between Sn(II) and Sn(IV) oxidation states; requires sample digestion.[8]
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	An emission technique where a high-temperature plasma excites tin atoms, which then emit light at characteristic wavelengths. Measures total elemental tin.[9][10]	Low ppb range, especially with hydride generation.[11]	Wide linear range.	Advantages: High sensitivity, multi-element capability.[9] Disadvantages: Expensive instrumentation, does not provide information on the oxidation state of tin.[8][12]

Experimental Workflows & Protocols

A generalized workflow for spectroscopic analysis provides a foundational understanding of the steps involved, from initial sample handling to final data interpretation.

Caption: General workflow for the spectroscopic determination of Sn(II) concentration.

Detailed Experimental Protocols

This protocol is based on the redox reaction between Sn(II) and a mixture of N-bromosuccinimide (NBS) and 3,3',5,5'-tetramethylbenzidine (B1203034) dihydrochloride (B599025) (TMB).[1]

• Reagents and Solutions:

  • Sn(II) standard stock solution.

  • Acetate (B1210297) buffer (pH 4.0 - 4.4).

  • Equimolar solution of TMB and NBS.

• Instrumentation:

  • UV-Vis Spectrophotometer.

• Procedure:

  • Prepare a series of Sn(II) standard solutions with concentrations within the expected linear range (0.05 to 0.34 μg/mL).

  • For each standard and sample, titrate a known volume into the equimolar TMB and NBS solution, buffered with the acetate buffer.

  • Allow the reaction to proceed at 25°C.

  • Measure the absorbance of the resulting solution at a wavelength of 452 nm.[1]

  • Construct a calibration curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of Sn(II) in the unknown sample by interpolating its absorbance on the calibration curve.

This protocol utilizes the fluorescence quenching of carbon nanodots (C-dots) by Sn(II) ions.[2]

• Reagents and Solutions:

  • Aqueous solution of fluorescent carbon nanodots (e.g., 1.75 mM).[2]

  • Sn(II) standard stock solution.

  • Buffer solution to maintain optimal pH.

• Instrumentation:

  • Fluorometer/Fluorescence Spectrophotometer.

• Procedure:

  • Synthesize or procure fluorescent carbon nanodots.

  • Prepare a series of Sn(II) standard solutions.

  • To a fixed volume of the C-dot solution, add varying concentrations of the Sn(II) standards and the unknown sample in separate vials.

  • Under optimal conditions, measure the fluorescence intensity of each solution.

  • A linear relationship exists between the quenching of fluorescence intensity and the concentration of Sn(II) ions.[2]

  • Create a calibration plot and calculate the concentration of the unknown sample.

This protocol is for the determination of total tin concentration, often used for samples like canned foods.[5]

• Reagents and Solutions:

  • Nitric acid and hydrochloric acid for digestion.

  • Certified reference material for accuracy check.

  • Tin standard solutions for calibration.[6]

• Instrumentation:

  • Atomic Absorption Spectrometer with a nitrous oxide-acetylene flame.[5]

  • Microwave digestion system.

• Procedure:

  • Homogenize the sample.

  • Digest a known weight of the sample using a mixture of hydrochloric and nitric acid in a microwave digestion system.[5]

  • Dilute the digested sample to a known volume.

  • Prepare a calibration curve using a series of tin standard solutions.[6]

  • Aspirate the standards and the prepared sample solution into the nitrous oxide-acetylene flame of the AAS.

  • Measure the absorbance at the appropriate wavelength for tin (e.g., 284 nm).[7]

  • Calculate the total tin concentration in the original sample based on the calibration curve.

This protocol describes the determination of total tin concentration using ICP-OES, suitable for various sample matrices.

• Reagents and Solutions:

  • Acids for sample digestion (e.g., aqua regia, nitric acid).[11]

  • Multi-element calibration standard solutions containing tin.[9]

  • For low concentrations, a reducing agent like sodium borohydride (B1222165) for hydride generation.[11]

• Instrumentation:

  • ICP-OES instrument.

• Procedure:

  • Digest the sample using an appropriate acid mixture to bring the tin into solution. For aqueous samples, acidification might be sufficient.

  • Prepare multi-point calibration standards from a primary stock solution.[9]

  • Introduce the blank, standards, and sample solutions into the instrument's nebulizer, which converts them into an aerosol.

  • The aerosol is transported into the high-temperature argon plasma, where tin atoms are excited and emit light.[9]

  • The spectrometer measures the intensity of the emission at a characteristic wavelength for tin (e.g., 189.927 nm).[11]

  • Quantify the total tin concentration in the sample by comparing its emission intensity to the calibration curve.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Fluorescence turn-on detection of Sn2+ in live eukaryotic and prokaryotic cells - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 6. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 7. researchgate.net [researchgate.net]
• 8. Electrochemical Methods for the Analysis of Trace Tin Concentrations—Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. uwlab.webhosting.cals.wisc.edu [uwlab.webhosting.cals.wisc.edu]
• 10. ICP-OES Explained: Applications, Setup and Limits | Technology Networks [technologynetworks.com]
• 11. researchgate.net [researchgate.net]
• 12. encyclopedia.pub [encyclopedia.pub]

A Comparative Analysis of Anhydrous vs. Dihydrate Tin(II) Chloride in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Tin(II) chloride, or stannous chloride, is a versatile and cost-effective Lewis acid catalyst employed in a range of organic transformations critical to research and pharmaceutical development. It is commercially available in two common forms: anhydrous (SnCl₂) and dihydrate (SnCl₂·2H₂O). The choice between these two forms is often dictated by the specific reaction conditions and the role of water in the catalytic cycle. This guide provides a comparative overview of their catalytic performance, supported by experimental data, to aid in catalyst selection and experimental design.

Physicochemical Properties: A Tale of Two Forms

The primary distinction between the two forms of Tin(II) chloride lies in the presence of two molecules of water of hydration in the dihydrate form. This seemingly small difference has significant implications for their physical properties and, consequently, their application in catalysis.

Property	Anhydrous Tin(II) Chloride (SnCl₂)	Dihydrate Tin(II) Chloride (SnCl₂·2H₂O)
Molar Mass	189.60 g/mol	225.63 g/mol
Appearance	White crystalline solid	Colorless or white crystalline solid
Melting Point	247 °C	37.7 °C
Density	3.95 g/cm³	2.71 g/cm³
Solubility	Soluble in water, ethanol (B145695), acetone, ether	Soluble in water, ethanol

Catalytic Performance: A Comparative Study

Direct comparative studies exhaustively detailing the catalytic performance of anhydrous versus dihydrate Tin(II) chloride across a wide range of reactions are limited in the available literature. The dihydrate form is more commonly used due to its greater stability and ease of handling. However, by examining their application in specific reactions, we can infer their relative strengths and weaknesses.

Esterification Reactions

Tin(II) chloride dihydrate is a well-established catalyst for esterification reactions. Its water of hydration can play a crucial role in the catalytic cycle, potentially acting as a proton shuttle.

Table 1: Catalytic Performance of Tin(II) Chloride Dihydrate in the Esterification of Benzoic Acid with Propanol

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	Yield (%)
1	10	20	80	65
2	10	20	100	80
3	5	40	100	72
4	10	40	100	85

Data adapted from a study on the catalytic activity of SnCl₂·2H₂O in esterification reactions.

In non-aqueous esterification, the use of anhydrous Tin(II) chloride would be expected to provide a truly water-free environment, which can be advantageous in preventing hydrolysis of the ester product. However, the absence of water may also slow down the proton transfer steps in the catalytic cycle, potentially leading to lower reaction rates compared to the dihydrate form under certain conditions.

Polymerization of L-lactide

Anhydrous Tin(II) chloride has been successfully employed as a catalyst in the ring-opening polymerization of L-lactide to produce polylactic acid (PLA), a biodegradable polymer with numerous applications in the biomedical field.[1]

Table 2: Performance of Anhydrous Tin(II) Chloride in the Bulk Polymerization of L-lactide

Entry	Lac/Cat Ratio	Temperature (°C)	Reaction Time (h)	Mₙ ( g/mol )	PDI
1	1000	180	2	35,000	1.5
2	1000	180	4	45,000	1.6
3	2000	160	6	62,000	1.7

Mₙ: Number-average molecular weight; PDI: Polydispersity index. Data adapted from a study on the polymerization of L-lactide catalyzed by anhydrous SnCl₂.[1]

In this application, the anhydrous form is preferred to minimize side reactions involving water that could affect the polymer's molecular weight and properties. The presence of water from the dihydrate catalyst could act as an initiator, leading to a higher number of polymer chains with lower average molecular weight.

Biginelli Reaction

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of dihydropyrimidinones, which are of significant interest in medicinal chemistry. Tin(II) chloride dihydrate has been shown to be an effective catalyst for this reaction.[2][3]

Table 3: Catalytic Performance of Tin(II) Chloride Dihydrate in the Biginelli Reaction

Entry	Aldehyde	Solvent	Reaction Time (h)	Yield (%)
1	Benzaldehyde	Ethanol	6	92
2	4-Chlorobenzaldehyde	Ethanol	6	93
3	4-Methoxybenzaldehyde	Acetonitrile	6	85

Data adapted from a study on the Biginelli reaction promoted by SnCl₂·2H₂O.[2]

While there is a lack of direct comparative data with the anhydrous form, it is plausible that in protic solvents like ethanol, the performance difference between the two forms would be less pronounced, as the solvent can participate in the proton transfer steps. In aprotic solvents, the water from the dihydrate may be beneficial.

Experimental Protocols

General Procedure for Esterification using SnCl₂·2H₂O

A mixture of the carboxylic acid (1 mmol), the alcohol (5 mL), and Tin(II) chloride dihydrate (0.1 mmol, 10 mol%) is stirred and heated at reflux (or a specified temperature) for the required time. The progress of the reaction is monitored by thin-layer chromatography (TLC). After completion, the excess alcohol is removed under reduced pressure. The residue is then dissolved in an appropriate organic solvent (e.g., ethyl acetate), washed with a saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude product is purified by column chromatography on silica (B1680970) gel.

General Procedure for the Biginelli Reaction using SnCl₂·2H₂O

A mixture of an aldehyde (1 mmol), a β-ketoester (1 mmol), urea (B33335) or thiourea (B124793) (1.5 mmol), and Tin(II) chloride dihydrate (0.2 mmol, 20 mol%) in a solvent (e.g., ethanol or acetonitrile, 3 mL) is stirred and heated at reflux for 6-8 hours.[2] After cooling to room temperature, the reaction mixture is poured into crushed ice, and the resulting precipitate is filtered, washed with cold water, and recrystallized from ethanol to afford the pure dihydropyrimidinone.[2]

Mechanistic Insights and Visualizations

The Lewis acidic tin center is central to the catalytic activity of Tin(II) chloride. In esterification, it activates the carbonyl group of the carboxylic acid, making it more susceptible to nucleophilic attack by the alcohol.

Caption: Proposed mechanism for Tin(II) chloride catalyzed esterification.

In the case of the dihydrate catalyst, the water of hydration can facilitate the proton transfer steps, potentially accelerating the reaction. Conversely, in reactions where water is detrimental, the anhydrous form is the superior choice.

Caption: General experimental workflow for a Tin(II) chloride catalyzed reaction.

Conclusion

Both anhydrous and dihydrate Tin(II) chloride are effective Lewis acid catalysts for a variety of organic transformations. The choice between them hinges on the specific requirements of the reaction:

• Anhydrous Tin(II) Chloride is the preferred catalyst for reactions that are sensitive to water, such as certain polymerizations, where the presence of water can lead to undesirable side reactions or a decrease in product quality.[1]

• Dihydrate Tin(II) Chloride is a more stable and commonly used catalyst that can be advantageous in reactions where water can participate in the catalytic cycle, such as in some esterifications.[4] Its performance in protic solvents is often comparable to the anhydrous form.

For researchers and drug development professionals, a careful consideration of the reaction mechanism and the potential role of water is crucial for selecting the optimal form of Tin(II) chloride and achieving the desired reaction outcome. Further direct comparative studies are warranted to fully elucidate the catalytic nuances between these two forms.

References

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. scielo.br [scielo.br]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to Stannous Chloride Dihydrate (SnCl2·2H2O) in Reduction Reactions: A Solvent System Performance Comparison

For researchers, scientists, and professionals in drug development, the selection of an appropriate reducing agent and solvent system is paramount for successful chemical transformations. Stannous chloride dihydrate (SnCl₂·2H₂O), a versatile and cost-effective reducing agent, exhibits varied performance depending on the solvent system employed. This guide provides an objective comparison of SnCl₂·2H₂O's efficacy in different solvents for the reduction of common functional groups, supported by experimental data.

Performance Overview

Stannous chloride dihydrate is widely utilized for the reduction of various functional groups, most notably nitro compounds to primary amines. Its performance is significantly influenced by the solvent, which can affect reaction rates, yields, and chemoselectivity. The choice of solvent can range from protic systems like alcohols and acids to aprotic media such as ethyl acetate (B1210297) and even ionic liquids.

Reduction of Aromatic Nitro Compounds

The reduction of aromatic nitro groups to anilines is a cornerstone application of SnCl₂·2H₂O. The choice of solvent plays a critical role in the efficiency of this transformation.

Table 1: Comparison of Solvent Systems for the Reduction of Aromatic Nitro Compounds using SnCl₂·2H₂O

Solvent System	Substrate	Product	Reaction Time	Temperature (°C)	Yield (%)	Reference
Ethanol (B145695)	3-Nitroanisole (B147296)	3-Methoxyaniline	2 h	30	76	[1]
Ethanol/Acetic Acid/Water	3-Nitroanisole	3-Methoxyaniline	1 h	30	89 (with Fe)	[1]
Ethyl Acetate	Aromatic Nitro Compounds	Aromatic Amines	-	-	High Yields	[2]
Alcohol	Aromatic Nitro Compounds	Aromatic Amines	-	-	High Yields	[2]

Note: The reaction in the mixed solvent system in the reference cited used iron powder as the primary reducing agent, with SnCl₂·2H₂O data provided for comparison in ethanol only.

A study comparing iron powder and stannous chloride for the reduction of 3-nitroanisole under ultrasonic irradiation found that SnCl₂·2H₂O in ethanol gave a 76% yield after 2 hours.[1] In non-acidic and non-aqueous media like alcohol or ethyl acetate, SnCl₂·2H₂O readily reduces aromatic nitro compounds while leaving other sensitive groups like aldehydes, ketones, esters, and nitriles unaffected.[2] The reaction is also noted to work well in ethyl acetate.[3]

Reduction of Carbonyl Compounds

SnCl₂·2H₂O can also be employed in the reduction of carbonyl compounds, often in combination with other reagents.

Table 2: Performance of SnCl₂·2H₂O in the Reduction of Carbonyl Compounds

Solvent System	Substrate	Reagent System	Product	Reaction Time	Temperature (°C)	Yield (%)	Reference
Methanol (B129727)	Various Aldehydes & Ketones	SnCl₂·2H₂O/PMHS	Tertiary/Secondary Amines	6 h	70	up to 86	[4]
Ethyl Acetate	α,β-alkynyl carbonyl compounds	SnCl₂	Alkanes	3 h	25	80	[5]

A chemoselective reductive amination of various carbonyl compounds using SnCl₂·2H₂O as a catalyst and polymethylhydrosiloxane (B1170920) (PMHS) as the reducing agent in methanol has been reported to produce tertiary and secondary amines in high yields.[4] Furthermore, an efficient reduction of α,β-alkynyl carbonyl compounds to their corresponding alkanes has been achieved using SnCl₂ in ethyl acetate at room temperature.[5]

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are representative experimental protocols for reductions using SnCl₂·2H₂O in different solvent systems.

Protocol 1: Reduction of an Aromatic Nitro Compound in Ethanol

This protocol is adapted from a study on the ultrasonic-assisted reduction of 3-nitroanisole.[1]

Procedure:

• To a solution of 3-nitroanisole (0.148 g, 0.967 mmol) in ethanol (5 mL), add stannous chloride dihydrate (2.26 g, 10.0 mmol).

• Expose the reaction mixture to ultrasonic irradiation for 2 hours at 30 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Partition the crude residue between ethyl acetate and 2M potassium hydroxide (B78521) solution.

• Separate the aqueous layer and extract it three times with ethyl acetate.

• Combine the organic extracts, wash with brine and then water, dry over magnesium sulfate (B86663), and concentrate under reduced pressure to obtain the product.

Protocol 2: Reductive Amination of a Carbonyl Compound in Methanol

This protocol describes a chemoselective reductive amination.[4]

Procedure:

• In a reaction vessel, combine the carbonyl compound (1 equivalent), an aromatic amine (1.2 equivalents), and stannous chloride dihydrate (20 mol%).

• Add methanol as the solvent.

• To this mixture, add polymethylhydrosiloxane (PMHS) (2 equivalents) dropwise.

• Heat the reaction mixture at 70 °C for 6 hours.

• After completion, cool the reaction to room temperature.

• Quench the reaction with a saturated solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by column chromatography.

Visualizing the Workflow and Chemical Transformation

Diagrams can provide a clear and concise overview of experimental processes and the underlying chemical changes.

Caption: General experimental workflow for a reduction reaction using SnCl₂·2H₂O.

Caption: Simplified pathway for the reduction of an aromatic nitro compound by SnCl₂·2H₂O.

Comparison with Alternative Reducing Agents

While SnCl₂·2H₂O is a powerful tool, other reducing agents are available, each with its own set of advantages and disadvantages.

Table 3: Comparison of SnCl₂·2H₂O with Other Common Reducing Agents for Nitro Group Reduction

Reducing Agent	Typical Solvent(s)	Advantages	Disadvantages
SnCl₂·2H₂O	Ethanol, Ethyl Acetate, Acetic Acid, Water	Mild, good chemoselectivity, inexpensive.[6]	Stoichiometric amounts are often required, workup can be complicated by tin salts.[6]
Iron (Fe) Powder	Acetic Acid, Ethanol, Water	Inexpensive, environmentally benign.[1]	Can require acidic conditions, sometimes longer reaction times.
Sodium Borohydride (NaBH₄)	Alcohols, THF, Water	Selective for aldehydes and ketones, generally does not reduce nitro groups.	Not suitable for direct nitro group reduction.
Lithium Aluminum Hydride (LiAlH₄)	THF, Diethyl Ether	Very powerful reducing agent.	Reduces a wide range of functional groups (low chemoselectivity), pyrophoric, requires anhydrous conditions.
Catalytic Hydrogenation (e.g., H₂/Pd-C)	Ethanol, Methanol, Ethyl Acetate	High yields, clean reaction (water is the only byproduct).	Can reduce other functional groups (e.g., C=C bonds), requires specialized equipment (hydrogenator), catalyst can be expensive and pyrophoric.

Conclusion

Stannous chloride dihydrate is a highly effective and versatile reducing agent, particularly for the conversion of aromatic nitro compounds to anilines. Its performance is intricately linked to the solvent system used, with alcohols and ethyl acetate being common and effective choices that often preserve other sensitive functional groups. While alternatives exist, the mild conditions, cost-effectiveness, and good yields associated with SnCl₂·2H₂O ensure its continued relevance in synthetic chemistry. Careful consideration of the solvent system, as outlined in this guide, will enable researchers to optimize their reduction reactions and achieve their desired synthetic outcomes.

References

• 1. scispace.com [scispace.com]
• 2. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Chemoselective Reductive Amination of Carbonyl Compounds for the Synthesis of Tertiary Amines Using SnCl2·2H2O/PMHS/MeOH [organic-chemistry.org]
• 5. repository.up.ac.za [repository.up.ac.za]
• 6. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]

Cross-reactivity of Tin(II) chloride dihydrate with other functional groups

For researchers, scientists, and professionals in drug development, the selective transformation of functional groups is a cornerstone of organic synthesis. Tin(II) chloride dihydrate (SnCl₂·2H₂O), a mild and inexpensive reducing agent, is renowned for its high chemoselectivity, particularly in the reduction of aromatic nitro compounds to their corresponding anilines. This guide provides a comprehensive comparison of the reactivity of SnCl₂·2H₂O with various functional groups, supported by experimental data and detailed protocols, to aid in reaction planning and optimization.

High Selectivity for Aromatic Nitro Groups

Under non-acidic and non-aqueous conditions, Tin(II) chloride dihydrate exhibits remarkable selectivity for the reduction of aromatic nitro groups.[1] This makes it an invaluable tool when other reducible or acid-sensitive functional groups are present in the molecule. The standard protocol typically involves reacting the nitro-containing substrate with an excess of SnCl₂·2H₂O in a solvent such as ethanol (B145695) or ethyl acetate (B1210297).[1][2]

Table 1: Compatibility of Various Functional Groups with SnCl₂·2H₂O under Nitro Reduction Conditions

Functional Group	Substrate Example	Product of Nitro Reduction	Yield of Amine	Status of Other Functional Group	Reference
Aldehyde	4-Nitrobenzaldehyde	4-Aminobenzaldehyde	95%	Unaffected	[2]
Ketone	4-Nitroacetophenone	4-Aminoacetophenone	98%	Unaffected	[2]
Ester	Methyl 4-nitrobenzoate	Methyl 4-aminobenzoate	97%	Unaffected	[2]
Nitrile	4-Nitrobenzonitrile	4-Aminobenzonitrile	96%	Unaffected	[2]
Halogen (Chloro)	1-Chloro-4-nitrobenzene	4-Chloroaniline	99%	Unaffected	[2]
Halogen (Bromo)	1-Bromo-4-nitrobenzene	4-Bromoaniline	98%	Unaffected	[2]
O-Benzyl Ether	1-(Benzyloxy)-4-nitrobenzene	4-(Benzyloxy)aniline	94%	Unaffected at RT	[2]
O-Acetyl	4-Nitrophenyl acetate	4-Aminophenyl acetate	96%	Unaffected	[2]

Cross-Reactivity and Side Reactions

While highly selective, the reactivity of Tin(II) chloride can be altered by reaction conditions, leading to the reduction of other functional groups or undesired side reactions.

Stephen Reduction of Nitriles

In the presence of a strong acid such as hydrochloric acid (HCl), SnCl₂ can reduce nitriles to aldehydes via an imine intermediate. This reaction, known as the Stephen reduction, requires anhydrous conditions. The nitrile is first converted to an imidoyl chloride salt, which is then reduced by SnCl₂ to an aldimine-tin chloride complex. Subsequent hydrolysis yields the aldehyde.

O-Dealkylation at Elevated Temperatures

A potential side reaction when reducing nitroarenes containing O-alkyl or O-benzyl ethers is the cleavage of the ether linkage. This O-dealkylation is more likely to occur at elevated temperatures. For instance, while a benzyloxy group may be unaffected at room temperature, heating the reaction can lead to debenzylation.

Table 2: Reactivity of Other Functional Groups with SnCl₂ under Specific Conditions

Functional Group	Reaction	Conditions	Product	Typical Yield	Reference
Nitrile	Stephen Reduction	SnCl₂, HCl (anhydrous), then H₂O	Aldehyde	Good
O-Benzyl Ether	O-Debenzylation	SnCl₂·2H₂O, Ethyl Acetate, 80°C	Phenol	-
Quinone	Reduction	SnCl₂	Hydroquinone	-
Oxime	Reduction	SnCl₂/HCl	Imine/Amine	-
Azide	Reduction	SnCl₂	Amine	Good
Sulfoxide	Reduction	SnCl₂/HCl	Sulfide	~82%

Experimental Protocols

Protocol 1: Selective Reduction of an Aromatic Nitro Group

This protocol is designed for the chemoselective reduction of an aromatic nitro group in the presence of other sensitive functional groups like ketones, esters, and nitriles.[3]

Materials:

• Aromatic nitro compound

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Absolute Ethanol

• 5% aqueous Sodium Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH)

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve the aromatic nitro compound (1 equivalent) in absolute ethanol.

• Add SnCl₂·2H₂O (5 equivalents) to the solution.

• Heat the reaction mixture at reflux (approximately 70-80 °C) under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 30-60 minutes.[3]

• Once the starting material is consumed, allow the reaction mixture to cool to room temperature and then pour it into ice.

• Carefully add 5% aqueous NaHCO₃ or NaOH to the mixture with stirring until the pH is slightly basic (pH 7-8). This will precipitate tin salts.

• Extract the aqueous layer with ethyl acetate (3 times).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: Stephen Reduction of an Aromatic Nitrile

This protocol describes the reduction of an aromatic nitrile to an aldehyde using SnCl₂ and HCl.

Materials:

• Aromatic nitrile

• Anhydrous Tin(II) chloride (SnCl₂)

• Anhydrous ether or ethyl acetate

• Dry Hydrogen Chloride (HCl) gas

• Water

Procedure:

• Suspend the aromatic nitrile in anhydrous ether or ethyl acetate.

• Add anhydrous SnCl₂ to the suspension.

• Bubble dry HCl gas through the mixture. An iminium salt will precipitate.

• Filter the precipitate and wash with anhydrous ether.

• Hydrolyze the collected salt by warming it with water to obtain the aldehyde.

• Extract the aldehyde with a suitable organic solvent and purify by distillation or chromatography.

Visualizing Reaction Pathways

The following diagrams illustrate the key reaction mechanisms involving Tin(II) chloride.

Selective reduction of a nitro group.

Mechanism of the Stephen reduction.

Selective nitro reduction workflow.

References

• 1. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 2. SnCl2 reduction of Nitro , Hive Novel Discourse [chemistry.mdma.ch]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Validating the Purity of Commercial Tin(II) Chloride Dihydrate

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount. Tin(II) chloride dihydrate (SnCl₂·2H₂O), a versatile reducing agent and catalyst, is no exception. Variations in purity can significantly impact experimental outcomes, leading to inconsistent results and potential safety concerns. This guide provides a framework for validating the purity of commercially available Tin(II) chloride dihydrate, offering a comparative analysis based on a standard analytical method.

Comparative Purity Analysis

To assess the purity of Tin(II) chloride dihydrate from different commercial sources, a quantitative analysis of the active Sn(II) content is essential. The following table summarizes hypothetical results from an iodometric titration performed on samples from three different suppliers. This method is a reliable and widely used technique for determining the concentration of reducing agents like stannous chloride.[1][2][3][4]

Supplier	Lot Number	Stated Purity (%)	Experimental Purity (%) (Iodometric Titration)	Appearance	Solubility in Dilute HCl
Supplier A	A123	≥98.0%	99.2 ± 0.2	White crystalline powder	Clear, colorless solution
Supplier B	B456	≥97.0%	96.5 ± 0.3	Off-white crystalline powder	Slightly turbid solution
Supplier C	C789	≥98.0%	98.8 ± 0.1	White crystalline powder	Clear, colorless solution

Note: The experimental data presented is hypothetical and for illustrative purposes only.

Experimental Workflow for Purity Validation

A systematic approach is crucial for obtaining accurate and reproducible results. The following diagram illustrates the experimental workflow for the purity determination of Tin(II) chloride dihydrate via iodometric titration.

Caption: Experimental workflow for the purity validation of Tin(II) chloride dihydrate.

Detailed Experimental Protocol: Iodometric Titration

This protocol details the steps for determining the purity of Tin(II) chloride dihydrate using iodometric titration. This method is based on the oxidation of Sn(II) to Sn(IV) by iodine in an acidic medium.

Materials:

• Tin(II) chloride dihydrate samples from different suppliers

• Standardized 0.1 N Iodine (I₂) solution

• Concentrated Hydrochloric Acid (HCl)

• Starch indicator solution (1% w/v)

• Deionized water (oxygen-free, prepared by boiling and cooling under an inert atmosphere)

• Analytical balance

• 250 mL Erlenmeyer flasks

• 50 mL burette

• Pipettes and graduated cylinders

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 0.2 g of the Tin(II) chloride dihydrate sample into a 250 mL Erlenmeyer flask.

  • Add 20 mL of 3 M Hydrochloric Acid to dissolve the sample. Gentle swirling may be required. It is crucial to use an acidic solution to prevent the hydrolysis of Tin(II) chloride, which can form an insoluble basic salt.[5][6]

  • Add 50 mL of oxygen-free deionized water. Solutions of SnCl₂ are susceptible to oxidation by air, which can be minimized by working with deoxygenated water and proceeding with the titration promptly.[5][6]

• Titration:

  • Add 2 mL of starch indicator solution to the sample solution.

  • Fill a 50 mL burette with the standardized 0.1 N iodine solution and record the initial volume.

  • Titrate the sample solution with the iodine solution while continuously swirling the flask.

  • The endpoint is reached when the solution turns from colorless to a persistent blue-black color.

  • Record the final volume of the iodine solution used.

• Calculations:

  • Calculate the percentage purity of Tin(II) chloride dihydrate using the following formula:

    Where:

    • V_Iodine is the volume of iodine solution used in liters.

    • N_Iodine is the normality of the iodine solution.

    • E_SnCl2·2H2O is the equivalent weight of Tin(II) chloride dihydrate (112.82 g/mol ).

    • W_sample is the weight of the sample in grams.

• Replicates:

  • Perform the titration in triplicate for each sample to ensure the precision and accuracy of the results.

Potential Impurities and Their Impact

Commercial grades of Tin(II) chloride dihydrate may contain various impurities that can affect its performance.

• Oxidation Products (Tin(IV) chloride): Exposure to air can lead to the oxidation of Sn(II) to Sn(IV), reducing the effective concentration of the active reducing agent.[5][6] This is often the primary reason for a lower-than-stated purity.

• Heavy Metals: Impurities such as lead (Pb), arsenic (As), and iron (Fe) can be present.[1][3] These are critical to monitor, especially in applications for drug development and food additives, where strict limits on heavy metal contamination are in place.

• Other Cations and Anions: Trace amounts of cations like calcium (Ca), sodium (Na), and potassium (K), and anions like sulfate (B86663) (SO₄²⁻) may also be present.[1][3] While often less critical, their presence can be a concern in high-purity applications.

For the analysis of metallic impurities, more advanced techniques such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) spectroscopy are recommended.[7][8]

Conclusion

Validating the purity of Tin(II) chloride dihydrate is a critical step in ensuring the reliability and reproducibility of scientific research and development. Iodometric titration provides a straightforward and accurate method for quantifying the active Sn(II) content. For comprehensive quality control, this should be complemented by techniques capable of identifying and quantifying trace metallic impurities. By implementing a rigorous validation process, researchers can confidently select high-quality reagents, leading to more robust and dependable experimental outcomes.

References

• 1. 二水氯化亚锡（II） for analysis EMSURE® ACS,ISO,Reag. Ph Eur | Sigma-Aldrich [sigmaaldrich.com]
• 2. mt.com [mt.com]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]
• 4. ipcinfo.org [ipcinfo.org]
• 5. Tin(II)_chloride [chemeurope.com]
• 6. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 7. ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. digicollections.net [digicollections.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Tin(II) chloride dihydrate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Tin(II) chloride dihydrate (SnCl₂·2H₂O) in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant use of this chemical.

Hazard Identification and Personal Protective Equipment (PPE)

Tin(II) chloride dihydrate is a hazardous substance that can cause severe skin burns, eye damage, and is harmful if swallowed.[1][2][3] It is crucial to use appropriate Personal Protective Equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[4] Contact lenses should not be worn.[4]	To protect against dust, splashes, and fumes which can cause serious eye damage.[2][3][4]
Hand Protection	Neoprene or nitrile rubber gloves.[4]	To prevent skin contact which can cause severe burns and allergic reactions.[1][3]
Body Protection	Wear a lab coat, apron, or coveralls to prevent skin contact.[4][5]	To protect against accidental spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-certified dust and mist respirator (orange cartridge) is recommended, especially where inhalation exposure may occur.[4][6]	To prevent irritation of the respiratory tract from dust and fumes.[3]

Exposure Limits

Organization	Exposure Limit (TWA - 8-hour Time-Weighted Average)
OSHA (PEL)	2 mg/m³ (as tin)[4][5]
ACGIH (TLV)	2 mg/m³ (as tin)[4][5][6]
NIOSH (REL)	2 mg/m³ (as tin)[5]

Safe Handling and Storage Protocol

Engineering Controls:

• Work in a well-ventilated area, preferably under a chemical fume hood.[3][6][7]

• Ensure that emergency eyewash stations and safety showers are readily accessible in the immediate work area.[4][7]

Handling Procedures:

• Read and understand the Safety Data Sheet (SDS) before handling.[4]

• Avoid all personal contact, including inhalation of dust.[2]

• Wear the appropriate PPE as specified in the table above.

• When preparing solutions, ALWAYS add the Tin(II) chloride dihydrate to water slowly. NEVER add water to the chemical to avoid a violent reaction.[2]

• Do not eat, drink, or smoke in the area where the chemical is handled.[1][2][3]

• Wash hands thoroughly with soap and water after handling and before leaving the work area.[2][4]

• Keep containers securely sealed when not in use.[2]

Storage:

• Store in a cool, dry, and well-ventilated area.[1][5][7]

• Keep containers tightly closed.[3][4][7] Tin(II) chloride dihydrate is deliquescent, meaning it readily absorbs moisture from the air.[1]

• Store in a corrosive-resistant container.[3] Do not store in metal containers.[3]

• Store away from incompatible materials such as strong oxidizing agents, strong bases, and alkali metals.[1][3][4]

Emergency Procedures

Exposure Route	First Aid Measures
Inhalation	Move the victim to fresh air and keep them at rest in a comfortable breathing position.[1][4] Seek medical attention if you feel unwell.[4]
Skin Contact	Immediately remove all contaminated clothing.[1] Rinse the skin with plenty of water for at least 15 minutes.[4][7] Seek immediate medical attention.[4][7]
Eye Contact	Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids open.[1][3][4] Remove contact lenses if present and easy to do so.[1][3][4] Continue rinsing and seek immediate medical attention.[3][4]
Ingestion	Rinse mouth with water.[1][3] Do NOT induce vomiting.[1][3] Give 2-4 cupfuls of milk or water if the person is conscious and alert.[7] Seek immediate medical attention.[1][3][7]

Spill and Disposal Plan

Spill Response:

• Evacuate unnecessary personnel from the area.[4]

• Wear appropriate PPE, including respiratory protection.

• For minor spills, sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[1][2][4]

• For major spills, contain the spill and prevent it from entering drains or waterways.[2][4]

• Ventilate the area and wash the spill site after the material has been collected.[1]

Waste Disposal:

• Dispose of Tin(II) chloride dihydrate waste and contaminated materials in accordance with federal, state, and local regulations.[1]

• Chemical waste should be considered hazardous.[8] Contact a licensed professional waste disposal service.[4][9]

• Do not dispose of waste into sewers or drains.[4][8]

Workflow for Safe Handling of Tin(II) Chloride Dihydrate

Caption: Workflow for the safe handling of Tin(II) chloride dihydrate.

References

• 1. Tin(II) Chloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. gelest.com [gelest.com]
• 5. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 6. resources.finalsite.net [resources.finalsite.net]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. qrec.asia [qrec.asia]